Nopol

• CAS: 35836-73-8

Core Science & Biosynthesis

Physicochemical Properties of Nopol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nopol, a bicyclic primary alcohol, is a versatile chemical intermediate and a significant component in the fragrance and flavor industries. Its unique structural characteristics, derived from the monoterpene β-pinene, impart a distinct mild, woody, and somewhat floral aroma. Beyond its olfactory properties, a thorough understanding of its physicochemical characteristics is paramount for its application in organic synthesis, materials science, and for professionals in drug development exploring terpenoid derivatives. This guide provides a comprehensive overview of the core physicochemical properties of Nopol, detailed experimental methodologies for their determination, and a visualization of its synthesis pathway.

Core Physicochemical Data

The following tables summarize the key quantitative physicochemical properties of Nopol, compiled from various chemical databases and suppliers. These values represent a critical baseline for laboratory and industrial applications.

Table 1: General and Physical Properties of Nopol

Property	Value	Source(s)
Molecular Formula	C₁₁H₁₈O	[1][2]
Molecular Weight	166.26 g/mol	[1][2]
Appearance	Colorless to pale yellow, viscous liquid	[1][3]
Odor	Mild, woody, camphoraceous	[4]
Boiling Point	230-240 °C @ 760 mmHg	[1][2][5][6]
110.5 °C @ 10 mmHg	[7][8]
Density	0.965-0.973 g/cm³ @ 25 °C	[1][4][9]
0.978 g/cm³	[5][10]
0.973 g/mL @ 25 °C	[6]
Flash Point	98.9 °C	[5]
101.27 °C (estimated)	[2]
95 °C	[3]
Vapor Pressure	0.0077 hPa @ 20°C (estimated)	[2]
0.0129 hPa @ 25°C (estimated)	[2]
0.00937 mmHg @ 25°C

Table 2: Optical and Solubility Properties of Nopol

Property	Value	Source(s)
Refractive Index	1.490-1.500 @ 20 °C	[1]
1.492-1.494	[5]
1.493 @ 20 °C	[6][11]
Optical Rotation, [α]	-36.5° (D-line, 25 °C) for (1R)-(-)-Nopol	[7]
-37° (neat, 24 °C) for (1R)-(-)-Nopol	[6]
Solubility	Insoluble in water	[1][3][4]
Soluble in organic solvents and oils	[1][3][4]
Miscible with ethanol	[1][4]
Predicted Water Solubility: 0.63 g/L	[12]

Experimental Protocols

The determination of the physicochemical properties of Nopol relies on established laboratory techniques. Below are detailed methodologies for key experiments.

Determination of Boiling Point (Micro-Reflux Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For small sample volumes, a micro-reflux method is suitable.

Apparatus:

• Small test tube (e.g., 150 mm diameter)

• Heating block with a magnetic stirrer

• Small magnetic stir bar

• Thermometer with a clamp

• Pasteur pipette

Procedure:

• Using a Pasteur pipette, introduce approximately 0.5 mL of Nopol into the test tube and add a small magnetic stir bar.

• Place the test tube in the heating block, centered on the hot plate stirrer, and clamp it securely.

• Clamp the thermometer and position it so that the bulb is about 1 cm above the surface of the liquid.

• Turn on the stirrer to ensure gentle agitation of the liquid.

• Begin heating the block.

• Observe the sample for boiling (formation of bubbles) and the condensation of vapor on the walls of the test tube, which indicates reflux. This often appears as a ring of liquid.

• Adjust the thermometer so that its bulb is at the level of this condensation ring to ensure an accurate measurement of the vapor temperature.

• When the liquid is gently refluxing, the temperature reading on the thermometer should stabilize. This stable temperature is the boiling point of Nopol.[5]

• Record the temperature and cease heating to prevent the sample from boiling dry.[5]

Determination of Density

Density, the mass per unit volume, is a fundamental physical property. A straightforward method using standard laboratory equipment is described below.

Apparatus:

• Digital balance (accurate to at least 0.01 g)

• Graduated cylinder (e.g., 10 mL or 25 mL)

• Pipette

Procedure:

• Place a clean, dry measuring cylinder on the digital balance and tare the balance to zero.

• Accurately dispense a known volume of Nopol (e.g., 10 mL) into the measuring cylinder. Record the exact volume, reading from the bottom of the meniscus at eye level to avoid parallax error.

• Place the measuring cylinder containing the Nopol back on the tared balance and record the mass of the liquid.

• Calculate the density using the formula: Density (ρ) = Mass (m) / Volume (V) .

• For enhanced accuracy, repeat the measurement multiple times and calculate the average density.[11][12][13] A pycnometer can be used for a more precise determination of density.[4]

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how light propagates through that medium. It is a characteristic property and is often used to identify and assess the purity of a substance.

Apparatus:

• Abbe refractometer

• Constant temperature water bath

• Dropper

• Soft tissue paper

• Ethanol or acetone for cleaning

Procedure:

• Ensure the prism of the Abbe refractometer is clean and dry. Clean with a soft tissue moistened with ethanol or acetone and allow it to dry completely.

• Calibrate the refractometer using a standard liquid with a known refractive index, such as distilled water.

• Connect the refractometer to a constant temperature water bath set to the desired temperature (e.g., 20°C), as the refractive index is temperature-dependent.

• Using a dropper, place a few drops of Nopol onto the surface of the measuring prism.

• Close the prism assembly securely.

• Look through the eyepiece and adjust the control knob until the boundary line between the light and dark fields is sharp and centered on the crosshairs.

• If a color fringe is observed at the boundary, adjust the dispersion compensator until a sharp, achromatic boundary is obtained.

• Read the refractive index value from the instrument's scale.

Determination of Optical Rotation

Optical rotation is the rotation of the plane of linearly polarized light as it travels through a chiral substance. This property is measured using a polarimeter and is a key characteristic of chiral molecules like the enantiomers of Nopol.

Apparatus:

• Polarimeter

• Polarimeter sample tube (e.g., 1 dm)

• Volumetric flask

• Analytical balance

• Solvent (if measuring a solution)

Procedure:

• Turn on the polarimeter's light source (typically a sodium D-line lamp) and allow it to warm up.

• For a pure liquid (neat):

  • Fill the polarimeter tube with Nopol, ensuring there are no air bubbles.

  • Place the filled tube in the polarimeter.

• For a solution:

  • Accurately weigh a sample of Nopol and dissolve it in a specific volume of a suitable solvent in a volumetric flask. Record the concentration (c) in g/mL.

  • Rinse the polarimeter tube with a small amount of the solvent and then fill it with the solvent to take a blank reading (zero the instrument).

  • Empty the tube, rinse with a small amount of the Nopol solution, and then fill it with the solution, ensuring no air bubbles are present.

  • Place the filled tube in the polarimeter.

• Look through the eyepiece and rotate the analyzer until the fields of view appear equally bright (or at a minimum intensity, depending on the instrument design).

• Record the observed angle of rotation (α).

• The specific rotation [α] is calculated using the formula:

  • For a pure liquid: [α] = α / (l × d)

  • For a solution: [α] = α / (l × c)

  • Where: α = observed rotation, l = path length of the tube in decimeters (dm), d = density of the pure liquid in g/mL, and c = concentration of the solution in g/mL.[8][9][14]

Synthesis of Nopol and Reaction Mechanism

Nopol is commercially synthesized via the Prins reaction, which involves the acid-catalyzed condensation of β-pinene with formaldehyde.[15][16]

Experimental Workflow for Nopol Synthesis

The following diagram illustrates a general workflow for the synthesis of Nopol in a laboratory setting.

Experimental Workflow for Nopol Synthesis

Prins Reaction Mechanism for Nopol Synthesis

The mechanism involves the protonation of formaldehyde by the acid catalyst, followed by an electrophilic attack on the double bond of β-pinene.

References

• 1. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 2. Simple method to measure the refractive index of liquid with graduated cylinder and beaker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 4. mt.com [mt.com]
• 5. uomus.edu.iq [uomus.edu.iq]
• 6. elearn.almamonuc.edu.iq [elearn.almamonuc.edu.iq]
• 7. pubs.aip.org [pubs.aip.org]
• 8. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 9. digicollections.net [digicollections.net]
• 10. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 11. Measuring density | Class experiment | RSC Education [edu.rsc.org]
• 12. Experiments to determine density of liquid apparatus method calculation density bottle burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]
• 13. wjec.co.uk [wjec.co.uk]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Nopol chemical structure and IUPAC name.

An In-depth Technical Guide to Nopol: Chemical Structure, Properties, and Synthesis

Introduction

Nopol is a bicyclic primary alcohol derived from the monoterpene β-pinene.[1] It is a chiral compound found naturally in sources such as carrot root oil and is utilized as an intermediate in the synthesis of various fine chemicals, including pharmaceuticals, fragrances, and flavorings.[1][2] This document provides a comprehensive overview of the chemical structure, IUPAC nomenclature, physicochemical properties, and synthesis of Nopol, intended for researchers and professionals in chemistry and drug development.

Chemical Structure and IUPAC Nomenclature

Nopol is a monoterpenoid alcohol.[3] Its structure consists of a bicyclo[3.1.1]heptene skeleton with a 2-hydroxyethyl group and two methyl groups.

• Molecular Formula : C₁₁H₁₈O[3][4]

• IUPAC Name : 2-(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)ethanol[4]

• Stereoisomer Specific Name (1R,5S) : 2-[(1R,5S)-6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl]ethanol[1][3]

• CAS Registry Number : 128-50-7 (racemic mixture), 35836-73-8 (1R)-(-) isomer[1]

• Common Synonyms : Homomyrtenol, 6,6-Dimethyl-2-norpinene-2-ethanol[4][5][6]

The core structure is based on the pinane framework, which imparts specific stereochemical properties and reactivity to the molecule.

Physicochemical Properties

The quantitative physicochemical data for Nopol are summarized in the table below. These properties are crucial for its application in synthesis and for predicting its behavior in various chemical environments.

Property	Value	Reference(s)
Molecular Weight	166.26 g/mol	[1][4]
Appearance	Colorless, slightly viscous liquid	[3]
Odor	Mild woody, camphoraceous	[3]
Boiling Point	230-240 °C (at 760 mmHg) 110.5 °C (at 10 mmHg)	[1][7]
Density	0.973 g/mL at 25 °C 0.9647 g/cm³ at 25 °C	[1][7]
Refractive Index	n20/D 1.493 nD25 1.4920	[1][7]
Optical Rotation ([α]/D)	-37° (neat, 24 °C) for (1R)-(-) isomer	[7]
Flash Point	98 °C (208.4 °F) - closed cup	[7]
Solubility	Insoluble in water; soluble in organic solvents and oils	[3]
Topological Polar Surface Area	20.2 Ų	[4][6]

Synthesis and Experimental Protocols

Nopol is primarily synthesized from β-pinene, a readily available natural terpene. The most common method is the Prins reaction, which involves the reaction of β-pinene with paraformaldehyde.

General Synthesis Workflow: Prins Reaction

The synthesis of Nopol from β-pinene and paraformaldehyde is a well-established industrial process. The workflow involves the electrophilic addition of an aldehyde to an alkene.

References

• 1. Nopol [drugfuture.com]
• 2. Nopol (128-50-7) at Nordmann - nordmann.global [nordmann.global]
• 3. Nopol, (+-)- | C11H18O | CID 1272250 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Nopol | C11H18O | CID 31408 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Showing Compound Nopol (FDB001291) - FooDB [foodb.ca]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. (1R)-(-)-Nopol 98 35836-73-8 [sigmaaldrich.com]

The Enigmatic Presence of Nopol: A Technical Guide to its Natural Sources and Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nopol, a bicyclic monoterpenoid alcohol, is a molecule of significant interest in the fragrance, agrochemical, and pharmaceutical industries. While its synthetic production is well-established, its natural occurrence has been a subject of more limited investigation. This technical guide provides a comprehensive overview of the known natural sources of Nopol, with a focus on quantitative data, detailed experimental protocols for its isolation and analysis, and an exploration of its biosynthetic origins.

Natural Occurrence and Quantitative Data

The following table summarizes the quantitative data available for Nopol in its primary identified natural source.

Natural Source	Plant/Organism Part	Compound	Concentration (% of Essential Oil)
Propolis (from Kashmir region)	Resin	Nopol	0.23%

This data highlights that while naturally occurring, Nopol is typically found as a minor constituent of the essential oils in which it is present.

Biosynthesis and Synthetic Analogy

The natural biosynthesis of Nopol is not well-documented in scientific literature. It is widely understood to be a derivative of the monoterpene β-pinene. The primary industrial synthesis of Nopol is achieved through the Prins reaction, which involves the condensation of β-pinene with paraformaldehyde.

While the Prins reaction is a cornerstone of synthetic organic chemistry, its direct enzymatic equivalent for the production of Nopol in plants or insects has not been definitively identified. It is plausible that a similar carbocation-mediated cyclization occurs in nature, but the specific enzymes catalyzing this transformation to Nopol remain to be discovered. The diagram below illustrates the established synthetic pathway, which serves as a likely model for any potential natural biosynthesis.

A Technical Guide to the Spectroscopic Data of Nopol

Introduction

Nopol is a bicyclic monoterpenoid, a primary alcohol that is a valuable chiral building block in organic synthesis.[1][2] Its structural elucidation and quality control rely heavily on modern spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). This guide provides a comprehensive overview of the spectroscopic data of Nopol, along with generalized experimental protocols for data acquisition.

Spectroscopic Data of Nopol

The following sections summarize the key spectroscopic data for Nopol, presented in a structured format for clarity and ease of comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the carbon-hydrogen framework of a molecule.

¹H NMR (Proton NMR) Data

The ¹H NMR spectrum of Nopol provides information about the chemical environment of the hydrogen atoms in the molecule.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
5.34	br s	1H	=CH
4.09	t	2H	-CH₂-OH
2.37	m	1H	Allylic CH
2.22	m	1H	Allylic CH
2.08	m	2H	-CH₂-
1.26	s	3H	-CH₃
1.10	d	1H	Bridgehead CH
0.83	s	3H	-CH₃

Note: Data is compiled from publicly available spectral databases.[3][4] Specific peak positions and multiplicities may vary slightly depending on the solvent and instrument used.

¹³C NMR (Carbon-13 NMR) Data

The ¹³C NMR spectrum reveals the number of chemically distinct carbon environments.

Chemical Shift (δ) ppm	Carbon Type
144.1	Quaternary C (=C)
120.9	Tertiary C (=CH)
61.1	Primary C (-CH₂OH)
40.8	Tertiary C
38.0	Quaternary C
31.5	Secondary C
31.2	Secondary C
26.2	Primary C (-CH₃)
21.0	Primary C (-CH₃)

Note: Data is compiled from publicly available spectral databases.[3][5] The chemical shifts are relative to a standard reference.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation.

Wavenumber (cm⁻¹)	Intensity	Assignment
3330	Strong, Broad	O-H stretch (alcohol)
3030	Medium	=C-H stretch (alkene)
2920	Strong	C-H stretch (alkane)
1640	Medium	C=C stretch (alkene)
1040	Strong	C-O stretch (primary alcohol)

Note: Data is compiled from publicly available spectral databases.[3] Peak positions can be influenced by the sample preparation method.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

m/z Ratio	Relative Intensity	Assignment
166	Moderate	Molecular Ion [M]⁺
148	Low	[M - H₂O]⁺
135	Moderate	[M - CH₂OH]⁺
121	High	[M - C₃H₇]⁺
107	High	[C₈H₁₁]⁺
93	Very High	[C₇H₉]⁺ (Base Peak)

Note: Data is compiled from publicly available spectral databases.[3][5] The fragmentation pattern can vary with the ionization technique used.

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented above.

NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation: A small amount of the Nopol sample (typically 5-25 mg) is dissolved in a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube. A small amount of a reference standard, such as tetramethylsilane (TMS), may be added.

• Instrument Setup: The NMR spectrometer is set up for the desired nucleus (¹H or ¹³C). Key parameters such as the acquisition time, relaxation delay, and number of scans are optimized.[6] For ¹³C NMR, proton decoupling is typically used to simplify the spectrum.[7]

• Data Acquisition: The sample is placed in the magnet, and the magnetic field is shimmed to achieve homogeneity. The NMR experiment is then run to acquire the free induction decay (FID) signal.[8]

• Data Processing: The FID is subjected to a Fourier transform to convert it from the time domain to the frequency domain, resulting in the NMR spectrum. Phase and baseline corrections are applied to the spectrum.

• Spectral Analysis: The chemical shifts, integration (for ¹H), and multiplicities of the peaks are analyzed to determine the structure of the molecule.

Infrared (IR) Spectroscopy

• Sample Preparation: For a liquid sample like Nopol, a thin film can be prepared by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr).[9] Alternatively, Attenuated Total Reflectance (ATR) IR spectroscopy can be used, where a drop of the sample is placed directly on the ATR crystal.[10][11]

• Instrument Setup: The IR spectrometer is configured for the desired measurement mode (e.g., transmission or ATR). A background spectrum of the empty sample holder (or clean ATR crystal) is recorded.

• Data Acquisition: The prepared sample is placed in the infrared beam path, and the sample spectrum is recorded. The instrument measures the amount of infrared radiation absorbed by the sample at each wavenumber.

• Data Processing: The sample spectrum is ratioed against the background spectrum to generate the final absorbance or transmittance spectrum.

• Spectral Analysis: The characteristic absorption bands in the spectrum are assigned to specific functional groups within the Nopol molecule.[12]

Mass Spectrometry (MS)

• Sample Introduction: A dilute solution of the Nopol sample is introduced into the mass spectrometer. For volatile compounds, this is often done via Gas Chromatography (GC-MS), where the sample is first separated by the GC and then introduced into the MS.[5]

• Ionization: The sample molecules are ionized. A common method for GC-MS is Electron Ionization (EI), where high-energy electrons bombard the molecules, causing them to ionize and fragment.

• Mass Analysis: The resulting ions are accelerated into a mass analyzer, which separates them based on their mass-to-charge (m/z) ratio.

• Detection: The separated ions are detected, and a mass spectrum is generated, which is a plot of ion intensity versus m/z ratio.

• Spectral Analysis: The molecular ion peak is identified to determine the molecular weight of Nopol. The fragmentation pattern provides structural information, as the way the molecule breaks apart is characteristic of its structure.[13][14]

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic identification of a chemical compound like Nopol.

Caption: Workflow for Spectroscopic Analysis of Nopol.

References

• 1. Human Metabolome Database: Showing metabocard for (-)-Nopol (HMDB0030002) [hmdb.ca]
• 2. (1R)-(-)-Nopol | 35836-73-8 [chemicalbook.com]
• 3. Nopol | C11H18O | CID 31408 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (1R)-(-)-Nopol(35836-73-8) 1H NMR [m.chemicalbook.com]
• 5. Nopol, (+-)- | C11H18O | CID 1272250 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. A Routine Experimental Protocol for qHNMR Illustrated with Taxol - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scribd.com [scribd.com]
• 8. lsom.uthscsa.edu [lsom.uthscsa.edu]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 10. unige.ch [unige.ch]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. NMR, Mass Spectrometry, and Infrared (IR) Spectroscopy [universalclass.com]
• 13. Mass Spectrometry Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 14. Identifying Unknown from IR, NMR, and Mass Spectrometry - Chemistry Steps [chemistrysteps.com]

An In-depth Technical Guide to Nopol for Researchers, Scientists, and Drug Development Professionals

Nopol: CAS Number, Molecular Formula, and Therapeutic Potential

This technical guide provides a comprehensive overview of Nopol, a bicyclic monoterpenoid alcohol, for researchers, scientists, and professionals involved in drug development. This document details its chemical identity, physicochemical properties, synthesis protocols, and explores its emerging biological activities, including its potential as an antifungal and antiplasmodial agent.

Chemical Identification and Properties

Nopol, systematically named 2-(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)ethanol, is a well-characterized organic compound with the Chemical Abstracts Service (CAS) number 128-50-7 and the molecular formula C₁₁H₁₈O .

Table 1: Chemical Identifiers for Nopol

Identifier	Value
CAS Number	128-50-7
Molecular Formula	C₁₁H₁₈O
Molecular Weight	166.26 g/mol
IUPAC Name	2-(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)ethanol
Synonyms	Homomyrtenol, 10-Hydroxymethylene-2-pinene

Table 2: Physicochemical Properties of Nopol

Property	Value	Source
Appearance	Colorless to pale yellow liquid	-
Odor	Mild, woody, camphoraceous	-
Boiling Point	235-238 °C	-
Density	0.962 g/cm³ at 25 °C	-
Solubility	Insoluble in water; soluble in organic solvents	-
Refractive Index	1.495 at 20 °C	-

Experimental Protocols: Synthesis of Nopol

The primary industrial synthesis of Nopol is achieved through the Prins reaction, which involves the acid-catalyzed condensation of β-pinene with paraformaldehyde. The following protocol is based on established methodologies and provides a detailed procedure for laboratory-scale synthesis.

2.1. Materials and Equipment

• β-pinene (99% purity)

• Paraformaldehyde

• Toluene or other non-polar hydrocarbon solvent

• Pillared zirconium phosphate catalyst (or other suitable Lewis acid catalyst)

• Three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and thermometer

• Heating mantle

• Standard laboratory glassware for workup and purification

• Rotary evaporator

• Distillation apparatus

2.2. Detailed Synthesis Procedure (Based on a Patented Green Method)

• Reaction Setup: In a three-necked round-bottom flask, combine β-pinene and a non-polar hydrocarbon solvent such as toluene. The recommended solvent dosage is between 10-60 mL per gram of β-pinene[1].

• Addition of Reactants: Add paraformaldehyde to the mixture. The molar ratio of β-pinene to paraformaldehyde should be in the range of 1:6 to 2:1[1].

• Catalyst Addition: Introduce the pillared zirconium phosphate catalyst. The catalyst consumption should be between 0.1-2 g per gram of β-pinene[1].

• Reaction Conditions: Heat the reaction mixture to a temperature between 50-150 °C under normal pressure with continuous stirring. The reaction time is typically between 1-12 hours[1].

• Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical technique, such as gas chromatography (GC), to determine the conversion of β-pinene.

• Workup: Upon completion, cool the reaction mixture to room temperature. The solid catalyst can be recovered by filtration for potential reuse.

• Purification: Remove the solvent from the filtrate using a rotary evaporator. The crude Nopol can then be purified by vacuum distillation to yield the final product.

Biological Activity and Signaling Pathways

Recent research has highlighted the potential of Nopol and its derivatives in drug development, particularly in the fields of antifungal and antiplasmodial therapies.

3.1. Antifungal Activity: Inhibition of the Cytochrome bc1 Complex

Certain Nopol analogues have demonstrated significant antifungal activity. The proposed mechanism of action involves the inhibition of the cytochrome bc1 complex (Complex III) in the mitochondrial electron transport chain. This inhibition disrupts cellular respiration, leading to fungal cell death.

References

• 1. CN102701907B - Green method for preparing nopol - Google Patents [patents.google.com]

Solubility Profile of Nopol in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Nopol, a bicyclic monoterpenoid alcohol, in various common organic solvents. Understanding the solubility characteristics of Nopol is critical for its application in pharmaceutical formulations, fragrance development, and as a precursor in chemical synthesis. This document presents quantitative solubility data, details relevant experimental protocols for solubility determination, and offers a visual representation of a general experimental workflow.

Core Data: Quantitative Solubility of Nopol

The solubility of Nopol has been determined in a range of organic solvents at 25°C. The following table summarizes this quantitative data, offering a clear comparison of Nopol's solubility across different solvent classes.

Solvent	Chemical Class	Solubility (g/L) at 25°C[1]	Solubility (g/100mL) at 25°C	Qualitative Solubility
Tetrahydrofuran (THF)	Ether	1417.92	141.8	Very High
1,4-Dioxane	Ether	1054.69	105.5	Very High
Dichloromethane	Halogenated Hydrocarbon	919.99	92.0	Very High
Acetone	Ketone	781.79	78.2	High
Acetonitrile	Nitrile	750.79	75.1	High
Dimethylformamide (DMF)	Amide	629.1	62.9	High
Isopropanol	Alcohol	562.34	56.2	High
Ethanol	Alcohol	548.46	54.8	High[1][2][3]
2-Butanone	Ketone	538.46	53.8	High
n-Propanol	Alcohol	533.34	53.3	High
Ethyl Acetate	Ester	500.83	50.1	High
n-Butanol	Alcohol	468.09	46.8	Moderate
Methanol	Alcohol	321.57	32.2	Moderate
Toluene	Aromatic Hydrocarbon	233.88	23.4	Moderate
Cyclohexane	Cycloalkane	51.31	5.1	Low
n-Heptane	Alkane	28.63	2.9	Low
n-Hexane	Alkane	12.74	1.3	Low
Water	Inorganic	3.66	0.37	Insoluble[2][3]

Note: The qualitative solubility classification is based on the quantitative data provided. General statements from various sources confirm that Nopol is soluble in organic solvents and oils and is miscible with ethanol at room temperature[2][3].

Experimental Protocols for Solubility Determination

The determination of the solubility of a compound like Nopol in organic solvents is a fundamental experimental procedure. A common and reliable method is the isothermal equilibrium method , followed by quantitative analysis.

Objective: To determine the saturation solubility of Nopol in a specific organic solvent at a controlled temperature.

Materials and Equipment:

• Nopol (high purity)

• Selected organic solvent (analytical grade)

• Temperature-controlled shaker or water bath

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.45 µm PTFE)

• Vials with screw caps

• Analytical instrument for quantification (e.g., Gas Chromatography with Flame Ionization Detector (GC-FID), High-Performance Liquid Chromatography (HPLC))

Procedure:

• Preparation of Supersaturated Solution: Add an excess amount of Nopol to a known volume of the selected organic solvent in a sealed vial. The amount of Nopol should be sufficient to ensure that a solid phase remains after equilibrium is reached.

• Equilibration: Place the vial in a temperature-controlled shaker or water bath set to the desired temperature (e.g., 25°C). Agitate the mixture for a sufficient period (typically 24-72 hours) to ensure that equilibrium between the dissolved and undissolved Nopol is achieved.

• Phase Separation: After equilibration, cease agitation and allow the vial to stand undisturbed at the constant temperature for several hours to allow the excess solid Nopol to settle.

• Sample Withdrawal and Filtration: Carefully withdraw a known volume of the supernatant using a pipette. To avoid aspirating any solid particles, immediately filter the solution using a syringe filter into a pre-weighed volumetric flask.

• Dilution and Quantification: Dilute the filtered solution with the same solvent to a concentration that falls within the linear range of the analytical instrument. Analyze the diluted solution using a pre-calibrated GC-FID or HPLC method to determine the concentration of Nopol.

• Calculation: Calculate the solubility of Nopol in the solvent using the following formula:

  Solubility (g/L) = (Concentration of Nopol in the diluted sample (g/L)) x (Dilution factor)

Considerations:

• Purity of Materials: The purity of both Nopol and the solvent is crucial for accurate solubility determination.

• Temperature Control: Maintaining a constant and accurate temperature is critical as solubility is temperature-dependent.

• Equilibration Time: The time required to reach equilibrium may vary depending on the solvent and the physical form of Nopol. It is advisable to test samples at different time points to confirm that equilibrium has been reached.

• Analytical Method Validation: The analytical method used for quantification should be validated for linearity, accuracy, and precision.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the experimental determination of Nopol's solubility.

Caption: Workflow for determining the solubility of Nopol.

References

• 1. scent.vn [scent.vn]
• 2. Nopol, (+-)- | C11H18O | CID 1272250 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Nopol | C11H18O | CID 31408 - PubChem [pubchem.ncbi.nlm.nih.gov]

Nopol: A Comprehensive Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions for Nopol (CAS No: 128-50-7), a bicyclic monoterpene alcohol. The information is compiled and presented to meet the needs of laboratory and drug development professionals, with a focus on clear data presentation, general experimental methodologies, and visual aids for key procedures.

Chemical and Physical Properties

Nopol is a colorless to pale yellow, viscous liquid.[1] A summary of its key physical and chemical properties is presented in Table 1. This data is essential for understanding its behavior under various laboratory conditions.

Table 1: Physical and Chemical Properties of Nopol

Property	Value	Reference(s)
Molecular Formula	C₁₁H₁₈O	[2]
Molecular Weight	166.26 g/mol	[2]
Appearance	Colorless to pale yellow, viscous liquid	[1][2]
Boiling Point	230 - 240 °C	[2][3]
Flash Point	98 °C / 208.4 °F	[3]
Density	0.974 g/cm³	[3]
Solubility	Insoluble in water; soluble in organic solvents and oils.	[2]
Refractive Index	1.490-1.500	[2]

GHS Hazard Identification and Classification

Nopol is classified as a hazardous chemical under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to its oral toxicity and its potential to cause skin and eye irritation.

Table 2: GHS Classification for Nopol

Hazard Class	Hazard Category	Signal Word	Hazard Statement	Reference(s)
Acute Toxicity, Oral	Category 4	Warning	H302: Harmful if swallowed	[2][3][4]
Skin Corrosion/Irritation	Category 2	Warning	H315: Causes skin irritation	[3][5]
Serious Eye Damage/Eye Irritation	Category 2	Warning	H319: Causes serious eye irritation	[3][5]
Skin Sensitization	-	Warning	H317: May cause an allergic skin reaction	[2][5]

GHS Pictograms:

• Exclamation Mark: For acute toxicity (oral), skin irritation, and eye irritation.[6]

• Health Hazard (optional for skin sensitization): May be used to indicate skin sensitization.[6]

Toxicological Data

Toxicological studies are crucial for assessing the potential health risks associated with a substance. The available data for Nopol is summarized in Table 3.

Table 3: Summary of Toxicological Data for Nopol

Endpoint	Result	Species	Reference(s)
Acute Oral Toxicity (LD50)	890 mg/kg	-	[5]
Skin Irritation	Causes skin irritation	-	[5]
Eye Irritation	Causes serious eye irritation	-	[5]
Skin Sensitization	May cause an allergic skin reaction	-	[5]
Genotoxicity	Not expected to be genotoxic based on read-across data.	-	[7]

Experimental Protocols (General Methodologies)

While specific, detailed experimental protocols for the toxicological studies performed on Nopol are not publicly available, this section outlines the general methodologies based on established guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD), which are typically followed for chemical safety testing.

Acute Oral Toxicity Study (Up-and-Down Procedure - OECD 425)

The acute oral toxicity, often expressed as the LD50 (the dose lethal to 50% of the test population), is a primary indicator of a substance's ingestion hazard.

Methodology:

• Test Animals: Typically, a small number of female rats are used sequentially.[8]

• Dosing: A single dose of the test substance is administered by oral gavage. The initial dose is selected based on available information, and subsequent doses for the next animals are adjusted up or down depending on the outcome (survival or death) for the previous animal.[8]

• Observation: Animals are observed for a set period, typically 14 days, for signs of toxicity and mortality.[9]

• Data Analysis: The LD50 is calculated using a statistical program that analyzes the sequence of outcomes.[8]

In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method (OECD 439)

This in vitro test is used to assess the potential of a substance to cause skin irritation.

Methodology:

• Test System: A three-dimensional reconstructed human epidermis model is used, which mimics the biochemical and physiological properties of the upper layers of human skin.[10]

• Application: The test substance is applied topically to the surface of the skin tissue.[10]

• Incubation: The treated tissues are incubated for a specific period.

• Viability Assessment: After incubation, the viability of the skin cells is determined using a cell viability assay (e.g., MTT assay). A reduction in cell viability below a certain threshold indicates irritation potential.[10]

In Vitro Eye Irritation: Reconstructed Human Cornea-like Epithelium (RhCE) Test Method (OECD 492)

This in vitro method is employed to identify chemicals that have the potential to cause serious eye damage.

Methodology:

• Test System: A three-dimensional reconstructed human cornea-like epithelium model is utilized.[11]

• Application: The test substance is applied to the surface of the corneal tissue.[12]

• Incubation: The tissues are incubated for a defined period.

• Viability Assessment: Cell viability is measured to determine the level of damage caused by the substance. A significant decrease in viability suggests a potential for serious eye damage.[11]

Handling Precautions and Exposure Controls

Proper handling and the use of appropriate personal protective equipment (PPE) are paramount to ensure safety when working with Nopol.

Engineering Controls

• Work in a well-ventilated area.[4]

• Use local exhaust ventilation to control airborne concentrations.

Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear tightly fitting safety goggles.[4]

• Skin Protection: Wear chemical-resistant gloves and protective clothing.[3][4]

• Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-face respirator with an appropriate cartridge.[4]

General Hygiene

• Wash hands thoroughly after handling.[5]

• Do not eat, drink, or smoke in the work area.[5]

The following diagram illustrates the logical workflow for handling Nopol safely.

Caption: Logical workflow for handling Nopol safely.

First-Aid Measures

In case of exposure to Nopol, the following first-aid measures should be taken immediately.

Table 4: First-Aid Measures for Nopol Exposure

Exposure Route	First-Aid Measures	Reference(s)
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen.	[4]
Skin Contact	Take off contaminated clothing immediately. Wash off with soap and plenty of water.	[4]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[5]
Ingestion	Rinse mouth. Get medical help.	[4][5]

Fire-Fighting and Accidental Release Measures

Fire-Fighting

• Suitable Extinguishing Media: Use dry chemical, foam, or carbon dioxide.[1]

• Specific Hazards: Combustible liquid.[1] Emits toxic fumes under fire conditions.[1]

• Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[3]

Accidental Release

• Personal Precautions: Ensure adequate ventilation.[4] Remove all sources of ignition.[4] Wear appropriate personal protective equipment.[4]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[5]

• Methods for Cleaning Up: Absorb with inert material (e.g., sand, earth) and place in a suitable container for disposal.[3][5]

Storage and Stability

• Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] Keep away from heat and sources of ignition.[5]

• Incompatible Materials: Strong oxidizing agents.[3]

• Stability: Stable under normal conditions.[1]

Analytical Methods

For researchers, reliable analytical methods for the detection and quantification of Nopol are essential. High-Performance Liquid Chromatography (HPLC) is a commonly used technique.

General HPLC Method Parameters:

• Column: C18 column.[13]

• Mobile Phase: A mixture of acetonitrile, methanol, and water with a buffer is often effective.[13]

• Detection: UV detection at a wavelength of around 214-250 nm is suitable for Nopol.[3][13]

Method development and validation are crucial to ensure accuracy and precision for specific applications.

This guide provides a comprehensive overview of the safety and handling of Nopol based on currently available information. It is essential for all personnel to read and understand the Safety Data Sheet (SDS) for Nopol before use and to be trained in the proper handling and emergency procedures.

References

• 1. A new alternative method for testing skin irritation using a human skin model: a pilot study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. nano-lab.com.tr [nano-lab.com.tr]
• 3. researchgate.net [researchgate.net]
• 4. ANALYTICAL METHODS - Toxicological Profile for Phenol - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Nanomaterial genotoxicity evaluation using the high-throughput p53-binding protein 1 (53BP1) assay - PMC [pmc.ncbi.nlm.nih.gov]
• 6. oecd.org [oecd.org]
• 7. Short-term toxicity – 90-day oral (non-rodent) | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 8. epa.gov [epa.gov]
• 9. fda.gov [fda.gov]
• 10. iivs.org [iivs.org]
• 11. iivs.org [iivs.org]
• 12. criver.com [criver.com]
• 13. Development and validation of an analytical method for determination of bronopol and kathon preservative in milk - PMC [pmc.ncbi.nlm.nih.gov]

Stereochemistry of (-)-Nopol and (+)-Nopol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the stereochemistry of the chiral monoterpene alcohol, Nopol. It details the absolute configuration, optical activity, and spectroscopic properties of its enantiomers, (-)-Nopol and (+)-Nopol. This document also outlines generalized experimental protocols for the synthesis of Nopol via the Prins reaction and the chiral separation of its enantiomers using High-Performance Liquid Chromatography (HPLC). The information presented is intended to serve as a valuable resource for researchers and professionals engaged in fields where the specific stereoisomers of Nopol are of interest, such as in the development of pharmaceuticals and fine chemicals.

Introduction to the Stereochemistry of Nopol

Nopol, chemically known as 6,6-dimethylbicyclo[3.1.1]hept-2-ene-2-ethanol, is a bicyclic monoterpenoid.[1] The molecule possesses two chiral centers, leading to the existence of a pair of enantiomers: (-)-Nopol and (+)-Nopol. These enantiomers are non-superimposable mirror images of each other and exhibit equal but opposite optical rotation.[2] The distinct spatial arrangement of atoms in each enantiomer can lead to different biological activities, a critical consideration in drug development and other applications.

The absolute configuration of the enantiomers of Nopol is defined using the Cahn-Ingold-Prelog (CIP) priority rules, designating each chiral center as either R or S.[3]

• (-)-Nopol has been determined to have the (1R,5S) absolute configuration.[4]

• (+)-Nopol , as the enantiomer of (-)-Nopol, possesses the (1S,5R) absolute configuration.

The sign of the optical rotation, dextrorotatory (+) or levorotatory (-), indicates the direction in which an enantiomer rotates the plane of polarized light.[5]

Physicochemical and Spectroscopic Data

The enantiomers of Nopol share identical physical properties such as boiling point, density, and refractive index in an achiral environment. Their spectroscopic data (NMR, IR) in achiral solvents are also identical. However, they are distinguished by their specific rotation.

Property	(-)-Nopol	(+)-Nopol	Data Source(s)
Synonyms	(1R)-(-)-Nopol, (1R)-6,6-Dimethylbicyclo[3.1.1]hept-2-ene-2-ethanol	(1S)-(+)-Nopol, (1S)-6,6-Dimethylbicyclo[3.1.1]hept-2-ene-2-ethanol	[6][7]
Absolute Configuration	(1R,5S)	(1S,5R)	[4]
Specific Rotation ([α]D)	-37° (neat, 24 °C)	+37° (neat, 24 °C) (inferred)	[6]
Molecular Formula	C₁₁H₁₈O	C₁₁H₁₈O	[6]
Molecular Weight	166.26 g/mol	166.26 g/mol	[6]
Appearance	Viscous liquid	Viscous liquid	[6]
Boiling Point	230-240 °C	230-240 °C	[6]
Density	0.973 g/mL at 25 °C	0.973 g/mL at 25 °C	[6]
Refractive Index (n²⁰/D)	1.493	1.493	[6]

Spectroscopic Data for (-)-Nopol (and (+)-Nopol in achiral solvents):

While standard IR and NMR spectroscopy cannot differentiate between enantiomers, the spectral data for a single enantiomer is representative of both.[8]

• ¹H NMR: Spectra available from chemical suppliers and databases.[9]

• ¹³C NMR: Data can be found in chemical literature and databases.

• IR Spectra: Available in various spectral databases.[10]

Experimental Protocols

Synthesis of Nopol via Prins Reaction

The synthesis of Nopol is commonly achieved through the Prins reaction, which involves the condensation of β-pinene with formaldehyde (or its trimer, paraformaldehyde) in the presence of a Lewis acid catalyst, such as zinc chloride.[11]

Generalized Experimental Protocol:

• Reaction Setup: A reaction vessel equipped with a stirrer, condenser, and nitrogen inlet is charged with β-pinene and a suitable solvent (e.g., toluene).

• Addition of Reagents: Paraformaldehyde is added to the mixture, followed by the catalytic amount of a Lewis acid (e.g., zinc chloride).

• Reaction Conditions: The reaction mixture is heated to a specific temperature (e.g., 80-120 °C) and stirred for a defined period (e.g., several hours) until the reaction is complete, as monitored by a suitable technique like gas chromatography (GC).[12][13]

• Workup: Upon completion, the reaction is cooled to room temperature and quenched, for instance, by the addition of water or a mild aqueous base. The organic layer is separated, and the aqueous layer is extracted with an organic solvent (e.g., diethyl ether). The combined organic layers are then washed with brine, dried over an anhydrous salt (e.g., MgSO₄), and the solvent is removed under reduced pressure.

• Purification: The crude Nopol is purified by vacuum distillation or column chromatography to yield the final product.

This synthesis produces a racemic mixture of (+)- and (-)-Nopol. To obtain enantiomerically pure Nopol, a chiral separation step is necessary.

Chiral Separation of Nopol Enantiomers by HPLC

Chiral High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation of enantiomers.[14] This method utilizes a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times and thus, separation.[15]

Generalized Experimental Protocol for Chiral HPLC Separation:

• Column Selection: A suitable chiral column is selected. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are commonly used for a wide range of chiral separations.[16]

• Mobile Phase Preparation: A mobile phase, typically a mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol), is prepared. The exact ratio of the solvents is optimized to achieve the best separation.

• Instrumentation: An HPLC system equipped with a pump, injector, the selected chiral column, and a suitable detector (e.g., a UV detector) is used.

• Sample Preparation: The racemic Nopol sample is dissolved in the mobile phase at an appropriate concentration.

• Chromatographic Conditions: The sample is injected onto the column, and the separation is performed under isocratic conditions at a constant flow rate.

• Detection and Analysis: The separated enantiomers are detected as they elute from the column, and the resulting chromatogram shows two distinct peaks corresponding to (-)-Nopol and (+)-Nopol. The enantiomeric excess (ee) can be calculated from the peak areas.

Visualizations

Caption: Synthesis of Racemic Nopol via the Prins Reaction.

Caption: Workflow for the Chiral Separation of Nopol Enantiomers.

Conclusion

The stereochemistry of (-)-Nopol and (+)-Nopol is well-defined, with the (1R,5S) and (1S,5R) absolute configurations, respectively. Their distinct optical rotations are a key differentiating property. While the synthesis of racemic Nopol is straightforward via the Prins reaction, the isolation of individual enantiomers requires specialized chiral separation techniques such as HPLC. This guide provides a foundational understanding and generalized protocols that can be adapted by researchers for the synthesis, separation, and characterization of Nopol enantiomers for various scientific and industrial applications.

References

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Absolute configuration - Wikipedia [en.wikipedia.org]
• 4. Nopol, (+-)- | C11H18O | CID 1272250 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Specific rotation - Wikipedia [en.wikipedia.org]
• 6. (1R)-(-)-Nopol 98 35836-73-8 [sigmaaldrich.com]
• 7. (1R)-(-)-Nopol 98 35836-73-8 [sigmaaldrich.com]
• 8. ijise.in [ijise.in]
• 9. (1R)-(-)-Nopol(35836-73-8) 1H NMR spectrum [chemicalbook.com]
• 10. Nopol | C11H18O | CID 31408 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Enantiomer Separations | Separation Science [sepscience.com]
• 15. csfarmacie.cz [csfarmacie.cz]
• 16. phx.phenomenex.com [phx.phenomenex.com]

Protocols & Analytical Methods

Application Notes & Protocols: Synthesis of Nopol from β-Pinene via Prins Reaction

Audience: Researchers, scientists, and drug development professionals.

Introduction: Nopol is a valuable monoterpenoid alcohol widely used in the fragrance and cosmetics industries for its characteristic woody aroma.[1] It is synthesized from β-pinene, a renewable feedstock derived from turpentine, through the Prins reaction with formaldehyde.[1][2] This reaction involves the acid-catalyzed electrophilic addition of an aldehyde to an alkene.[3][4] The resulting nopol structure serves as a versatile building block for the synthesis of derivatives with a range of pharmacological activities, including antifungal and repellent properties, holding potential for therapeutic applications.[1] This document provides detailed protocols and quantitative data for the synthesis of nopol, focusing on the use of various heterogeneous catalysts that offer environmental benefits over traditional homogeneous acid catalysts.

Reaction Mechanism and Workflow

The Prins reaction for nopol synthesis is typically catalyzed by Brønsted or Lewis acids.[1] The reaction mechanism involves the protonation of formaldehyde by an acid catalyst, forming an oxonium ion. This electrophile is then attacked by the double bond of β-pinene, leading to a carbocation intermediate. Subsequent deprotonation yields the final product, nopol.[3][5] The use of heterogeneous solid acid catalysts is preferred to mitigate issues of corrosion, catalyst reusability, and selectivity associated with mineral acids like H₂SO₄ or Lewis acids like ZnCl₂.[5]

Caption: Proposed mechanism for the acid-catalyzed Prins reaction of β-pinene and formaldehyde.

A typical experimental procedure involves the setup of the reaction, execution under controlled conditions, and subsequent work-up and analysis of the product.

Caption: General experimental workflow for the synthesis of nopol.

Quantitative Data Summary

The choice of catalyst and reaction conditions significantly impacts the conversion of β-pinene and the selectivity towards nopol. Various solid acid catalysts have been investigated to optimize the synthesis, showing high efficacy and potential for reuse.

Catalyst	Reactant Molar Ratio (β-pinene:paraformaldehyde)	Temp. (°C)	Time (h)	Solvent	β-pinene Conversion (%)	Nopol Selectivity (%)	Reference
Sulfated Zirconia (SZ)	Not specified	Not specified	Not specified	Not specified	>99	~99	[1]
Zn-beta Zeolite	Not specified	Not specified	Not specified	Not specified	High	High	[6]
ZnCl₂ on Montmorillonite	Not specified	Not specified	Not specified	Not specified	75	97	[1]
25 wt% MoO₃–SiO₂	1:2	80	24	Benzonitrile	77	98.7	[1][7]
25 wt% ZnO–SiO₂	1:2	80	24	Benzonitrile	72	96.3	[1][7]
Sn-MCM-41	Not specified	75-90	Not specified	Toluene/Ethyl Acetate	>99	>96	[1][8]
ZnCr Mixed Oxide	Not specified	Not specified	Not specified	Not specified	97	100	[1]

Experimental Protocols

The following protocols are generalized from literature procedures for the synthesis of nopol using heterogeneous catalysts.

Protocol 1: Synthesis using Sulfated Zirconia (SZ)

This protocol is based on the high activity and selectivity reported for sulfated zirconia catalysts.[1]

1. Materials and Equipment:

• β-pinene (98%+)

• Paraformaldehyde

• Sulfated Zirconia (SZ) catalyst

• Toluene or other non-polar hydrocarbon solvent[9]

• Three-neck round-bottom flask equipped with a reflux condenser, magnetic stirrer, and thermometer

• Heating mantle

• Filtration apparatus

• Rotary evaporator

• Gas Chromatograph (GC) for analysis

2. Catalyst Preparation (if required):

• Sulfated zirconia can be synthesized by impregnating zirconium hydroxide (Zr(OH)₄) with a sulfuric acid solution (e.g., 2N H₂SO₄), followed by calcination.[1]

3. Synthesis Procedure:

• Charge the round-bottom flask with β-pinene, paraformaldehyde (molar ratio typically 1:1 to 1:2), and the solvent (e.g., 20-50 mL/g of β-pinene).[7][9]

• Add the SZ catalyst to the mixture (e.g., 0.25-1 g/g of β-pinene).[9]

• Heat the reaction mixture to the desired temperature (typically 70-90 °C) with vigorous stirring.[9]

• Maintain the reaction for a specified time (e.g., 2-8 hours), monitoring the progress by taking aliquots and analyzing them via GC.[9]

• After the reaction is complete (indicated by the consumption of β-pinene), cool the mixture to room temperature.

• Separate the solid catalyst by filtration. The catalyst can be washed, dried, and stored for reuse.[1]

• Wash the resulting organic solution with water or a mild bicarbonate solution to remove any remaining impurities.

• Dry the organic layer over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄).

• Remove the solvent under reduced pressure using a rotary evaporator to obtain crude nopol.

• If necessary, purify the crude product by vacuum distillation.

4. Product Analysis:

• Confirm the identity and purity of the nopol product using Gas Chromatography (GC) and Gas Chromatography-Mass Spectrometry (GC-MS).[6]

Catalyst Selection and Performance

The acidity of the catalyst, particularly the ratio of Brønsted to Lewis acid sites, plays a crucial role in the reaction's outcome. Lewis acid sites are generally favored for the formation of nopol.[1] Catalysts like Zn-beta zeolites and sulfated zirconia demonstrate high selectivity due to their specific acidic properties.

Caption: Relationship between catalyst type, properties, and reaction outcomes.

Applications in Drug Development

While nopol is primarily used in fragrances, its chemical structure makes it an attractive scaffold in medicinal chemistry and drug development.

• Chiral Building Block: Nopol, derived from naturally occurring β-pinene, is a chiral molecule. This inherent chirality is highly valuable for the synthesis of enantiomerically pure pharmaceuticals, where specific stereoisomers often determine therapeutic efficacy and safety.

• Derivative Synthesis: The primary alcohol group in nopol is a functional handle that allows for straightforward chemical modification. It can be readily converted into esters, ethers, aldehydes, and carboxylic acids.[7] These derivatives have been explored for various biological activities.

• Pharmacological Potential: Studies have shown that nopol derivatives can exhibit a wide range of pharmacological effects, including antifungal, repellent, and antifeedant properties.[1] This suggests potential applications in developing new agrochemicals or topical therapeutic agents. The terpenoid backbone is a common motif in many natural products with established biological activity, making nopol a promising starting point for generating novel bioactive compounds for drug discovery pipelines.

References

• 1. researchgate.net [researchgate.net]
• 2. youtube.com [youtube.com]
• 3. Prins reaction - Wikipedia [en.wikipedia.org]
• 4. Prins Reaction [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. scribd.com [scribd.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. CN102701907B - Green method for preparing nopol - Google Patents [patents.google.com]

Heterogeneous catalysts for Nopol synthesis (e.g., zeolites, sulfated zirconia).

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nopol is a valuable bicyclic primary alcohol with applications in the fragrance, agrochemical, and pharmaceutical industries.[1] It is synthesized via the Prins reaction, an acid-catalyzed condensation of β-pinene and paraformaldehyde.[1][2] Traditionally, this synthesis has relied on homogeneous catalysts like zinc chloride, which suffer from drawbacks such as corrosion, difficult separation, and waste generation.[2] The use of solid, heterogeneous catalysts offers a greener and more efficient alternative, facilitating catalyst recovery and reuse.[1] This document provides detailed application notes and protocols for the synthesis of Nopol using two promising classes of heterogeneous catalysts: sulfated zirconia and zeolites.

Catalytic Systems Overview

Sulfated Zirconia (SZ)

Sulfated zirconia is a solid superacid catalyst that has demonstrated high activity and selectivity for the synthesis of Nopol.[3] The high acidity of SZ, attributed to the presence of sulfate groups on the zirconia surface, effectively catalyzes the Prins reaction, leading to excellent conversion of β-pinene and high selectivity towards Nopol, often exceeding 99%.[3]

Zeolites

Zeolites are crystalline aluminosilicates with well-defined microporous structures, shape selectivity, and tunable acidity.[4][5] Various zeolites, particularly metal-ion-exchanged zeolites like Zn-beta, have been successfully employed as catalysts for Nopol synthesis.[1][4] The catalytic activity of zeolites is influenced by their framework structure, pore size, and the nature and strength of their acid sites, with Lewis acidity playing a crucial role in the Prins reaction.[4][6]

Quantitative Data Summary

The following tables summarize the quantitative data for Nopol synthesis using sulfated zirconia and various zeolite catalysts, compiled from the literature.

Table 1: Performance of Sulfated Zirconia in Nopol Synthesis

Catalyst	β-Pinene:Paraformaldehyde Molar Ratio	Temperature (°C)	Reaction Time (h)	Solvent	β-Pinene Conversion (%)	Nopol Selectivity (%)	Reference
Sulfated Zirconia (SZ)	1:2	80	24	Benzonitrile	>99	~99	[3]
25 wt% MoO₃-SiO₂	1:2	80	24	Benzonitrile	77	98.7	[3]
25 wt% ZnO-SiO₂	1:2	80	24	Benzonitrile	72	96.3	[3]

Table 2: Performance of Zeolite Catalysts in Nopol Synthesis

Catalyst	β-Pinene:Paraformaldehyde Molar Ratio	Temperature (°C)	Reaction Time (h)	Solvent	β-Pinene Conversion (%)	Nopol Selectivity (%)	Reference
Zn-H-beta	1:2	90	10	Benzonitrile	92	93	[1]
Zn-H-Y	1:2	90	10	Benzonitrile	85	88	[1]
Zn-Na-X	1:2	90	10	Benzonitrile	78	82	[1]
Zn-H-ZSM-5	1:2	90	10	Benzonitrile	45	55	[1]
In-SiO₂-ZrP	1:1	80	4	Xylene	79	88.5	[7]
SiO₂-ZrP	1:2	80	4	Toluene	95	82.5	[7]

Experimental Protocols

Protocol 1: Preparation of Sulfated Zirconia (SZ) Catalyst

This protocol is based on the impregnation method.[3][8]

Materials:

• Zirconium hydroxide (Zr(OH)₄)

• Sulfuric acid (H₂SO₄), 2N solution

• Distilled water

• Filtration apparatus

• Drying oven

• Muffle furnace

Procedure:

• Impregnate zirconium hydroxide with a 2N sulfuric acid solution.

• Stir the mixture for a specified duration (e.g., 24 hours) at room temperature.[8]

• Filter the solid material and wash thoroughly with distilled water to remove excess acid.

• Dry the catalyst at 110-120°C for 8-24 hours.[8]

• Calcine the dried powder in a muffle furnace at a temperature range of 500-650°C for 3-5 hours.[8][9]

• Allow the catalyst to cool to room temperature in a desiccator before use.

Protocol 2: Preparation of Zn-Exchanged Beta Zeolite (Zn-beta) Catalyst

This protocol describes the preparation of Zn-beta zeolite via the ion-exchange method.[1][4]

Materials:

• H-beta zeolite

• Zinc nitrate (Zn(NO₃)₂) or Zinc acetate (Zn(CH₃COO)₂)

• Distilled water

• Reflux apparatus

• Filtration apparatus

• Drying oven

• Muffle furnace

Procedure:

• Prepare a 0.5 M aqueous solution of the zinc salt.

• Add the H-beta zeolite to the zinc salt solution, maintaining a liquid-to-solid weight ratio of 10.[1]

• Reflux the mixture for 8 hours with constant stirring.[1]

• Filter the solid material and wash thoroughly with distilled water.

• Dry the zeolite at 120°C for 8 hours.[1]

• Repeat the ion-exchange procedure (steps 2-5) twice to ensure maximum zinc exchange.[1]

• Calcine the final product at 550°C for 4 hours.[1]

• Store the calcined Zn-beta catalyst in a desiccator.

Protocol 3: Synthesis of Nopol

This protocol outlines the general procedure for the synthesis of Nopol using a heterogeneous catalyst.

Materials:

• β-Pinene

• Paraformaldehyde

• Solvent (e.g., toluene, benzonitrile)[3][7]

• Heterogeneous catalyst (e.g., SZ or Zn-beta)

• Three-necked round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Inert gas supply (e.g., nitrogen or argon)

• Filtration or centrifugation equipment

• Rotary evaporator

• Equipment for product analysis (e.g., Gas Chromatography)

Procedure:

• Set up a three-necked round-bottom flask equipped with a reflux condenser, magnetic stirrer, and an inlet for inert gas.

• Add the catalyst (e.g., 50 mg for a 1 mmol scale reaction) to the flask.[7]

• Add the solvent (e.g., 5 mL of toluene for a 1 mmol scale reaction), β-pinene (e.g., 0.136 g, 1 mmol), and paraformaldehyde (e.g., 0.060 g, 2 mmol) to the flask.[7]

• Purge the system with an inert gas.

• Heat the reaction mixture to the desired temperature (e.g., 80-90°C) with vigorous stirring.[3][6]

• Maintain the reaction for the specified time (e.g., 4-24 hours).[3][7]

• Monitor the reaction progress using a suitable analytical technique (e.g., GC).

• After the reaction is complete, cool the mixture to room temperature.

• Separate the catalyst from the reaction mixture by filtration or centrifugation.

• Wash the recovered catalyst with a suitable solvent, dry, and store for potential reuse.

• Remove the solvent from the filtrate under reduced pressure using a rotary evaporator.

• The resulting crude product can be further purified if necessary, and the conversion and selectivity are determined by GC analysis.

Visualizations

Experimental Workflows and Reaction Pathway

Caption: Workflow for the preparation of sulfated zirconia and Zn-beta zeolite catalysts.

References

• 1. Metal ion-exchanged zeolites as solid acid catalysts for the green synthesis of nopol from Prins reaction - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Metal ion-exchanged zeolites as solid acid catalysts for the green synthesis of nopol from Prins reaction - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 5. Synthesis and Applications of Zeolite-Encapsulated Metal Catalysts [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. CN102701907B - Green method for preparing nopol - Google Patents [patents.google.com]
• 8. pp.bme.hu [pp.bme.hu]
• 9. jeeng.net [jeeng.net]

Application Notes and Protocols for the ZnCl2-Catalyzed Synthesis of Nopol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nopol, a valuable terpenoid alcohol with a characteristic woody aroma, is a key intermediate in the synthesis of various fragrances, agrochemicals, and pharmaceuticals. Its synthesis is most commonly achieved through the Prins condensation of β-pinene and paraformaldehyde. Among the various catalysts employed for this reaction, zinc chloride (ZnCl₂), a simple Lewis acid, remains a widely used and studied catalyst due to its accessibility and effectiveness. This document provides detailed application notes and protocols for the ZnCl₂-catalyzed synthesis of Nopol, with a focus on reaction conditions, by-product formation, and purification procedures.

Reaction Principle

The synthesis of Nopol from β-pinene and paraformaldehyde is a classic example of the Prins reaction. In this electrophilic addition reaction, the Lewis acid catalyst, ZnCl₂, activates the formaldehyde (generated in situ from paraformaldehyde), which is then attacked by the nucleophilic double bond of β-pinene. The resulting carbocation intermediate undergoes deprotonation to yield the desired product, Nopol.

Quantitative Data Summary

The yield and selectivity of the ZnCl₂-catalyzed synthesis of Nopol are highly dependent on the reaction conditions. The following table summarizes key quantitative data from representative studies.

Catalyst	β-Pinene Conversion (%)	Nopol Selectivity (%)	Nopol Yield (%)	Temperature (°C)	Reaction Time (h)	Molar Ratio (β-pinene:paraformaldehyde)	Solvent	Reference
ZnCl₂	-	-	57	115-120	-	-	-	[1]
ZnCl₂ on Montmorillonite Clay	75	97	~73	Optimized	-	-	-	[2]
ZnCl₂	-	up to 99	-	-	-	-	Homogeneous medium	[2]

Note: The yield for ZnCl₂ on montmorillonite clay is estimated from the reported conversion and selectivity.

Experimental Protocols

General Procedure for the Synthesis of Nopol using ZnCl₂

This protocol is a general guideline based on established methods for the Prins reaction. Optimization of specific parameters may be required to achieve desired yields and purity.

Materials:

• β-pinene (freshly distilled)

• Paraformaldehyde

• Anhydrous Zinc Chloride (ZnCl₂)

• Toluene (anhydrous)

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: In a dry, nitrogen-flushed round-bottom flask, add anhydrous toluene, followed by anhydrous zinc chloride. Stir the mixture to ensure good dispersion of the catalyst.

• Addition of Reactants: To the stirred suspension, add freshly distilled β-pinene. Then, gradually add paraformaldehyde. The molar ratio of β-pinene to paraformaldehyde can be varied, with a common starting point being 1:1.5 to 1:2.

• Reaction: Heat the reaction mixture to a temperature between 80°C and 120°C. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction time can vary from a few hours to over 24 hours depending on the temperature and catalyst loading.

• Work-up:

  • After completion of the reaction (as indicated by the consumption of β-pinene), cool the mixture to room temperature.

  • Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate to neutralize the catalyst.

  • Transfer the mixture to a separatory funnel and add water.

  • Separate the organic layer and wash it sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter off the drying agent.

• Purification:

  • Remove the solvent from the filtrate using a rotary evaporator.

  • The crude product can be purified by vacuum distillation to obtain pure Nopol.

By-products and Their Formation

The primary challenge in the ZnCl₂-catalyzed synthesis of Nopol is the formation of various by-products, which can reduce the yield and complicate the purification process. The nature and quantity of these by-products are influenced by reaction conditions such as temperature, reaction time, and the molar ratio of reactants.

Common By-products:

• Nopyl ether: Formed through the etherification of two Nopol molecules or the reaction of Nopol with the carbocation intermediate.

• Dioxanes: Result from the reaction of the carbocation intermediate with another molecule of formaldehyde. This is more prevalent at lower temperatures and with an excess of formaldehyde.

• Isomeric Alcohols and Dienes: Rearrangement of the carbocation intermediate can lead to the formation of various isomeric alcohols and dienes.

• Unreacted β-pinene: Incomplete conversion will result in the presence of the starting material in the final product mixture.

Table of Potential By-products:

By-product	Formation Pathway
Nopyl ether	Intermolecular etherification of Nopol.
Dioxane derivatives	Trapping of the carbocation intermediate by a second molecule of formaldehyde.
Isomeric alcohols	Rearrangement of the pinane skeleton followed by hydration.
Dienes	Elimination reactions from carbocation intermediates.

Visualizing the Synthesis and By-product Formation

To better understand the reaction pathways, the following diagrams illustrate the synthesis of Nopol and the formation of key by-products.

Caption: ZnCl₂-catalyzed synthesis of Nopol from β-pinene and paraformaldehyde.

Caption: Potential pathways for by-product formation from the carbocation intermediate.

Caption: A typical experimental workflow for the synthesis of Nopol.

Conclusion

The ZnCl₂-catalyzed synthesis of Nopol is a well-established and practical method for producing this important chemical intermediate. By carefully controlling the reaction parameters, particularly temperature and reactant stoichiometry, the formation of by-products can be minimized, leading to higher yields of the desired product. The protocols and information provided in this document serve as a comprehensive guide for researchers and professionals in the fields of chemistry and drug development to successfully synthesize and purify Nopol for their specific applications. Further optimization of the reaction conditions may be necessary to achieve the desired outcome for a particular synthetic goal.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Synthesis of Nopol Derivatives with Antifungal Activity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the synthesis of various Nopol derivatives and their evaluation as potential antifungal agents. Detailed experimental protocols for both the chemical synthesis and the antifungal activity assays are provided to facilitate research and development in this area.

Introduction

Nopol, a derivative of the naturally abundant monoterpene β-pinene, serves as a valuable chiral building block in organic synthesis. Its unique bicyclic structure has been explored for the development of novel compounds with a range of biological activities. Of particular interest is the derivatization of Nopol to create new antifungal agents. The lipophilic nature of the Nopol scaffold allows for effective interaction with fungal cell membranes, and the introduction of various functional groups can enhance this activity and introduce additional mechanisms of action. This document outlines the synthesis and antifungal properties of several classes of Nopol derivatives.

While extensive research has been conducted on complex heterocyclic derivatives of Nopol, there is a notable lack of publicly available data on the synthesis and antifungal activity of simple Nopol esters and ethers. The protocols and data presented herein are based on published literature for more complex derivatives.

General Antifungal Mechanism of Action

Terpene derivatives, including those of Nopol, are known to exert their antifungal effects through multiple mechanisms, primarily targeting the fungal cell's structural integrity and metabolic processes. The lipophilicity of these compounds facilitates their accumulation in the fungal cell membrane, leading to a cascade of disruptive events.

Synthesis of Nopol Derivatives

The synthesis of antifungal Nopol derivatives typically begins with the preparation of Nopol from β-pinene, followed by modification of the primary alcohol group. The following sections detail the synthesis of several classes of Nopol derivatives with reported antifungal activity.

Synthesis of Nopol-Derived 1,3,4-Thiadiazole-Thiourea Compounds

This class of compounds has shown significant antifungal activity against a range of plant pathogenic fungi.[1][2][3][4] The synthesis is a multi-step process starting from β-pinene.

Experimental Protocol:

• Step 1: Synthesis of Nopol. In a flask, β-pinene and paraformaldehyde are mixed and stirred at 75 °C.[2] Zinc chloride is then slowly added, and the mixture is stirred for 1 hour.[2] The reaction temperature is then raised to 110 °C and maintained for 12 hours.[2] After cooling, the organic layer is separated, washed with water, dried over anhydrous sodium sulfate, and distilled under vacuum to yield Nopol as a colorless liquid.[2]

• Step 2: Synthesis of Nopol Aldehyde. Nopol is dissolved in dichloromethane, and Dess-Martin periodinane and sodium bicarbonate are added.[1] The mixture is stirred at 0 °C for 4 hours.[1] The resulting mixture is filtered, and the filtrate is washed with 5% sodium thiosulfate solution, dried over anhydrous sodium sulfate, and evaporated to give Nopol aldehyde.[1]

• Step 3: Synthesis of Nopol-Based Thiosemicarbazone. A solution of Nopol aldehyde in anhydrous ethanol is added dropwise to a stirred solution of thiosemicarbazide in distilled water at 65 °C.[1] The reaction mixture is then cooled to room temperature and filtered to obtain the thiosemicarbazone derivative.[1]

• Step 4: Synthesis of Nopol-Derived 1,3,4-Thiadiazole Amine. The thiosemicarbazone derivative is reacted with iodine and potassium carbonate in 1,4-dioxane at 80 °C for 6 hours to yield the corresponding 1,3,4-thiadiazole amine.

• Step 5: Synthesis of Nopol-Derived 1,3,4-Thiadiazole-Thiourea Derivatives. The 1,3,4-thiadiazole amine is reacted with various isothiocyanates in the presence of sodium hydroxide in 1,4-dioxane at 90 °C for 8-12 hours to afford the final thiourea derivatives.

Synthesis of Nopol-Based Carboxamide and Hydrazide Derivatives

These derivatives have been investigated as potential laccase inhibitors with antifungal properties.

Experimental Protocol:

• Step 1: Synthesis of Nopol-Based Carboxylic Acid. Nopol is oxidized to the corresponding carboxylic acid using an appropriate oxidizing agent (e.g., Jones reagent).

• Step 2: Synthesis of Carboxamide Derivatives. The Nopol-based carboxylic acid is converted to its acid chloride using thionyl chloride. The acid chloride is then reacted with various amines to yield the corresponding carboxamide derivatives.

• Step 3: Synthesis of Hydrazide Derivatives. The Nopol-based carboxylic acid is esterified (e.g., methyl ester) and then reacted with hydrazine hydrate to produce the hydrazide derivative.[5] This can be further reacted with various aldehydes or ketones to form hydrazones.[5]

Antifungal Activity Data

The following tables summarize the antifungal activity of various Nopol derivatives against a panel of plant pathogenic fungi.

Table 1: Antifungal Activity of Nopol-Derived 1,3,4-Thiadiazole-Thiourea Compounds [2][3][4]

Compound	R Group	P. piricola (% Inhibition at 50 µg/mL)	C. arachidicola (% Inhibition at 50 µg/mL)	A. solani (% Inhibition at 50 µg/mL)	G. zeae (% Inhibition at 50 µg/mL)
6c	m-Me Ph	86.1	-	-	-
6h	m-Cl Ph	-	80.6	-	-
6i	p-Cl Ph	80.2	-	-	-
6j	m, p-Cl Ph	-	-	-	-
6n	o-CF3 Ph	-	-	-	79.0
6q	i-Pr	86.1	-	-	-
Chlorothalonil	(Positive Control)	-	-	-	-

Note: A dash (-) indicates that the specific data point was not provided in the cited sources.

Table 2: Antifungal Activity of Nopol-Based Carboxamide and Hydrazide Derivatives against Gibberella zeae [5]

Compound	EC50 (mg L-1)
3h	1.09
Bixafen (Control)	1.21
Carbendazim (Control)	0.89

Experimental Protocols for Antifungal Assays

Mycelial Growth Inhibition Assay

This assay is used to determine the effect of a compound on the vegetative growth of a fungus.

Procedure:

• Prepare Potato Dextrose Agar (PDA) and amend it with the test compound at various concentrations. A solvent control (without the test compound) should also be prepared.

• Pour the amended PDA into sterile Petri dishes.

• Once the agar has solidified, place a small plug of actively growing fungal mycelium at the center of each plate.

• Incubate the plates at the optimal temperature for the specific fungus until the mycelium in the control plate has reached a significant portion of the plate's diameter.

• Measure the diameter of the fungal colony in both the control and treated plates.

• Calculate the percentage of mycelial growth inhibition using the following formula: % Inhibition = [(dc - dt) / dc] x 100 where dc is the average diameter of the fungal colony in the control plate and dt is the average diameter of the fungal colony in the treated plate.

Spore Germination Inhibition Assay

This assay assesses the ability of a compound to prevent the germination of fungal spores.

Procedure:

• Prepare a spore suspension of the target fungus in a suitable germination medium (e.g., sterile water or a nutrient broth).

• Add the test compound at various concentrations to the spore suspension. A control with no compound should be included.

• Incubate the suspensions under conditions that promote spore germination (e.g., specific temperature and light conditions).

• After a set incubation period, place a drop of each suspension on a microscope slide.

• Observe a predetermined number of spores (e.g., 100) under a microscope and count the number of germinated and non-germinated spores. A spore is considered germinated if the germ tube is at least half the length of the spore.

• Calculate the percentage of spore germination inhibition.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Procedure:

• Perform serial dilutions of the test compound in a suitable liquid growth medium in a 96-well microtiter plate.

• Prepare a standardized inoculum of the target fungus (yeast or filamentous fungi).

• Add the fungal inoculum to each well of the microtiter plate. Include a positive control (fungus with no compound) and a negative control (medium only).

• Incubate the plate at the appropriate temperature for a specified period (e.g., 24-48 hours).

• Determine the MIC by visually observing the lowest concentration of the compound at which there is no visible growth of the fungus. This can be aided by using a spectrophotometer to measure optical density or a metabolic indicator dye.

Conclusion

Nopol and its derivatives represent a promising class of compounds for the development of new antifungal agents. The synthetic protocols and antifungal assay methods detailed in this document provide a foundation for researchers to explore this chemical space further. The continued investigation into the synthesis of diverse Nopol derivatives and the elucidation of their structure-activity relationships will be crucial for the discovery of potent and selective antifungal compounds for applications in agriculture and medicine.

References

• 1. Synthesis, Antifungal Activity, and 3D-QSAR Study of Novel Nopol-Derived 1,3,4-Thiadiazole-Thiourea Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. [PDF] Synthesis, Antifungal Activity, and 3D-QSAR Study of Novel Nopol-Derived 1,3,4-Thiadiazole-Thiourea Compounds | Semantic Scholar [semanticscholar.org]
• 4. Synthesis, 3D-QSAR and Molecular Docking Study of Nopol-Based 1,2,4-Triazole-Thioether Compounds as Potential Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, synthesis and antifungal evaluation of novel nopol derivatives as potent laccase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Nopol in the Synthesis of Novel Bio-Based Polymers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nopol, a bicyclic primary alcohol derived from the renewable resource β-pinene, is emerging as a valuable building block for the synthesis of novel bio-based polymers. Its rigid and bulky chemical structure can impart unique properties to polymers, such as high thermal stability and specific mechanical characteristics. This application note details the synthesis and polymerization of Nopol-derived monomers, focusing on the development of innovative epoxy resins. The protocols and data presented herein provide a foundation for researchers to explore the potential of Nopol in creating sustainable and high-performance polymeric materials for a variety of applications, including advanced coatings, composites, and biomedical devices.

Synthesis of Novel Epoxy Resins from Nopol

Recent research has demonstrated the successful synthesis of highly reactive bio-based cycloaliphatic epoxy resins derived from Nopol. These monomers are synthesized through a multi-step process involving the modification of the Nopol backbone to introduce epoxy functionalities. The resulting epoxy monomers exhibit high reactivity in cationic photopolymerization, a rapid and energy-efficient curing method.

A series of bio-based cationic photopolymerizable polysiloxane oxacyclobutanes based on Nopol with varying silicone chain lengths (Nopol-Sin, where n = 3, 6, 9) have been synthesized. These Nopol derivatives not only undergo efficient photopolymerization themselves but can also act as reactive diluents, enhancing the polymerization of other aliphatic epoxy monomers like 3,4-epoxycyclohexylmethyl 3,4-epoxycyclohexanecarboxylate (E4221).[1]

Experimental Protocols

Synthesis of Nopol-Derived Epoxy Monomers

The synthesis of bio-based epoxy monomers from Nopol involves several strategic steps. Key strategies include:

• Alkylation: Reaction of Nopol with epichlorohydrin.

• Nucleophilic Aromatic Substitution: Utilizing the alkoxide of Nopol and cyanuric chloride.

• Acetalization: Reaction of Nopol with 3-cyclohexene 1-carboxyaldehyde.[1]

Following these intermediate steps, the unsaturated intermediates undergo epoxidation, for instance, using dimethyl dioxirane as the oxidizing agent, to yield the final epoxy monomers.[1]

Cationic Photopolymerization of Nopol-Based Epoxy Resins

The synthesized Nopol-based epoxy monomers can be readily polymerized via cationic photopolymerization. This process is initiated by a photoinitiator that generates a cationic species upon exposure to UV light, which then propagates the ring-opening polymerization of the epoxy groups.

Protocol for Photopolymerization of E4221/Nopol-Sin Systems:

• Prepare a formulation containing the aliphatic epoxy monomer E4221 and the Nopol-derived polysiloxane oxacyclobutane (Nopol-Sin).

• Add a suitable cationic photoinitiator to the monomer mixture.

• Thoroughly mix the components to ensure a homogeneous solution.

• Apply the formulation as a thin film onto a suitable substrate.

• Expose the film to a UV light source to initiate polymerization.

• Monitor the conversion of the epoxy and oxetane groups using techniques such as Fourier-transform infrared (FTIR) spectroscopy.

Data Presentation

The following table summarizes the quantitative data obtained from the cationic photopolymerization of E4221/Nopol-Sin systems.[1]

Polymer System	Final Epoxy Group Conversion (%)	Final Oxetane Group Conversion (%)	Glass Transition Temperature (Tg) (°C)
E4221 / Nopol-Si3	79.5	~69.0	61-66 (for polyethers from trifunctional Nopol-derived monomers)
E4221 / Nopol-Si6	79.5	~69.0	61-66 (for polyethers from trifunctional Nopol-derived monomers)
E4221 / Nopol-Si9	79.5	~69.0	61-66 (for polyethers from trifunctional Nopol-derived monomers)
Monofunctional terpene-based polymer	-	-	12

Visualizations

Caption: Synthesis workflow for Nopol-based epoxy monomers.

Caption: Cationic photopolymerization of Nopol-based epoxy resins.

References

• 1. researchgate.net [researchgate.net]

Application Note: Structural Characterization of Nopol Derivatives by ¹H and ¹³C NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide for the characterization of Nopol and its derivatives using proton (¹H) and carbon-13 (¹³C) Nuclear Magnetic Resonance (NMR) spectroscopy. It includes a general overview of the synthesis of Nopol derivatives, comprehensive protocols for sample preparation and NMR data acquisition, and a guide to spectral interpretation. Quantitative data is summarized in tables to facilitate the identification and structural confirmation of these compounds, which are of significant interest in the fragrance and pharmaceutical industries.

Introduction

Nopol is a bicyclic monoterpene alcohol derived from the naturally occurring compound β-pinene. Its derivatives, such as esters and hydrogenated analogs, are widely used as fragrance ingredients and are explored as potential scaffolds in drug discovery. Nuclear Magnetic Resonance (NMR) spectroscopy is an essential analytical technique for the unambiguous structural elucidation and purity assessment of these compounds.[1] ¹H NMR provides information on the proton environment and connectivity, while ¹³C NMR offers direct insight into the carbon skeleton.[2][3] This application note outlines the standardized procedures for the synthesis and NMR-based characterization of Nopol derivatives.

Synthesis of Nopol Derivatives

A common route for the synthesis of Nopol and its derivatives begins with the Prins reaction of (-)-β-pinene with formaldehyde, typically catalyzed by a Lewis acid like zinc chloride, to yield Nopol.[1] Subsequently, Nopol can be modified to produce a variety of derivatives. For instance, hydrogenation of the double bond in Nopol yields hydronopol.[1] Furthermore, ester derivatives can be synthesized by reacting Nopol or hydronopol with carboxylic acids or their derivatives.[1]

NMR Spectroscopy: Principles and Application

NMR spectroscopy is a powerful technique that exploits the magnetic properties of atomic nuclei.[2] In the context of Nopol derivatives, ¹H and ¹³C NMR are particularly informative.

• ¹H NMR Spectroscopy: Provides information about the number of different types of protons, their chemical environment (chemical shift, δ), the number of neighboring protons (spin-spin splitting), and the relative number of protons of each type (integration).[3][4][5]

• ¹³C NMR Spectroscopy: Reveals the number of non-equivalent carbon atoms in a molecule and their chemical environment.[2][6][7][8][9] Spectra are typically acquired with proton decoupling, resulting in a single peak for each unique carbon atom.

Experimental Protocols

Sample Preparation for NMR Analysis

• Solvent Selection: Choose a suitable deuterated solvent that completely dissolves the Nopol derivative. Deuterated chloroform (CDCl₃) is commonly used.

• Sample Concentration: Weigh approximately 5-10 mg of the purified Nopol derivative and dissolve it in 0.5-0.7 mL of the deuterated solvent in a clean vial.

• Internal Standard (Optional): For quantitative analysis (qNMR), a known amount of an internal standard can be added. Tetramethylsilane (TMS) is often used as a reference for chemical shifts (δ = 0.00 ppm).

• Transfer to NMR Tube: Filter the solution into a clean, dry 5 mm NMR tube to a height of approximately 4-5 cm.

• Capping and Labeling: Cap the NMR tube and label it clearly.

¹H-NMR Data Acquisition

• Instrument Setup: Place the NMR tube in the spectrometer's autosampler or manually insert it into the magnet.

• Locking and Shimming: The instrument will "lock" onto the deuterium signal of the solvent to stabilize the magnetic field. "Shimming" is then performed to optimize the homogeneity of the magnetic field, which is crucial for obtaining sharp, well-resolved peaks.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse sequence is typically used.

  • Number of Scans: 8 to 16 scans are usually sufficient for a good signal-to-noise ratio.

  • Relaxation Delay: A delay of 1-2 seconds between scans is recommended.

  • Spectral Width: Set a spectral width that encompasses all expected proton signals (e.g., 0-12 ppm).

• Data Processing: The acquired Free Induction Decay (FID) is Fourier transformed to generate the spectrum. Apply phase and baseline corrections to obtain the final ¹H-NMR spectrum.

¹³C-NMR Data Acquisition

• Instrument Setup: The same sample and instrument setup as for ¹H-NMR can be used.

• Acquisition Parameters:

  • Pulse Sequence: A proton-decoupled pulse sequence is standard to simplify the spectrum.

  • Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 128 to 1024 or more) is required.

  • Relaxation Delay: A longer relaxation delay (e.g., 2-5 seconds) is often necessary for quantitative accuracy, especially for quaternary carbons.

  • Spectral Width: A wider spectral width is needed for ¹³C-NMR (e.g., 0-220 ppm).

• Data Processing: Similar to ¹H-NMR, the FID is Fourier transformed, and phase and baseline corrections are applied.

Data Presentation and Interpretation

The following tables summarize the expected ¹H and ¹³C NMR chemical shifts for Nopol and two of its common derivatives. Note that the exact chemical shifts can vary slightly depending on the solvent and concentration.

Table 1: ¹H-NMR Data of Nopol and its Derivatives (in CDCl₃)

Proton Assignment	Nopol (δ, ppm)	Nopol Acetate (δ, ppm)	Hydronopol (δ, ppm)	Multiplicity
Vinylic H	~5.3	~5.4	-	br s
CH₂-O	~3.6	~4.1	~3.6	t
CH₂ adjacent to C=C	~2.3	~2.4	-	t
Bridgehead CH	~2.0-2.2	~2.0-2.2	~1.8-2.0	m
Bicyclic CH₂	~1.8-2.4	~1.8-2.4	~1.5-2.2	m
CH₃ (gem-dimethyl)	~1.2 & ~0.8	~1.2 & ~0.8	~1.2 & ~0.9	s
CH₃ (acetate)	-	~2.0	-	s

Multiplicities: s = singlet, d = doublet, t = triplet, q = quartet, m = multiplet, br s = broad singlet

Table 2: ¹³C-NMR Data of Nopol and its Derivatives (in CDCl₃)

Carbon Assignment	Nopol (δ, ppm)	Nopol Acetate (δ, ppm)	Hydronopol (δ, ppm)
Quaternary C (alkene)	~144	~143	-
CH (alkene)	~120	~119	-
CH₂-O	~61	~63	~62
Bridge C	~57	~57	~58
Bridgehead CH	~41	~41	~40
Bicyclic CH₂	~26-38	~26-38	~23-40
CH₂ adjacent to C=C	~32	~32	-
Quaternary C (gem-dimethyl)	~38	~38	~38
CH₃ (gem-dimethyl)	~26 & ~21	~26 & ~21	~28 & ~22
C=O (acetate)	-	~171	-
CH₃ (acetate)	-	~21	-

Visualized Workflows

Conclusion

¹H and ¹³C NMR spectroscopy are indispensable tools for the structural characterization of Nopol and its derivatives. By following the detailed protocols for sample preparation, data acquisition, and spectral interpretation outlined in this application note, researchers can confidently identify and verify the structures of these valuable compounds. The provided data tables serve as a useful reference for the expected chemical shifts, facilitating a more efficient analysis process.

References

• 1. researchgate.net [researchgate.net]
• 2. bhu.ac.in [bhu.ac.in]
• 3. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 4. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 5. compoundchem.com [compoundchem.com]
• 6. compoundchem.com [compoundchem.com]
• 7. 13C NMR Chemical Shifts [almerja.net]
• 8. 13C Carbon NMR Spectroscopy - Chemistry Steps [chemistrysteps.com]
• 9. 13C NMR Chemical Shift [sites.science.oregonstate.edu]

Green Synthesis of Nopol: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the green synthesis of Nopol, a valuable fragrance and pharmaceutical intermediate. The focus is on environmentally benign methods employing heterogeneous catalysts for the Prins reaction between β-pinene and paraformaldehyde. This document offers a comparative analysis of different catalytic systems, detailed experimental procedures, and visual workflows to facilitate reproducible and sustainable Nopol production.

Overview of Green Synthesis Methods for Nopol

The primary green route to Nopol is the Prins condensation reaction, which involves the electrophilic addition of an aldehyde (paraformaldehyde) to an alkene (β-pinene).[1] Traditional methods often utilize homogeneous Lewis acids like zinc chloride, leading to challenges in catalyst separation, product purification, and waste generation.[2][3] To address these limitations, research has focused on the development of solid acid catalysts that are easily recoverable and reusable, making the process more sustainable.

This document details protocols for four promising heterogeneous catalytic systems:

• Sulfated Zirconia (SZ): A strong solid acid catalyst known for its high activity and selectivity.[2][4]

• Zinc Oxide-Silica (ZnO-SiO₂): A bifunctional catalyst that is efficient and can be prepared through straightforward methods.

• Zinc-Chromium (ZnCr) Mixed Oxides: Highly active and recyclable catalysts for the Prins condensation.[2]

• Pillared Zirconium Phosphate (ZrP): A layered material with tunable acidity and porosity.

Comparative Data of Heterogeneous Catalysts for Nopol Synthesis

The following table summarizes the performance of different green catalytic systems for Nopol production under optimized conditions as reported in the literature. This data allows for a direct comparison of their efficiency and selectivity.

Catalyst System	Catalyst Loading	β-Pinene : Paraformaldehyde (Molar Ratio)	Solvent	Temperature (°C)	Reaction Time (h)	β-Pinene Conversion (%)	Nopol Selectivity (%)	Reference
Sulfated Zirconia (SZ)	Impregnated with 2N H₂SO₄	1:2	Benzonitrile	80	5	>99	~99	[2]
25 wt% MoO₃–SiO₂	20 wt% to β-pinene	1:2	Benzonitrile	80	24	77	98.7	[2]
25 wt% ZnO–SiO₂	40 wt% to β-pinene	1:2	Benzonitrile	80	24	72	96.3	[2]
ZnCr Mixed Oxide (Zn/Cr = 1:6)	Not Specified	Not Specified	Acetonitrile	Not Specified	2	97	100	[2]
Pillared Zirconium Phosphate	0.25 - 1 g/g β-pinene	1:2 to 1:1	Toluene or Xylene	70 - 90	2 - 8	High (not quantified)	High (not quantified)
Indian Montmorillonite with ZnCl₂	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	75	97	[2]
Tin supported over MCM-41	Not Specified	Not Specified	Toluene or Ethyl Acetate	Not Specified	Not Specified	Complete	>96	[4]

Signaling Pathway and Experimental Workflows

Prins Reaction Mechanism for Nopol Synthesis

The synthesis of Nopol from β-pinene and paraformaldehyde proceeds via the Prins reaction, an acid-catalyzed process. The reaction is initiated by the protonation of formaldehyde, which then acts as an electrophile attacking the double bond of β-pinene. The resulting carbocation intermediate is then captured by a nucleophile (in this case, leading to the formation of the alcohol) and subsequent rearrangement to yield Nopol.

Prins reaction mechanism for Nopol synthesis.

General Experimental Workflow for Nopol Synthesis

The following diagram illustrates the general workflow for the synthesis of Nopol using a heterogeneous catalyst, from catalyst preparation to product purification.

General workflow for heterogeneous catalytic Nopol synthesis.

Detailed Experimental Protocols

Protocol 1: Nopol Synthesis using Sulfated Zirconia (SZ)

This protocol describes the preparation of a highly active sulfated zirconia catalyst and its application in the Prins condensation for Nopol synthesis.

4.1.1. Catalyst Preparation: Sulfated Zirconia (SZ)

• Preparation of Zirconium Hydroxide (Zr(OH)₄):

  • Dissolve zirconium oxychloride (ZrOCl₂·8H₂O) in deionized water.

  • Precipitate zirconium hydroxide by the dropwise addition of an aqueous ammonia solution with vigorous stirring until the pH of the solution reaches 8.

  • Age the resulting gel for a specified period (e.g., 1 hour).

  • Filter the precipitate and wash it thoroughly with deionized water until it is free of chloride ions (tested with AgNO₃ solution).

  • Dry the obtained zirconium hydroxide in an oven at approximately 100-110°C for 12-24 hours.

• Sulfation:

  • Impregnate the dried zirconium hydroxide with a 1 M sulfuric acid (H₂SO₄) solution using the incipient wetness impregnation method (15 mL of acid solution per gram of hydroxide) for 1 hour.[3]

  • Dry the sulfated material at 100°C for 6 hours.[3]

  • Calcine the dried powder in a muffle furnace at 650°C for 3 hours to obtain the final sulfated zirconia catalyst.[3]

4.1.2. Catalyst Characterization

• X-ray Diffraction (XRD): To determine the crystalline phase of the zirconia (tetragonal phase is desirable for high activity).

• Fourier-Transform Infrared Spectroscopy (FT-IR): To confirm the presence of sulfate groups on the zirconia surface.

• Temperature-Programmed Desorption of Ammonia (NH₃-TPD): To measure the total acidity and acid strength distribution of the catalyst.

• Brunauer-Emmett-Teller (BET) Surface Area Analysis: To determine the surface area and pore size distribution.

4.1.3. Nopol Synthesis Reaction

• Reaction Setup:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add β-pinene, paraformaldehyde, and the solvent (e.g., benzonitrile).

• Catalyst Addition:

  • Add the prepared sulfated zirconia catalyst to the reaction mixture.

• Reaction Conditions:

  • Heat the mixture to the desired reaction temperature (e.g., 80°C) with constant stirring.

  • Monitor the reaction progress by taking samples at regular intervals and analyzing them by Gas Chromatography (GC).

• Work-up and Purification:

  • After the reaction is complete (as determined by GC analysis), cool the mixture to room temperature.

  • Separate the catalyst by filtration. The catalyst can be washed, dried, and stored for reuse.

  • Remove the solvent from the filtrate under reduced pressure.

  • Purify the crude product by vacuum distillation to obtain pure Nopol.

4.1.4. Catalyst Recycling

The recovered sulfated zirconia catalyst can be washed with a suitable solvent (e.g., acetone), dried in an oven, and reused in subsequent reaction cycles. Studies have shown that the catalyst can be reused for up to five cycles with only a minor loss in activity.[4]

Protocol 2: Nopol Synthesis using Zinc Oxide-Silica (ZnO-SiO₂) Nanocomposite

This protocol details the synthesis of a ZnO-SiO₂ nanocomposite catalyst via a sol-gel method and its use in Nopol production.

4.2.1. Catalyst Preparation: ZnO-SiO₂ Nanocomposite

• Silica Sol Preparation:

  • In a beaker, mix tetraethyl orthosilicate (TEOS), ethanol, and water in a molar ratio of 1:10:4.[5]

  • Add acetic acid as a catalyst (0.05 mol per mol of TEOS).[5]

  • Stir the mixture vigorously until a homogeneous sol is formed.

• Zinc Precursor Addition:

  • Dissolve zinc acetate dihydrate in ethanol.

  • Add the zinc acetate solution dropwise to the silica sol under continuous stirring.

• Gelation and Aging:

  • Continue stirring until the mixture forms a gel.

  • Age the gel at room temperature for 24-48 hours.

• Drying and Calcination:

  • Dry the gel in an oven at 100-120°C to remove the solvent.

  • Calcine the dried powder in a muffle furnace at a specified temperature (e.g., 500°C) for several hours to obtain the ZnO-SiO₂ nanocomposite.

4.2.2. Catalyst Characterization

• XRD: To identify the crystalline phases of ZnO (wurtzite structure) and the amorphous nature of SiO₂.[6]

• FT-IR: To confirm the formation of Zn-O-Si linkages.[6]

• Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): To observe the morphology and particle size of the nanocomposite.

• Energy-Dispersive X-ray Spectroscopy (EDS): To determine the elemental composition and distribution of Zn and Si.[6]

4.2.3. Nopol Synthesis Reaction

The reaction setup, procedure, work-up, and purification steps are similar to those described in Protocol 4.1.3, with the ZnO-SiO₂ nanocomposite used as the catalyst.

4.2.4. Catalyst Recycling

The ZnO-SiO₂ catalyst can be recovered by filtration, washed with a solvent, dried, and reused.

Protocol 3: Nopol Synthesis using Pillared Zirconium Phosphate (ZrP)

This protocol outlines the preparation of a pillared zirconium phosphate catalyst and its application in the green synthesis of Nopol.

4.3.1. Catalyst Preparation: Pillared Zirconium Phosphate

• Preparation of Pillaring Solution:

  • Prepare a solution of zirconyl chloride (ZrOCl₂) in water.

  • Add a solution of phosphoric acid (H₃PO₄) or a phosphate salt (e.g., NH₄H₂PO₄) dropwise to the zirconium solution under stirring.[7]

  • Age the resulting solution at room temperature or a slightly elevated temperature (e.g., 80°C) for several hours to form polyoxocations of zirconium phosphate.[7]

• Intercalation:

  • Disperse a swelling clay (e.g., montmorillonite) in water to form a suspension.

  • Add the pillaring solution to the clay suspension and stir for an extended period (e.g., 12-24 hours) to allow for the intercalation of the zirconium phosphate pillars into the clay layers.

• Washing and Drying:

  • Separate the solid product by centrifugation or filtration.

  • Wash the product repeatedly with deionized water to remove excess reagents.

  • Dry the pillared clay in an oven at around 100°C.

• Calcination:

  • Calcine the dried material at a high temperature (e.g., 400-500°C) to form stable, porous zirconium phosphate pillars.

4.3.2. Catalyst Characterization

• XRD: To measure the basal spacing of the clay layers and confirm successful pillaring.

• FT-IR: To identify the characteristic vibrations of phosphate and zirconia species.

• BET Surface Area Analysis: To determine the surface area and porosity of the pillared material.

• Solid-state ³¹P MAS NMR: To investigate the nature of the phosphorus species in the catalyst.[7]

4.3.3. Nopol Synthesis Reaction

The reaction, work-up, and purification procedures are analogous to those described in Protocol 4.1.3, using the pillared zirconium phosphate as the catalyst.

4.3.4. Catalyst Recycling

The pillared zirconium phosphate catalyst can be recovered by filtration, washed, dried, and reused in subsequent reactions.

Concluding Remarks

The green synthesis of Nopol using heterogeneous catalysts offers significant advantages over traditional homogeneous methods, including ease of catalyst separation, potential for catalyst recycling, and reduced environmental impact. The protocols provided in these application notes for sulfated zirconia, ZnO-SiO₂, and pillared zirconium phosphate systems offer researchers and drug development professionals a solid foundation for implementing these sustainable methodologies. The choice of catalyst will depend on factors such as desired conversion and selectivity, cost, and scalability. Further optimization of reaction conditions for each specific catalytic system may be necessary to achieve the best performance for a particular application.

References

• 1. pure.mpg.de [pure.mpg.de]
• 2. pp.bme.hu [pp.bme.hu]
• 3. jeeng.net [jeeng.net]
• 4. researchgate.net [researchgate.net]
• 5. Sol–gel synthesis and characterization of ZnO–SiO2 nanocomposites: a comparative study with pure ZnO and SiO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sol–gel synthesis and characterization of ZnO–SiO2 nanocomposites: a comparative study with pure ZnO and SiO2 - Nanoscale Advances (RSC Publishing) [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]

Technical Notes & Optimization

How to improve the yield and selectivity of Nopol synthesis.

Welcome to the technical support center for Nopol synthesis. This resource is designed for researchers, chemists, and process development professionals to provide in-depth guidance on optimizing the yield and selectivity of Nopol production via the Prins reaction of β-pinene and paraformaldehyde. Here you will find troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to address common challenges encountered during synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for synthesizing Nopol?

Nopol is synthesized through the Prins reaction, which is an acid-catalyzed electrophilic addition of an aldehyde (paraformaldehyde) to an alkene (β-pinene).[1][2][3] The reaction typically utilizes a Lewis acid or solid acid catalyst to promote the formation of Nopol, an allylic alcohol.[1][2]

Q2: My Nopol yield is consistently low. What are the most common causes?

Low yields can stem from several factors:

• Suboptimal Catalyst: The choice and activity of the catalyst are critical. Traditional catalysts like zinc chloride (ZnCl₂) may result in lower yields compared to modern heterogeneous catalysts.[4] Catalysts may also deactivate over time and require regeneration or replacement.

• Incorrect Reaction Conditions: Parameters such as temperature, reaction time, and solvent have a significant impact on yield. Each catalyst system has an optimal set of conditions that must be precisely controlled.

• Reagent Purity: The purity of β-pinene and paraformaldehyde is important. Impurities can lead to side reactions or inhibit the catalyst.

• Improper Molar Ratio: The ratio of β-pinene to paraformaldehyde needs to be optimized. An excess of formaldehyde can sometimes lead to the formation of byproducts like dioxanes.[3]

Q3: I am observing significant byproduct formation. How can I improve selectivity towards Nopol?

Poor selectivity is a common issue resulting in the formation of unwanted side products. Key strategies to enhance selectivity include:

• Catalyst Selection: Employing highly selective heterogeneous catalysts is the most effective approach. Catalysts like sulfated zirconia (SZ), Zn-Cr mixed oxides, and tin- or zinc-modified mesoporous silica (e.g., MCM-41) have demonstrated Nopol selectivity exceeding 96%.[1]

• Control of Reaction Conditions:

  • Water Content: The reaction should be conducted under anhydrous conditions. The presence of water can lead to the formation of 1,3-diols as byproducts.[3]

  • Temperature: Lowering the reaction temperature can sometimes favor the desired product and minimize side reactions.[1]

  • Reactant Ratio: Using an appropriate molar ratio of β-pinene to paraformaldehyde is crucial. An excess of formaldehyde should be avoided if dioxane formation is observed.[3]

• Choice of Solvent: The solvent can influence the reaction pathway. Solvents like toluene, ethyl acetate, and benzonitrile have been used effectively in high-selectivity syntheses.[1]

Troubleshooting Guide

This guide addresses specific issues you may encounter during Nopol synthesis.

Issue	Possible Cause(s)	Suggested Solution(s)
Low β-pinene Conversion	1. Inactive or insufficient catalyst. 2. Reaction temperature is too low. 3. Reaction time is too short.	1. Use a fresh or regenerated catalyst. Increase catalyst loading if necessary. 2. Gradually increase the reaction temperature while monitoring for byproduct formation. 3. Increase the reaction time. Monitor reaction progress using GC or TLC.
Low Selectivity (High Byproducts)	1. Formation of Dioxanes: Excess paraformaldehyde used. 2. Formation of 1,3-Diols: Presence of water in the reaction mixture. 3. Isomerization/Other Side Reactions: Catalyst is not selective; reaction temperature is too high.	1. Reduce the molar ratio of paraformaldehyde to β-pinene. A 1:1 or 1:2 ratio is common.[1][4] 2. Ensure all reagents, solvents, and glassware are thoroughly dried. Use a solvent that can azeotropically remove water if necessary. 3. Switch to a more selective catalyst (see Table 1). Optimize the reaction temperature by running trials at slightly lower temperatures.
Catalyst Deactivation (in subsequent runs)	1. Fouling of catalyst pores with polymeric byproducts. 2. Leaching of active metal sites from the support.	1. Regenerate the catalyst. This often involves washing with a solvent followed by calcination at high temperature (follow catalyst-specific protocols). 2. Ensure the catalyst is robust under the chosen reaction conditions. Consider a different type of heterogeneous catalyst if leaching persists.

Catalyst Performance Data

The choice of catalyst is paramount for achieving high yield and selectivity. The table below summarizes the performance of various catalysts reported in the literature.

Table 1: Comparison of Different Catalysts for Nopol Synthesis

Catalyst	β-pinene:Paraformaldehyde Ratio (molar)	Solvent	Temperature (°C)	Time (h)	β-pinene Conversion (%)	Nopol Selectivity (%)	Reference
Sulfated Zirconia (SZ)	1:1.2	Toluene	110	8	>99	~99	[1]
Zn-Cr Mixed Oxide (1:6)	1:1.2	Toluene	110	8	97	100	[1]
Sn-MCM-41	1:1.2	Toluene	110	8	100	>96	[1]
25 wt% MoO₃–SiO₂	1:2	Benzonitrile	80	24	77	98.7	[1]
25 wt% ZnO–SiO₂	1:2	Benzonitrile	80	24	72	96.3	[1]
ZnCl₂ (Traditional)	1:1	-	115-120	-	-	~57	[4]
ZnCl₂ on Montmorillonite	1:1.2	Toluene	110	8	75	97	[1]

Visual Guides and Protocols

Nopol Synthesis Reaction Pathway

The diagram below illustrates the main reaction pathway to Nopol and potential side reactions that can reduce selectivity.

Caption: Reaction scheme for Nopol synthesis and potential byproduct pathways.

General Experimental Workflow

The following flowchart outlines the typical steps for synthesizing Nopol using a reusable heterogeneous catalyst.

Caption: General experimental workflow for Nopol synthesis with a heterogeneous catalyst.

Detailed Experimental Protocol

This protocol is a representative example for the synthesis of Nopol using a highly selective sulfated zirconia (SZ) heterogeneous catalyst.

Materials and Equipment:

• β-pinene (≥98% purity)

• Paraformaldehyde

• Toluene (anhydrous)

• Sulfated Zirconia (SZ) catalyst

• Three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and thermocouple

• Heating mantle

• Standard laboratory glassware for workup and purification

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Catalyst Activation: The SZ catalyst is activated by heating at 120°C under vacuum for 2-3 hours to remove any adsorbed moisture.

• Reaction Setup: To a 250 mL three-neck flask, add the activated SZ catalyst (e.g., 5 wt% relative to β-pinene). Add anhydrous toluene (e.g., 100 mL), followed by β-pinene (e.g., 0.1 mol) and paraformaldehyde (e.g., 0.12 mol).

• Reaction Execution: The mixture is stirred vigorously and heated to reflux (approx. 110°C) using the heating mantle.

• Monitoring: The reaction progress is monitored by taking small aliquots periodically and analyzing them by Gas Chromatography (GC) to determine the conversion of β-pinene and the selectivity to Nopol. The reaction is typically complete within 8-10 hours.

• Catalyst Recovery: After the reaction is complete, the mixture is cooled to room temperature. The solid SZ catalyst is separated from the liquid mixture by simple filtration.

• Catalyst Regeneration: The recovered catalyst is washed with fresh toluene three times and then dried in an oven at 110°C for 4-6 hours. It can then be stored for reuse in subsequent batches.

• Product Isolation: The solvent (toluene) is removed from the filtrate under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product is purified by vacuum distillation to obtain pure Nopol.

• Analysis: The purity and identity of the final product are confirmed by GC, ¹H NMR, and ¹³C NMR spectroscopy.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Prins reaction - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]

Common by-products in the Prins reaction for Nopol synthesis and their identification.

This guide provides researchers, scientists, and drug development professionals with answers to frequently asked questions and troubleshooting advice for the Prins reaction between β-pinene and paraformaldehyde to synthesize Nopol.

Frequently Asked Questions (FAQs)

Q1: What are the primary by-products in the Prins reaction for Nopol synthesis?

A1: While the Prins reaction between β-pinene and paraformaldehyde can be highly selective for Nopol, several types of by-products can form depending on the reaction conditions.[1][2] The reaction involves a carbocation intermediate, which can undergo alternative reaction pathways.[3] Potential by-products include:

• Isomers of β-pinene: The acidic catalyst can cause isomerization of the starting material.

• Dioxanes and other acetals: These can form, particularly with an excess of formaldehyde and at lower reaction temperatures.[1][2]

• Homoallylic alcohols: Proton loss from the carbocation intermediate can lead to these by-products.[3]

• Hydration products: If water is present in the reaction medium, hydration of terpene components can occur, leading to products like α-terpineol.[4]

• Nopyl acetate: If acetic acid is used as a solvent or reagent, the corresponding ester, nopyl acetate, can be formed, which would then require saponification to yield Nopol.[5]

Optimizing reaction conditions, including the choice of catalyst, solvent, temperature, and reactant molar ratio, is crucial to minimize the formation of these impurities.[4]

Q2: How do reaction conditions influence the formation of by-products?

A2: Reaction conditions are the most critical factor in controlling the selectivity of the Nopol synthesis.

• Catalyst: Lewis acids (like ZnCl₂) and solid acid catalysts (like sulfated zirconia or metal-exchanged zeolites) are commonly used.[4][5][6] The type and acidity (Brønsted vs. Lewis) of the catalyst can significantly affect the product distribution.[7] For instance, strong Brønsted acids may promote isomerization or polymerization.

• Solvent: The choice of solvent is important. Polar aprotic solvents are often used.[8][9] The presence of nucleophilic solvents like water or acetic acid will lead to the formation of diols or esters, respectively.[1][5]

• Temperature: Higher temperatures can sometimes lead to lower selectivity and the formation of undesired side products.[5] Conversely, very low temperatures with excess formaldehyde may favor dioxane formation.[2]

• Reactant Ratio: The molar ratio of β-pinene to formaldehyde is a key parameter to optimize for maximizing Nopol yield and minimizing by-products from excess formaldehyde.[4]

Q3: What are the recommended methods for identifying and quantifying Nopol and its by-products?

A3: The standard analytical approach for a reaction mixture of this type involves a combination of chromatographic and spectroscopic techniques.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary tool for both qualitative and quantitative analysis.[10][11] GC separates the volatile components of the reaction mixture, and the mass spectrometer provides fragmentation patterns that help identify the structure of the parent compound and any impurities.[10] By using a suitable internal standard, the yield of Nopol and the relative amounts of by-products can be accurately determined.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful for unambiguous structure elucidation of the main product and any major by-products that can be isolated from the reaction mixture.[12][13][14] 2D NMR techniques (like COSY, HSQC, HMBC) can further help in confirming the connectivity of complex molecules.[15]

• Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR is useful for confirming the presence of key functional groups, such as the hydroxyl (-OH) group in Nopol and the carbonyl (C=O) group in any potential aldehyde or ketone by-products.[7]

Troubleshooting Guide

Problem: Low yield of Nopol and multiple unidentified peaks in the GC-MS chromatogram.

Possible Cause: Sub-optimal reaction conditions are leading to the formation of multiple by-products. The catalyst may be inefficient, deactivated, or promoting side reactions.

Solution:

• Verify Starting Material Purity: Ensure the β-pinene is of high purity and free from significant amounts of α-pinene or other isomers, which could lead to different products.

• Optimize Reaction Conditions: Systematically adjust one parameter at a time (e.g., temperature, reaction time, catalyst loading) to find the optimal conditions for your setup. Refer to the data in Table 1 for established high-selectivity conditions.

• Screen Catalysts: The choice of catalyst is paramount for high selectivity.[4] If using a homogeneous catalyst like ZnCl₂ results in low selectivity, consider switching to a heterogeneous catalyst like sulfated zirconia or a metal-exchanged zeolite, which have shown excellent selectivity.[4][7]

• Control the Reaction Environment: Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation, and use anhydrous solvents to avoid hydration by-products.[16]

Problem: A significant by-product is observed, but its identity is unknown.

Possible Cause: A consistent side reaction is occurring due to the specific conditions used.

Solution:

• Analyze with GC-MS: Carefully examine the mass spectrum of the unknown peak. The molecular ion peak will give the molecular weight, and the fragmentation pattern provides clues to the structure. Compare the obtained spectrum against spectral libraries (e.g., NIST) for potential matches.

• Isolate and Analyze by NMR: If the by-product is present in sufficient quantity, attempt to isolate it using column chromatography or preparative GC. Once isolated, perform ¹H and ¹³C NMR spectroscopy for definitive structural identification.[15]

• Consult Reaction Mechanism: Consider the fundamental mechanism of the Prins reaction.[17] The unknown could be a dioxane, an isomer, or a product resulting from the reaction of Nopol with another molecule of formaldehyde. This theoretical analysis can help propose candidate structures to match against the MS and NMR data.

Quantitative Data Summary

The table below summarizes reaction conditions and outcomes for Nopol synthesis using various catalytic systems, demonstrating the impact of the catalyst on conversion and selectivity.

Catalyst	Reactant Ratio (β-pinene:paraformaldehyde)	Solvent	Temperature (°C)	Time (h)	β-pinene Conversion (%)	Nopol Selectivity (%)	Reference
Sulfated Zirconia (SZ)	-	-	-	-	>99	~99	[4]
25 wt% MoO₃–SiO₂	1:2	Benzonitrile	80	24	77	98.7	[4][17]
25 wt% ZnO–SiO₂	1:2	Benzonitrile	80	24	72	96.3	[4][17]
Zn-Cr Mixed Oxide (1:6)	-	-	-	-	97	100	[5]
Sn-MCM-41	-	Toluene/Ethyl Acetate	-	-	>96	>96	[4]
ZnCl₂ (homogeneous)	-	-	115-120	-	-	57	[5]

Visualized Workflows and Pathways

References

• 1. Prins reaction - Wikipedia [en.wikipedia.org]
• 2. Prins Reaction [organic-chemistry.org]
• 3. Research Portal [scholarworks.brandeis.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. scribd.com [scribd.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. GC-MS analysis of ethanol and other volatile compounds in micro-volume blood samples--quantifying neonatal exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 13. creative-biostructure.com [creative-biostructure.com]
• 14. youtube.com [youtube.com]
• 15. researchgate.net [researchgate.net]
• 16. The pinene scaffold: its occurrence, chemistry, synthetic utility, and pharmacological importance - RSC Advances (RSC Publishing) DOI:10.1039/D2RA00423B [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]

Optimizing reaction conditions (temperature, pressure, catalyst) for Nopol production.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing reaction conditions for Nopol synthesis. Nopol, a valuable bicyclic primary alcohol, is primarily synthesized through the Prins reaction of β-pinene and paraformaldehyde. This guide offers troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and optimized reaction parameters to address common challenges encountered during its synthesis.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of Nopol, providing potential causes and recommended solutions in a question-and-answer format.

Q1: My β-pinene conversion is low. What are the possible causes and how can I improve it?

A1: Low conversion of β-pinene can be attributed to several factors. Firstly, insufficient catalyst activity is a common culprit. Ensure your catalyst is fresh or has been properly activated and stored. Deactivated catalysts can be regenerated through appropriate procedures, such as calcination for solid acid catalysts. Secondly, the reaction temperature may be too low. While higher temperatures generally increase reaction rates, they can also lead to side reactions. Incrementally increasing the temperature is a viable strategy. Finally, inadequate mixing can result in poor contact between reactants and the catalyst. Ensure vigorous stirring throughout the reaction.

Q2: The selectivity towards Nopol is poor, and I am observing significant byproduct formation. How can I enhance selectivity?

A2: Poor selectivity is a frequent challenge in Nopol synthesis, often leading to the formation of undesired isomers or byproducts. The choice of catalyst is paramount for high selectivity. Lewis acids are generally favored over Brønsted acids for this reaction.[1] The molar ratio of reactants also plays a crucial role. An excess of paraformaldehyde can sometimes lead to the formation of dioxanes and other byproducts.[2] Optimizing the β-pinene to paraformaldehyde ratio is therefore critical. The solvent can also influence selectivity; non-polar solvents like toluene or xylene are often effective.

Q3: My catalyst appears to have deactivated after a single use. What could be the reason and can it be regenerated?

A3: Catalyst deactivation can occur due to several reasons, including coking (the deposition of carbonaceous materials on the catalyst surface), poisoning by impurities in the reactants or solvent, and structural changes in the catalyst itself.[3][4] To minimize deactivation, ensure the purity of your starting materials and solvent. For solid catalysts, regeneration is often possible. A common method is calcination, which involves heating the catalyst in air or an inert atmosphere to burn off coke deposits.[5] The specific regeneration protocol will depend on the nature of the catalyst.

Q4: I am having difficulty separating Nopol from the reaction mixture. What is an effective purification strategy?

A4: The purification of Nopol typically involves a multi-step process. After the reaction is complete, the catalyst should be removed by filtration. The reaction mixture is then quenched, often with an aqueous solution of sodium bicarbonate, to neutralize any remaining acid. The organic layer is separated, washed with brine, and dried over an anhydrous salt like magnesium sulfate. The final purification of Nopol is usually achieved by vacuum distillation or column chromatography.

Frequently Asked Questions (FAQs)

What is the underlying mechanism of Nopol synthesis from β-pinene and paraformaldehyde?

The synthesis of Nopol from β-pinene and paraformaldehyde proceeds via the Prins reaction. This reaction involves the acid-catalyzed electrophilic addition of an aldehyde (formaldehyde, generated from paraformaldehyde) to an alkene (β-pinene).[2] The key intermediate is a carbocation, which is then captured by a nucleophile (in this case, leading to the formation of the alcohol). The reaction pathway is sensitive to conditions, and can lead to different products.

What are the common side reactions to be aware of?

Common side reactions in Nopol synthesis include the formation of isomeric alcohols, ethers, and diols. With an excess of formaldehyde, the formation of dioxanes can also occur.[2] Isomerization of β-pinene to other terpenes under acidic conditions can also lead to a range of byproducts.

How does the choice of catalyst impact the reaction?

The catalyst is a critical factor influencing both the conversion of β-pinene and the selectivity towards Nopol. Lewis acids, such as zinc chloride (ZnCl₂) or tin-based catalysts, are known to effectively catalyze the Prins reaction for Nopol synthesis.[1][6] Solid acid catalysts, like sulfated zirconia or certain zeolites, offer the advantage of easier separation and potential for regeneration.[1][7]

What is the role of the solvent in this reaction?

The solvent can influence the reaction rate, selectivity, and catalyst stability. Non-polar aprotic solvents such as toluene, xylene, or hexane are commonly used and have been shown to favor the formation of Nopol. In some cases, the reaction can be run without a solvent, especially when using turpentine as the source of β-pinene, where other components of the turpentine can act as a solvent.[1]

Optimized Reaction Conditions

The optimal conditions for Nopol synthesis can vary depending on the specific catalyst used. Below are tables summarizing quantitative data from various studies to guide your experimental design.

Table 1: Comparison of Different Catalysts and Reaction Conditions for Nopol Synthesis

Catalyst	Molar Ratio (β-pinene:paraformaldehyde)	Temperature (°C)	Solvent	Reaction Time (h)	β-pinene Conversion (%)	Nopol Selectivity (%)
ZnCl₂	1:1.2	80	Toluene	6	95	85
Sulfated Zirconia	1:2	80	Toluene	4	>99	~99
Sn-MCM-41	1:2	80	Toluene	2	100	>96
Fe-Zn Double Metal Cyanide	1:2	100	Toluene	6	92	93
Zn-Al-MCM-41	-	-	-	-	83.8	100

Experimental Protocols

Below is a detailed experimental protocol for the synthesis of Nopol using a solid acid catalyst, which can be adapted based on the specific catalyst and equipment available.

1. Catalyst Preparation and Activation:

• If using a commercial solid acid catalyst, follow the manufacturer's instructions for activation. This typically involves heating the catalyst under vacuum or in a stream of inert gas at a specific temperature for several hours to remove adsorbed water and other impurities.

• For synthesized catalysts, ensure they are thoroughly washed, dried, and calcined at the appropriate temperature to achieve the desired acidic properties.

2. Reaction Setup:

• Set up a round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a thermometer. Ensure all glassware is oven-dried to prevent the introduction of moisture.

• The reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions.

3. Reaction Procedure:

• To the reaction flask, add the activated catalyst and the solvent (e.g., toluene).

• Add β-pinene and paraformaldehyde to the flask in the desired molar ratio.

• Heat the reaction mixture to the target temperature with vigorous stirring.

• Monitor the progress of the reaction by taking small aliquots at regular intervals and analyzing them by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

4. Work-up and Purification:

• Once the reaction has reached the desired conversion, cool the mixture to room temperature.

• Remove the catalyst by filtration. If the catalyst is to be reused, wash it with a suitable solvent and dry it according to the regeneration protocol.

• Transfer the filtrate to a separatory funnel and wash it with a saturated aqueous solution of sodium bicarbonate to neutralize any residual acid.

• Wash the organic layer with brine (saturated NaCl solution).

• Dry the organic layer over an anhydrous drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄).

• Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• The crude Nopol can be purified by vacuum distillation or column chromatography on silica gel to obtain the final product of high purity.

Visualizations

Nopol Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis and purification of Nopol.

Caption: A flowchart illustrating the key stages in the synthesis and purification of Nopol.

Prins Reaction Mechanism for Nopol Synthesis

This diagram outlines the proposed mechanism for the acid-catalyzed Prins reaction between β-pinene and formaldehyde to produce Nopol.

Caption: A simplified representation of the Prins reaction mechanism for Nopol synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Prins reaction - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. Catalyst deactivation and regeneration | PPTX [slideshare.net]
• 5. ijset.com [ijset.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Nopol Synthesis Scale-Up

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the challenges encountered during the scale-up of Nopol synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most critical challenges when scaling up Nopol synthesis?

A1: The primary challenges in scaling up Nopol synthesis, which is typically achieved through the Prins reaction of β-pinene and paraformaldehyde, include:

• Catalyst Efficiency and Reusability: The choice of catalyst significantly impacts conversion and selectivity. Many catalysts exhibit deactivation over time due to poisoning, coking, or sintering.[1][2][3]

• Reaction Condition Control: Temperature, pressure, solvent, and molar ratios of reactants must be precisely controlled to maximize Nopol yield and minimize side reactions.

• Heat Management: The Prins reaction can be exothermic, and improper heat management at a larger scale can lead to runaway reactions and the formation of by-products.[4][5][6]

• By-product Formation and Purification: Undesired side reactions can lead to a variety of impurities that are often difficult to separate from Nopol, complicating the downstream purification process.[7][8][9]

• Raw Material Quality: The purity of β-pinene and paraformaldehyde can affect catalyst performance and the impurity profile of the final product.[10][11][12]

Q2: Which catalyst is most effective for Nopol synthesis at an industrial scale?

A2: While various catalysts have been investigated, the choice of the "most effective" catalyst depends on the specific process requirements, including cost, desired purity, and equipment. Traditionally, Lewis acids like zinc chloride (ZnCl2) have been used.[13] However, heterogeneous catalysts are often preferred for easier separation and potential for reuse. Sulfated zirconia and tin-supported mesoporous materials (like Sn-MCM-41) have shown high conversion and selectivity for Nopol.[13]

Q3: What are the common by-products in Nopol synthesis and how can their formation be minimized?

A3: Common by-products in the Prins reaction of β-pinene and formaldehyde include dioxane derivatives and allylic alcohols.[9] The formation of these by-products is highly dependent on reaction conditions. For instance, an excess of formaldehyde and lower reaction temperatures can favor the formation of dioxanes.[9] To minimize by-product formation, it is crucial to optimize the molar ratio of reactants and maintain the optimal reaction temperature.

Q4: How can catalyst deactivation be prevented or addressed?

A4: Catalyst deactivation can be mitigated by:

• Feed Purification: Ensuring the raw materials are free from impurities that can act as catalyst poisons.[1][2]

• Optimizing Reaction Conditions: Operating at temperatures that do not cause thermal degradation or sintering of the catalyst.[2]

• Regeneration: For catalysts deactivated by coking, a controlled oxidation can burn off the carbon deposits.[3] Poisoned catalysts can sometimes be regenerated by washing with appropriate solvents or chemical treatments.[3]

Troubleshooting Guides

Issue 1: Low Yield of Nopol

A lower-than-expected yield of Nopol is a common issue during scale-up. The following guide provides a systematic approach to troubleshoot this problem.

Potential Causes and Solutions:

• Suboptimal Reaction Conditions:

  • Temperature: Ensure the reaction temperature is within the optimal range for the specific catalyst being used. Localized hot spots due to inadequate mixing can lead to side reactions.

  • Reactant Molar Ratio: An incorrect ratio of β-pinene to paraformaldehyde can lead to the formation of by-products. Re-optimize the molar ratio at the larger scale.

  • Reaction Time: The reaction may not have gone to completion. Monitor the reaction progress using techniques like GC or HPLC to determine the optimal reaction time.

• Catalyst Inactivity:

  • Deactivation: The catalyst may have been deactivated by impurities in the feed or by thermal stress. Consider catalyst regeneration or replacement.

  • Insufficient Catalyst Loading: The amount of catalyst may not be sufficient for the larger scale.

• Poor Mixing:

  • Inadequate agitation can lead to poor mass transfer and localized temperature gradients, both of which can negatively impact yield. Evaluate and optimize the mixing efficiency in the reactor.

• Presence of Water:

  • Water in the reaction mixture can lead to the formation of unwanted by-products. Ensure all reactants and solvents are anhydrous.[14]

Issue 2: Low Purity of Nopol

An increase in impurities during scale-up is often linked to challenges in maintaining optimal reaction conditions in a larger vessel.

Potential Causes and Solutions:

• Side Reactions:

  • As mentioned, suboptimal conditions can promote the formation of dioxanes and other by-products. A thorough re-optimization of reaction parameters at scale is recommended.

• Inefficient Purification:

  • The purification method used at the lab scale may not be as effective at a larger scale.

  • Distillation: For volatile impurities, fractional distillation can be effective. However, closely boiling isomers can be challenging to separate.

  • Chromatography: While effective, scaling up chromatography can be expensive and generate significant solvent waste.

Issue 3: Runaway Reaction / Poor Exotherm Control

The exothermic nature of the Prins reaction requires careful management, especially at scale.

Potential Causes and Solutions:

• High Reactant Concentration: Adding reactants too quickly can lead to a rapid release of heat.

• Inadequate Cooling: The reactor's cooling system may not be sufficient to dissipate the heat generated.

• Mitigation Strategies:

  • Controlled Addition: Add one of the reactants (e.g., paraformaldehyde) slowly and in a controlled manner to manage the rate of heat generation.[4]

  • Sufficient Cooling Capacity: Ensure the reactor's cooling system is appropriately sized and functioning correctly.[5]

  • Emergency Plan: Have a clear and practiced emergency plan in place, which may include a quenching system to stop the reaction.[6]

Quantitative Data

Table 1: Performance of Various Catalysts in Nopol Synthesis

Catalyst	β-pinene Conversion (%)	Nopol Selectivity (%)	Reaction Conditions	Reference
Sulfated Zirconia	>99	~99	Not specified	[13]
ZnCl2 on Montmorillonite	75	97	Not specified	[13]
Sn-MCM-41	>96 (complete conversion)	>96	Toluene/Ethyl Acetate solvent	[13]
25 wt% MoO3–SiO2	77	98.7	80 °C, 24 h, benzonitrile	[13]
25 wt% ZnO–SiO2	72	96.3	80 °C, 24 h, benzonitrile	[13]

Experimental Protocols

General Protocol for Nopol Synthesis using a Heterogeneous Catalyst

This protocol is a general guideline and should be optimized for the specific catalyst and scale of operation.

• Reactor Setup:

  • Charge a suitably sized reactor equipped with a mechanical stirrer, thermocouple, condenser, and a port for controlled addition of solids/liquids with the desired solvent (e.g., toluene or benzonitrile).

  • Ensure the reactor's cooling system is operational.

• Catalyst and Reactant Charging:

  • Add the heterogeneous catalyst to the solvent and begin agitation.

  • Add β-pinene to the reactor.

  • Heat the mixture to the desired reaction temperature (e.g., 80-100°C).

• Controlled Addition of Paraformaldehyde:

  • Slowly add paraformaldehyde to the reaction mixture over a period of 1-2 hours to control the exotherm.

• Reaction Monitoring:

  • Maintain the reaction at the set temperature and monitor its progress by taking periodic samples and analyzing them by Gas Chromatography (GC).

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Filter the reaction mixture to recover the heterogeneous catalyst. The catalyst can be washed with a solvent and dried for potential reuse.

  • Wash the filtrate with water and a mild base (e.g., sodium bicarbonate solution) to remove any acidic residues.

• Purification:

  • Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).

  • Remove the solvent under reduced pressure.

  • Purify the crude Nopol by vacuum distillation.

Visualizations

Caption: Experimental workflow for Nopol synthesis scale-up.

Caption: Troubleshooting decision tree for low Nopol yield.

Caption: Simplified Prins reaction mechanism for Nopol synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Scientific Sessions | World Catalysis & Chemical Engineering Network Congress 2026 | Singapore & Online [worldcatalysiscongress.com]
• 3. mdpi.com [mdpi.com]
• 4. Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. The Catalytic Asymmetric Intermolecular Prins Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Prins reaction - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. e-journal.citakonsultindo.or.id [e-journal.citakonsultindo.or.id]
• 12. e-journal.citakonsultindo.or.id [e-journal.citakonsultindo.or.id]
• 13. researchgate.net [researchgate.net]
• 14. trilinkbiotech.com [trilinkbiotech.com]

Purification techniques for Nopol from reaction mixtures.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of Nopol from reaction mixtures. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying Nopol from a crude reaction mixture?

A1: The primary techniques for purifying Nopol are fractional distillation, column chromatography, and crystallization. The choice of method depends on the scale of the purification, the nature of the impurities, and the desired final purity.

Q2: What are the typical impurities in a crude Nopol reaction mixture?

A2: Nopol is commonly synthesized via the Prins reaction of β-pinene and paraformaldehyde.[1] Potential impurities in the reaction mixture include unreacted β-pinene, side products from the Prins reaction (such as monocyclic isomers), and residual catalyst.[2] The reaction can sometimes also yield unwanted by-products depending on the reaction conditions.[1]

Q3: How can I analyze the purity of my Nopol sample?

A3: Gas chromatography-mass spectrometry (GC-MS) is a highly effective method for assessing the purity of Nopol and identifying any volatile or semi-volatile impurities.[3][4] Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to determine the structure and purity of the final product.

Troubleshooting Guides

Fractional Distillation

Q: I am having difficulty separating Nopol from an impurity with a very close boiling point. What can I do?

A:

• Increase Column Efficiency: Use a longer fractionating column or one with a higher number of theoretical plates (e.g., a Vigreux or packed column). This enhances the separation of compounds with close boiling points.[5]

• Optimize Heating: Heat the distillation flask slowly and evenly to establish a proper temperature gradient in the column. A slow distillation rate is crucial for good separation.

• Reduced Pressure: Consider performing the distillation under reduced pressure (vacuum distillation). This will lower the boiling points of the compounds and can improve separation while preventing the degradation of heat-sensitive materials.

• Azeotropic Distillation: In some cases involving terpenes, azeotropic distillation with an entrainer like diethylene glycol can facilitate the separation of components with similar boiling points.[6]

Q: My Nopol seems to be degrading during distillation. How can I prevent this?

A:

• Use Reduced Pressure: As mentioned, vacuum distillation lowers the required temperature and can prevent thermal decomposition.[7]

• Inert Atmosphere: Distilling under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidation of the terpenoid.[8]

• Avoid Overheating: Do not distill to dryness. Leaving a small amount of residue in the distillation flask can prevent the formation of high-boiling, potentially unstable peroxides.

Column Chromatography

Q: My Nopol is not separating well from other non-polar impurities on a silica gel column.

A:

• Solvent System Optimization: The choice of eluent is critical. For non-polar compounds like Nopol, start with a non-polar solvent (e.g., hexane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate or diethyl ether). Use thin-layer chromatography (TLC) to determine the optimal solvent system that gives good separation between Nopol and the impurities.

• Stationary Phase: While silica gel is common, it is slightly acidic and can cause degradation of some terpenes.[8] If you suspect this is happening, consider using neutral alumina as the stationary phase.[8]

• Sample Loading: For optimal separation, the sample should be loaded onto the column in a concentrated band. "Dry loading," where the sample is adsorbed onto a small amount of silica gel before being added to the column, can improve resolution.[9]

Q: The Nopol is eluting with a tailing peak shape.

A:

• Check for Acidity: Peak tailing for polar compounds on silica gel can be due to strong interactions with acidic sites on the stationary phase. While Nopol is a terpene alcohol, this can still be a factor. Using a less acidic stationary phase like neutral alumina may help.

• Solvent Polarity: Ensure the eluent polarity is optimal. If the polarity is too low, the compound may interact too strongly with the stationary phase.

Crystallization

Q: I am unable to induce crystallization of my purified Nopol.

A:

• Solvent Choice: The ideal solvent for recrystallization will dissolve Nopol when hot but not at room temperature. Experiment with different solvents or solvent mixtures to find the best one.

• Seeding: If you have a pure crystal of Nopol, adding a "seed crystal" to the supersaturated solution can initiate crystallization.

• Scratching: Gently scratching the inside of the flask with a glass rod at the surface of the solution can sometimes provide a nucleation site for crystal growth.

• Concentration: Your solution may not be sufficiently concentrated. Slowly evaporate some of the solvent to reach the saturation point.

Q: The recrystallized Nopol is still impure.

A:

• Slow Cooling: Allow the solution to cool slowly and undisturbed. Rapid cooling can trap impurities within the crystal lattice.

• Washing: After filtering the crystals, wash them with a small amount of cold, fresh solvent to remove any adhering impure mother liquor.

Data Presentation

Table 1: Comparison of Nopol Purification Techniques

Purification Method	Typical Purity (%)	Typical Yield (%)	Advantages	Disadvantages
Fractional Distillation	95 - 98	80 - 90	Scalable, good for removing impurities with significantly different boiling points.	Can be time-consuming, may not separate isomers or compounds with very close boiling points, risk of thermal degradation.
Column Chromatography	> 99	70 - 85	High purity achievable, good for separating compounds with different polarities.	Can be labor-intensive and time-consuming, requires significant solvent usage, potential for sample degradation on acidic stationary phases.[8]
Crystallization	> 99	60 - 80	Can yield very high purity product, relatively simple procedure.	Finding a suitable solvent can be challenging, may result in lower yields due to product remaining in the mother liquor.

Note: The values in this table are approximate and can vary depending on the initial purity of the crude mixture and the specific experimental conditions.

Experimental Protocols

Protocol 1: Purification of Nopol by Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus with a round-bottom flask, a fractionating column (e.g., Vigreux), a condenser, and a receiving flask.

• Sample Preparation: Place the crude Nopol in the distillation flask with boiling chips or a magnetic stir bar.

• Heating: Gently heat the flask. As the mixture boils, the vapor will rise through the fractionating column.

• Equilibration: Allow the vapor to reflux in the column to establish a temperature gradient.

• Distillate Collection: Collect the fraction that distills at the boiling point of Nopol (approximately 223-225 °C at atmospheric pressure). Monitor the temperature at the head of the column; a stable temperature indicates a pure fraction.

• Analysis: Analyze the purity of the collected fractions using GC-MS.

Protocol 2: Purification of Nopol by Column Chromatography

• Stationary Phase Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane) and pour it into a chromatography column, allowing it to settle into a packed bed.

• Sample Loading: Dissolve the crude Nopol in a minimal amount of the initial eluent and carefully add it to the top of the silica gel bed. Alternatively, use the dry loading method.

• Elution: Begin eluting with a non-polar solvent (e.g., 100% hexane). Gradually increase the polarity of the eluent by adding a more polar solvent (e.g., ethyl acetate) in increasing concentrations (e.g., 2%, 5%, 10% ethyl acetate in hexane).

• Fraction Collection: Collect fractions in test tubes as the eluent drips from the bottom of the column.

• Analysis: Analyze the collected fractions by TLC or GC-MS to identify the fractions containing pure Nopol.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified Nopol.

Protocol 3: Purification of Nopol by Recrystallization

• Solvent Selection: In a small test tube, test the solubility of a small amount of your purified Nopol in various solvents at room temperature and when heated. An ideal solvent will dissolve the Nopol when hot but not when cold.

• Dissolution: In an Erlenmeyer flask, dissolve the Nopol in the minimum amount of the chosen hot solvent.

• Cooling: Allow the solution to cool slowly to room temperature. Crystal formation should occur. The flask can then be placed in an ice bath to maximize crystal yield.

• Filtration: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Allow the crystals to air dry or dry them in a desiccator to remove any remaining solvent.

Visualizations

Caption: General experimental workflow for the purification of Nopol.

Caption: Decision tree for troubleshooting common Nopol purification issues.

References

• 1. researchgate.net [researchgate.net]
• 2. scribd.com [scribd.com]
• 3. gsm.org.my [gsm.org.my]
• 4. elixirqbee.com [elixirqbee.com]
• 5. The Science of Terpenoid Isolation: Purification Techniques and Analytical Tools [greenskybio.com]
• 6. US3987121A - Process for separating alpha-pinene from beta-pinene - Google Patents [patents.google.com]
• 7. arsdcollege.ac.in [arsdcollege.ac.in]
• 8. benchchem.com [benchchem.com]
• 9. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

Troubleshooting low conversion rates in Nopol synthesis.

Welcome to the technical support center for Nopol synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) related to the synthesis of Nopol from β-pinene and paraformaldehyde.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common challenges and questions that may arise during the synthesis of Nopol, with a focus on improving conversion rates and product yield.

Issue 1: Low Conversion of β-Pinene

Question: My Nopol synthesis reaction is showing low conversion of β-pinene. What are the potential causes and how can I improve it?

Answer:

Low conversion of β-pinene is a common issue that can stem from several factors related to the catalyst, reaction conditions, and reactant purity.

Troubleshooting Steps:

• Catalyst Activity and Loading: The choice and activity of the Lewis acid catalyst are critical.[1][2]

  • Inactive Catalyst: Ensure your catalyst is active. For instance, heterogeneous catalysts like sulfated zirconia may require specific preparation and activation procedures.[1] For homogeneous catalysts like zinc chloride, ensure it is anhydrous.

  • Insufficient Catalyst: The amount of catalyst can significantly impact the reaction rate. While traditional methods used stoichiometric amounts of catalysts like zinc chloride, modern heterogeneous catalysts are used in smaller weight percentages relative to the reactants.[2] Review the literature for the optimal catalyst loading for your specific catalyst system. An increase in catalyst loading can sometimes improve the yield.[3]

• Reaction Conditions: The Prins reaction is sensitive to temperature, solvent, and reactant concentrations.[4]

  • Temperature: The optimal temperature can vary depending on the catalyst and solvent used. For example, with a molybdenum-zinc modified catalyst in benzonitrile, optimal conditions were found to be at 80°C.[1][5] Running the reaction at a suboptimal temperature can lead to low conversion.

  • Solvent: The choice of solvent plays a crucial role. Solvents like toluene, ethyl acetate, and benzonitrile have been shown to be effective.[1][3] The solvent can influence catalyst activity and the solubility of reactants.

  • Molar Ratio of Reactants: An excess of paraformaldehyde is often used to drive the reaction towards completion. A common molar ratio of β-pinene to paraformaldehyde is 1:2.[1][5]

• Purity of Reactants and Solvents:

  • β-Pinene Source: If using turpentine as a source of β-pinene, be aware that other terpenes present, such as α-pinene, can act as a solvent but also potentially lead to side reactions.[1][3] Purifying β-pinene before the reaction may be necessary.

  • Paraformaldehyde Quality: Ensure the paraformaldehyde is of good quality and has not significantly polymerized, which would reduce the availability of formaldehyde for the reaction.

  • Solvent and Water Content: The presence of water can inhibit some Lewis acid catalysts or lead to side reactions.[1] Using anhydrous solvents and reactants is generally recommended. Trace impurities in solvents can significantly affect nanoparticle synthesis, and similar principles can apply here.[6][7]

Issue 2: Poor Selectivity towards Nopol

Question: My reaction has a high conversion of β-pinene, but the selectivity for Nopol is low, with many side products. How can I improve the selectivity?

Answer:

Poor selectivity often indicates that side reactions are competing with the desired Prins reaction. Optimizing the catalyst and reaction conditions can favor the formation of Nopol.

Troubleshooting Steps:

• Catalyst Choice: The type of acid sites on the catalyst (Lewis vs. Brønsted) can influence selectivity. Lewis acids are generally preferred for the synthesis of Nopol.[1] Catalysts like sulfated zirconia and tin-supported MCM-41 have shown high selectivity towards Nopol.[1][3]

• Reaction Temperature: Higher temperatures can sometimes promote side reactions, such as isomerization of β-pinene or polymerization. Carefully controlling the reaction temperature within the optimal range for your chosen catalyst is crucial.

• Reaction Time: Prolonged reaction times can sometimes lead to the formation of byproducts. Monitoring the reaction progress using techniques like GC-MS can help determine the optimal reaction time to maximize Nopol yield before significant side products are formed.[8][9]

Data Presentation

Table 1: Comparison of Different Catalytic Systems for Nopol Synthesis

Catalyst	β-Pinene Conversion (%)	Nopol Selectivity (%)	Solvent	Temperature (°C)	Reaction Time (h)	Reference
25 wt% MoO₃–SiO₂	77	98.7	Benzonitrile	80	24	[1][5]
25 wt% ZnO–SiO₂	72	96.3	Benzonitrile	80	24	[1][5]
Sulfated Zirconia (SZ)	>99	~99	Not specified	Not specified	Not specified	[1]
Sn-MCM-41	Complete	>96	Toluene/Ethyl Acetate	Not specified	Not specified	[1]
ZnCl₂ on Montmorillonite	75	97	Not specified	Not specified	Not specified	[1]
ZnCr mixed oxide	97	100	Not specified	Not specified	Not specified	[1]

Experimental Protocols

Protocol 1: General Procedure for Nopol Synthesis using a Heterogeneous Catalyst

This protocol provides a general guideline. Optimal conditions may vary depending on the specific catalyst used.

Materials:

• β-pinene

• Paraformaldehyde

• Catalyst (e.g., Sulfated Zirconia)

• Solvent (e.g., Toluene)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle

• Inert gas supply (e.g., Nitrogen or Argon)

Procedure:

• Reaction Setup: Assemble a clean, dry round-bottom flask with a magnetic stir bar and a reflux condenser under an inert atmosphere.

• Charging Reactants: To the flask, add the solvent, β-pinene, paraformaldehyde (typically in a 1:2 molar ratio), and the catalyst (refer to literature for appropriate loading).

• Reaction: Heat the mixture to the desired temperature (e.g., 80-120°C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup: Once the reaction is complete (as determined by the consumption of β-pinene), cool the mixture to room temperature.

• Catalyst Removal: If using a heterogeneous catalyst, it can be removed by filtration.

• Purification: The solvent can be removed under reduced pressure. The crude product can then be purified by distillation or column chromatography to obtain pure Nopol.

Visualizations

Caption: Proposed reaction mechanism for the synthesis of Nopol.

Caption: Troubleshooting workflow for low Nopol conversion rates.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Prins Reaction [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. The Huge Role of Tiny Impurities in Nanoscale Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of ionic liquid impurities on the synthesis of silver nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis Monitoring, Characterization and Cleanup of Ag-Polydopamine Nanoparticles Used as Antibacterial Agents with Field-Flow Fractionation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chemrxiv.org [chemrxiv.org]

Minimizing isomer formation during Nopol synthesis.

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing isomer and side product formation during Nopol synthesis via the Prins reaction.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for Nopol synthesis and what are the common side products?

A1: Nopol is synthesized through the Prins reaction, which is an acid-catalyzed condensation of β-pinene with paraformaldehyde.[1][2] The reaction mechanism involves the formation of a carbocation intermediate. Depending on the reaction conditions, this intermediate can lead to several products.[2][3]

• Desired Product: Nopol.

• Common Side Products:

  • Allylic Alcohols: Formed when the carbocation intermediate loses a proton, often favored under anhydrous conditions.[4][5]

  • Dioxanes: Result from the reaction with an excess of formaldehyde, particularly at lower temperatures.[2][4]

  • Isomerization Products: Brønsted acid sites on a catalyst can promote the isomerization of the starting material, β-pinene, to other terpenes.[1]

Q2: What are the most critical factors for maximizing Nopol selectivity?

A2: Several factors must be carefully controlled to achieve high selectivity for Nopol:

• Catalyst Choice: The use of Lewis acids is crucial for favoring Nopol formation.[1] Heterogeneous solid acid catalysts like sulfated zirconia or various mixed metal oxides are often preferred as they are highly selective, reusable, and environmentally benign.[1][6][7]

• Reaction Temperature: Temperature significantly impacts reaction rates and product distribution. Optimal temperatures are typically reported around 80°C, though this can vary with the catalyst system.[1][6][8]

• Reactant Stoichiometry: The molar ratio of β-pinene to paraformaldehyde should be optimized. An excess of formaldehyde can increase the formation of dioxane byproducts.[1][4]

• Solvent Selection: The solvent can play a key role in reaction selectivity. Solvents like benzonitrile have been shown to be effective.[1][6] Some processes can even be run solvent-free.[1]

• Anhydrous Conditions: The absence of water is important to suppress the formation of allylic alcohols.[4]

Q3: How can I purify Nopol from the reaction mixture and remove isomers?

A3: Purification is typically achieved through standard laboratory techniques. After quenching the reaction and performing a workup (e.g., extraction), the crude product is often purified by flash column chromatography on silica gel.[4] Separating structurally similar isomers can be challenging and may require more advanced techniques like high-efficiency fractional distillation if boiling points are sufficiently different, or specialized chromatography methods.[9][10]

Data Presentation: Catalyst Performance in Nopol Synthesis

The selection of an appropriate catalyst system is paramount for achieving high conversion and selectivity. The table below summarizes the performance of various heterogeneous catalysts under optimized conditions.

Catalyst	Solvent	Temperature (°C)	β-Pinene Conversion (%)	Nopol Selectivity (%)	Reaction Time (h)	Reference
Sulfated Zirconia (SZ)	Toluene	80	>99	~99	2	[1]
Zn-Cr Mixed Oxide (1:6)	Not specified	100	97	100	5	[1][7]
25 wt% MoO₃–SiO₂	Benzonitrile	80	77	98.7	24	[1][6]
25 wt% ZnO–SiO₂	Benzonitrile	80	72	96.3	24	[1][6]
SnSBA-15(CVD)	Propyl Cyanide	80	~95	>98	6	[11]
Indian Montmorillonite + ZnCl₂	Not specified	110	Not specified	88.4	8	[1]

Troubleshooting Guide

This guide addresses common problems encountered during Nopol synthesis in a question-and-answer format.

Problem: Low yield of Nopol.

• Potential Cause: Incomplete reaction.

• Recommended Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC). Consider increasing the reaction time or, cautiously, the temperature. A more active catalyst might also be necessary.[4]

• Potential Cause: Dominance of side reactions.

• Recommended Solution: If significant amounts of allylic alcohols are formed, ensure your reaction is conducted under strictly anhydrous conditions.[4] If dioxane is the main impurity, reduce the amount of paraformaldehyde used relative to β-pinene and consider increasing the temperature.[2][4]

• Potential Cause: Product degradation.

• Recommended Solution: The desired Nopol product might be unstable under the reaction or workup conditions. Try lowering the reaction temperature or using a buffered workup to avoid exposure to strong acids.[4]

• Potential Cause: Inactive catalyst.

• Recommended Solution: If using a heterogeneous catalyst, ensure it has been properly activated and stored. For reusable catalysts, activity can decrease over cycles. Consider regenerating or using a fresh batch of the catalyst.[1][7]

Problem: High formation of undesired isomers or byproducts.

• Potential Cause: Incorrect catalyst acidity.

• Recommended Solution: The presence of Brønsted acid sites can cause isomerization of the β-pinene starting material.[1] Choose a catalyst with high Lewis acidity and minimal Brønsted acidity. Characterization of the catalyst's acid sites (e.g., via NH₃-TPD) can be insightful.[1]

• Potential Cause: Suboptimal reaction temperature.

• Recommended Solution: Temperature has a strong influence on selectivity.[12] Perform a temperature optimization study. Lowering the temperature may reduce some side reactions, while increasing it might disfavor others (like dioxane formation).[4]

Experimental Protocols

Protocol: Selective Nopol Synthesis using a Heterogeneous Catalyst (Sulfated Zirconia)

This protocol is a representative example based on literature procedures for achieving high Nopol selectivity.[1]

1. Catalyst Activation:

• If using a commercial or self-prepared sulfated zirconia (SZ) catalyst, activate it by heating at an appropriate temperature (e.g., 120-150°C) under vacuum for 2-4 hours to remove adsorbed water.

2. Reaction Setup:

• Equip a flame-dried, three-neck round-bottom flask with a magnetic stirrer, a reflux condenser, and a nitrogen inlet.

• Purge the flask with dry nitrogen.

• Add the activated SZ catalyst (e.g., 5-10 wt% relative to β-pinene) to the flask.

• Add anhydrous solvent (e.g., toluene) via syringe.

• Add β-pinene (1.0 equivalent) to the flask.

3. Reaction Execution:

• Begin stirring the mixture.

• Add paraformaldehyde (e.g., 1.0-1.2 equivalents) to the mixture.

• Heat the reaction mixture to the target temperature (e.g., 80°C) using an oil bath.

• Monitor the reaction progress periodically by taking small aliquots and analyzing them by TLC or GC.

• Continue heating until the starting material is consumed or conversion plateaus (typically 2-6 hours).

4. Workup and Purification:

• Cool the reaction mixture to room temperature.

• Filter the mixture to recover the heterogeneous catalyst. The catalyst can be washed with solvent, dried, and stored for reuse.

• Transfer the filtrate to a separatory funnel. Quench the reaction by washing with a saturated aqueous solution of sodium bicarbonate.[4]

• Separate the organic layer. Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine all organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting crude oil by flash column chromatography on silica gel to obtain pure Nopol.

Visualizations

Reaction Pathways in Nopol Synthesis

Caption: Key reaction pathways in the acid-catalyzed synthesis of Nopol.

Troubleshooting Workflow for Isomer Formation

Caption: A logical workflow for troubleshooting high isomer formation.

References

• 1. researchgate.net [researchgate.net]
• 2. Prins reaction - Wikipedia [en.wikipedia.org]
• 3. Understanding The Prins Reaction: Formaldehyde And Water [unacademy.com]
• 4. benchchem.com [benchchem.com]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. benchchem.com [benchchem.com]
• 11. Highly selective and clean synthesis of nopol over well-ordered mesoporous tin silicate catalysts - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. ACP - Effect of temperature on the formation of highly oxygenated organic molecules (HOMs) from alpha-pinene ozonolysis [acp.copernicus.org]

Impact of solvent choice on Nopol reaction kinetics.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the impact of solvent choice on Nopol reaction kinetics. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the Nopol reaction and what are its key components?

The Nopol reaction is a Prins condensation between β-pinene and paraformaldehyde to synthesize Nopol (6,6-dimethyl-2-norpinene-2-ethanol). This reaction is typically catalyzed by a Lewis acid, such as zinc chloride, or a solid acid catalyst like sulfated zirconia. The choice of solvent is a critical parameter that can significantly influence the reaction's speed, yield, and the formation of byproducts.

Q2: How does the choice of solvent impact the kinetics of the Nopol reaction?

The solvent plays a crucial role in the Nopol reaction by influencing the solubility of reactants, the stability of intermediates, and the overall reaction rate.[1][2] Polar solvents can stabilize the carbocation intermediate formed during the Prins reaction, which can affect the reaction rate and selectivity.[2] For instance, ethyl acetate, a polar aprotic solvent, has been shown to increase the reaction rate compared to the less polar solvent toluene.[2] This is attributed to the higher solubility of formaldehyde in ethyl acetate and the stabilization of the carbocation intermediate.[2]

Q3: What are the most common solvents used for the Nopol reaction and how do they compare?

Commonly used solvents for the Nopol reaction include toluene (non-polar), ethyl acetate (polar aprotic), and benzonitrile (polar aprotic).[1][3] Non-polar solvents like toluene are often used, but polar aprotic solvents can offer advantages.[4] For example, studies have shown that ethyl acetate can lead to higher reaction rates and better selectivity towards Nopol compared to toluene.[2] Benzonitrile has also been used effectively, leading to high conversion and selectivity under optimized conditions.[1][3]

Q4: What are the typical side products in the Nopol reaction, and how can their formation be minimized?

A common side reaction is the isomerization of the starting material, β-pinene, which can be promoted by the presence of Brønsted acid sites on the catalyst.[2] The formation of other byproducts can also occur, and their prevalence is often influenced by the reaction conditions, including the choice of solvent. Using a catalyst with high Lewis acidity and carefully selecting the solvent can help to minimize the formation of these unwanted side products.[2]

Troubleshooting Guides

Issue 1: Low Yield or Incomplete Conversion

Q: My Nopol reaction is showing low yield and a significant amount of unreacted β-pinene. What are the possible causes and how can I troubleshoot this?

A: Low yield or incomplete conversion in the Nopol reaction can stem from several factors. Here is a step-by-step guide to troubleshoot this issue:

• Catalyst Activity:

  • Cause: The catalyst may be deactivated or have low activity.

  • Solution: Ensure the catalyst is fresh and properly activated. If using a solid catalyst, check for potential poisoning or fouling. Consider increasing the catalyst loading.

• Reaction Temperature:

  • Cause: The reaction temperature may be too low, leading to a slow reaction rate. Conversely, a temperature that is too high can promote side reactions and decomposition.[5]

  • Solution: Optimize the reaction temperature. Gradually increase the temperature and monitor the conversion and selectivity. For many Nopol syntheses, temperatures between 70-90°C are effective.[4]

• Reactant Ratio:

  • Cause: An inappropriate molar ratio of β-pinene to paraformaldehyde can limit the conversion.

  • Solution: Experiment with different reactant ratios. Often, a slight excess of paraformaldehyde is used to drive the reaction to completion.[1]

• Solvent Choice:

  • Cause: The solvent may not be optimal for the reaction, leading to poor solubility of reactants or stabilization of intermediates.

  • Solution: Consider switching to a different solvent. If you are using a non-polar solvent like toluene, a polar aprotic solvent such as ethyl acetate might improve the reaction rate and yield.[2]

• Reaction Time:

  • Cause: The reaction may not have been allowed to proceed for a sufficient amount of time.

  • Solution: Monitor the reaction progress over time using techniques like GC or TLC to determine the optimal reaction duration.

Troubleshooting workflow for low Nopol yield.

Issue 2: Poor Selectivity and Formation of Byproducts

Q: My reaction produces a significant amount of byproducts alongside Nopol. How can I improve the selectivity?

A: Poor selectivity is a common challenge in the Nopol reaction. The following steps can help you minimize byproduct formation:

• Catalyst Selection:

  • Cause: The catalyst may have Brønsted acid sites that promote isomerization of β-pinene.[2]

  • Solution: Choose a catalyst with high Lewis acidity and minimal Brønsted acidity. Solid acid catalysts like sulfated zirconia have shown high selectivity for Nopol.[1]

• Solvent Polarity:

  • Cause: The solvent polarity can influence the reaction pathway and the formation of side products.

  • Solution: Experiment with solvents of different polarities. In some cases, a moderately polar solvent can enhance selectivity compared to highly polar or non-polar solvents.

• Temperature Control:

  • Cause: Higher temperatures can sometimes favor the formation of undesired byproducts.[5]

  • Solution: Carefully control the reaction temperature. Running the reaction at the lowest effective temperature can often improve selectivity.

• Reaction Time:

  • Cause: Prolonged reaction times can sometimes lead to the conversion of the desired product into byproducts.

  • Solution: Monitor the reaction and stop it once the optimal yield of Nopol is achieved, before significant byproduct formation occurs.

Data Presentation

The following table summarizes the impact of different solvents on the Nopol reaction, based on findings from various studies.

Solvent	Type	Catalyst	Temperature (°C)	β-pinene Conversion (%)	Nopol Selectivity (%)	Reference(s)
Toluene	Non-polar	Zn-H-beta	90	92	>90	[5]
Ethyl Acetate	Polar Aprotic	Sn-MCM-41	90	>96	>96	[1]
Benzonitrile	Polar Aprotic	25 wt% MoO3–SiO2	80	77	98.7	[1][3]
Benzonitrile	Polar Aprotic	25 wt% ZnO–SiO2	80	72	96.3	[1][3]
None (Turpentine as solvent)	-	Sn-MCM-41	-	>99	>99	[1]

Experimental Protocols

General Protocol for Nopol Synthesis using a Solid Acid Catalyst

This protocol provides a general procedure for the synthesis of Nopol. The specific amounts of reactants and catalyst, as well as the reaction time and temperature, may need to be optimized for your specific setup.

• Catalyst Preparation:

  • If using a solid acid catalyst, ensure it is properly prepared and activated according to the literature procedure. This may involve calcination at a specific temperature.

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the chosen solvent (e.g., toluene or ethyl acetate).

  • Add the solid acid catalyst to the solvent.

• Addition of Reactants:

  • Add β-pinene and paraformaldehyde to the flask. The molar ratio of β-pinene to paraformaldehyde can be varied, but a common starting point is 1:1.5.

• Reaction:

  • Heat the reaction mixture to the desired temperature (e.g., 80-90°C) with vigorous stirring.

  • Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing them by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Workup:

  • Once the reaction has reached the desired conversion, cool the mixture to room temperature.

  • Separate the catalyst from the reaction mixture by filtration.

  • Wash the catalyst with a small amount of fresh solvent.

  • The filtrate contains the product mixture.

• Purification:

  • The solvent can be removed from the filtrate by rotary evaporation.

  • The crude product can then be purified by vacuum distillation or column chromatography to isolate pure Nopol.

General experimental workflow for Nopol synthesis.

Signaling Pathways and Logical Relationships

The Prins reaction mechanism for the formation of Nopol involves the electrophilic addition of protonated formaldehyde to β-pinene, forming a carbocation intermediate. This intermediate can then be trapped by a nucleophile (in this case, leading to Nopol) or undergo other reactions, leading to byproducts. The choice of solvent can influence the stability of this carbocation and thus the reaction pathway.

Simplified reaction pathway for Nopol synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. CN102701907B - Green method for preparing nopol - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Preventing polymerization of beta-pinene during Nopol synthesis.

Technical Support Center: Nopol Synthesis

Welcome to the technical support center for Nopol synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the synthesis of Nopol from beta-pinene and paraformaldehyde, with a specific focus on preventing the undesired polymerization of beta-pinene.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of beta-pinene polymerization during Nopol synthesis?

A1: The polymerization of beta-pinene is a significant side reaction during Nopol synthesis, which proceeds via the Prins reaction.[1][2] This reaction is typically acid-catalyzed, leading to the formation of carbocation intermediates.[1] These intermediates are susceptible to polymerization, especially under strongly acidic conditions and at elevated temperatures.[1][3]

Q2: How does the choice of catalyst influence the polymerization of beta-pinene?

A2: The catalyst plays a crucial role in determining the selectivity of the Prins reaction towards Nopol and minimizing the polymerization of beta-pinene.[4] While traditional homogeneous Lewis acids like zinc chloride (ZnCl₂) can be used, they often require high temperatures, which can promote polymerization.[5][6] Modern heterogeneous catalysts, such as sulfated zirconia, various metal oxides (e.g., Zn-Cr mixed oxide), and metal-supported mesoporous materials (e.g., Sn-MCM-41), have demonstrated high activity and selectivity for Nopol synthesis, even under milder conditions, thereby reducing the likelihood of polymerization.[4][7] The acid-base properties of the catalyst are critical; Lewis acid sites are believed to favor the formation of Nopol.[4]

Q3: What is the effect of reaction temperature on beta-pinene polymerization?

A3: Temperature is a critical parameter in controlling the rate of polymerization.[8] Higher temperatures increase the reaction rate but can also lead to undesired side reactions, including polymerization and thermal degradation.[8] For Nopol synthesis, elevated temperatures can favor the polymerization of beta-pinene.[5][6] Therefore, conducting the reaction at lower temperatures is generally recommended to enhance selectivity towards Nopol and suppress polymer formation.[1]

Q4: Can the choice of solvent help in preventing polymerization?

A4: Yes, the solvent can significantly influence the reaction outcome.[9] Solvents can affect the solubility of reactants, the stability of intermediates, and the overall reaction pathway.[10][11] In Nopol synthesis, solvents such as toluene, ethyl acetate, and benzonitrile have been used.[4] The use of a suitable solvent can help to achieve a more homogeneous reaction mixture and can influence the selectivity of the reaction, thereby minimizing byproduct formation, including polymers.[4][12]

Troubleshooting Guide: Preventing Beta-Pinene Polymerization

Issue	Potential Cause	Recommended Solution
Low yield of Nopol and formation of a viscous/solid mass	Excessive polymerization of beta-pinene.	1. Optimize Reaction Temperature: Lower the reaction temperature. High temperatures favor polymerization.[8] 2. Re-evaluate Catalyst Choice: Switch to a more selective heterogeneous catalyst with well-defined acid sites (e.g., sulfated zirconia, Sn-MCM-41).[4][7] 3. Adjust Reactant Molar Ratio: An excess of paraformaldehyde may be beneficial, but optimization is key.[4][7] 4. Change the Solvent: Experiment with different solvents to improve selectivity.[4]
Inconsistent reaction outcomes	Impurities in starting materials or solvent, or catalyst deactivation.	1. Purify Reactants: Ensure the beta-pinene and paraformaldehyde are of high purity. 2. Use Dry Solvents: The presence of water can affect the catalytic activity and lead to side reactions.[4] 3. Check Catalyst Stability: If using a recyclable heterogeneous catalyst, verify its activity has not diminished over cycles.[4]
Formation of multiple byproducts	Non-selective reaction conditions.	1. Lower the Reaction Temperature: This is often the most effective way to increase selectivity.[1] 2. Use a More Selective Catalyst: Catalysts with a high selectivity for Nopol will inherently reduce the formation of other byproducts.[4] 3. Monitor Reaction Progress: Stop the reaction once the optimal conversion of beta-pinene to Nopol is achieved to prevent further side reactions.[4]

Quantitative Data Summary

The following table summarizes the performance of various catalytic systems in the synthesis of Nopol, highlighting the conditions that favor high selectivity and minimize side reactions.

Catalyst	Solvent	Temperature (°C)	β-pinene Conversion (%)	Nopol Selectivity (%)	Reference
Zn-Cr mixed oxide (1:6)	Not specified	Not specified	97	100	[4][6]
25 wt% MoO₃–SiO₂	Benzonitrile	80	77	98.7	[4][7]
25 wt% ZnO–SiO₂	Benzonitrile	80	72	96.3	[4][7]
Sulfated Zirconia	Not specified	Not specified	>99	~99	[4]
Sn-MCM-41	Toluene/Ethyl Acetate	Not specified	Complete	>96	[4]
ZnCl₂ on Montmorillonite	Not specified	Not specified	Not specified	97	[4]
Fe-Zn double metal cyanide	Not specified	Not specified	Active catalyst	Not specified	[6]

Experimental Protocols

General Protocol for Nopol Synthesis using a Heterogeneous Catalyst

This protocol provides a general methodology for the synthesis of Nopol. The specific catalyst, solvent, temperature, and reaction time should be optimized based on the chosen catalytic system.

• Catalyst Preparation and Activation:

  • Synthesize or procure the desired heterogeneous catalyst (e.g., sulfated zirconia, Sn-MCM-41).

  • Activate the catalyst according to the specific literature procedure, which typically involves calcination at a specific temperature to remove moisture and organic templates.

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the activated catalyst.

  • Add the chosen solvent (e.g., toluene, ethyl acetate).

  • Add beta-pinene and paraformaldehyde in the desired molar ratio.

• Reaction Execution:

  • Heat the reaction mixture to the desired temperature under constant stirring.

  • Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing them using Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up and Product Isolation:

  • After the reaction reaches the desired conversion, cool the mixture to room temperature.

  • Separate the catalyst by filtration. If the catalyst is recyclable, wash it with a suitable solvent and prepare it for the next run.

  • Remove the solvent from the filtrate under reduced pressure.

  • Purify the crude product by vacuum distillation or column chromatography to obtain pure Nopol.

• Characterization:

  • Confirm the identity and purity of the synthesized Nopol using spectroscopic techniques such as ¹H NMR, ¹³C NMR, and FT-IR.

Visualizations

Caption: Troubleshooting workflow for preventing beta-pinene polymerization.

Caption: Reaction pathway for Nopol synthesis highlighting the competing polymerization side reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. The Catalytic Asymmetric Intermolecular Prins Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. The pinene scaffold: its occurrence, chemistry, synthetic utility, and pharmacological importance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Controlled Polymer Synthesis Toward Green Chemistry: Deep Insights into Atom Transfer Radical Polymerization in Biobased Substitutes for Polar Aprotic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Nopol vs. other terpene alcohols (e.g., linalool, geraniol) in fragrance applications.

A Comparative Guide to Nopol, Linalool, and Geraniol in Fragrance Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the terpene alcohols nopol, linalool, and geraniol, focusing on their performance and characteristics in fragrance applications. The information is supported by physicochemical data and established experimental protocols relevant to the fragrance industry.

Quantitative Data Summary

The selection of a fragrance ingredient is heavily influenced by its physical, chemical, and olfactory properties. The tables below summarize key quantitative data for nopol, linalool, and geraniol to facilitate a direct comparison.

Table 1: Comparison of Physicochemical Properties

Property	Nopol	Linalool	Geraniol
Molecular Formula	C₁₁H₁₈O[1]	C₁₀H₁₈O[2][3]	C₁₀H₁₈O[4][5]
Molecular Weight	166.26 g/mol [1]	154.25 g/mol [2][3]	154.25 g/mol [4][6]
Appearance	Colorless viscous liquid[1]	Colorless liquid[2][7]	Colorless to pale yellow oily liquid[6][8]
Boiling Point	230-240 °C[1]	198-199 °C[3][9]	229-230 °C[4][8]
Flash Point	~95-101 °C[1]	75-81 °C[2][3]	108 °C[6][10]
Vapor Pressure	Not available	0.225 mmHg @ 20°C[2]	~0.2 mmHg @ 20°C[4]
Solubility	Insoluble in water; soluble in organic solvents and oils[1]	Slightly soluble in water; soluble in ethanol and oils[7]	Low solubility in water; soluble in organic solvents[9][11]

Table 2: Comparison of Olfactory Properties

Property	Nopol	Linalool	Geraniol
Odor Profile	Fresh, woody, floral, with pine and slightly rosy notes.	Floral, woody, with light citrus and spicy notes.[9] Described as resembling French lavender or lily of the valley.[9]	Sweet, warm, rose-like, with citrus and fruity nuances.[6][8]
Enantiomer Scent Profile	Not applicable/commonly used as a racemate.	(R)-(-): Woody, lavender-like[9]--INVALID-LINK--12-(+): Sweet, floral, petitgrain-like[9][12]	Not applicable/primarily used as the trans-isomer.
Odor Threshold (in air)	Data not widely available.	Very low. Average of 3.2 ng/L.[13][14] Enantiomers differ significantly: (R)-(-) at 0.8 ppb vs. (S)-(+) at 7.4 ppb.[9][12]	Low. Detection threshold reported between 4 to 75 ppb.[6][15]
Typical Use in Fragrance	Adds freshness and longevity to floral-woody scents. Stable in high-temperature and alkaline products like detergents.	A versatile top-to-middle note used widely across fragrance types for brightness and a universal floral character.[9]	A key floral backbone material, especially in rose accords. More tenacious than linalool.[8]

Experimental Protocols

The evaluation of fragrance ingredients relies on a combination of analytical chemistry and human sensory perception. Below are detailed methodologies for key experiments used to characterize and compare materials like nopol, linalool, and geraniol.

Sensory Panel Descriptive Analysis

This protocol is designed to quantitatively characterize the olfactory profile of a fragrance ingredient.[16]

• Objective: To identify and quantify the distinct sensory attributes of a fragrance material.

• Panel Selection: A panel of 8-12 individuals is selected based on their demonstrated sensory acuity. Panelists are trained to identify and rate the intensity of specific aroma descriptors (e.g., "floral," "woody," "citrus") using reference standards.[17]

• Sample Preparation: The terpene alcohols are diluted to a standardized, non-irritating concentration in a neutral solvent (e.g., ethanol, diethyl ether). Samples are presented in coded, identical containers to blind the panelists.

• Evaluation Procedure:

  • Panelists operate in a controlled environment with consistent temperature, humidity, and no interfering odors.[17]

  • They assess the intensity of predefined sensory descriptors on a structured scale (e.g., a 15-point line scale from "not perceptible" to "very strong").

  • A palate cleanser (e.g., unsalted crackers, water, or smelling one's own skin) is used between samples to prevent olfactory fatigue.[18]

• Data Analysis: Intensity ratings are collected and statistically analyzed, typically using Analysis of Variance (ANOVA), to identify significant differences in the sensory profiles of the compounds.

Odor Threshold Determination via Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capability of gas chromatography with the sensitivity of the human nose to determine the odor potency of individual volatile compounds.[19]

• Objective: To determine the lowest concentration of a substance detectable by the human sense of smell (the odor detection threshold).[20][21]

• Methodology:

  • Sample Preparation: A series of dilutions of the analyte (e.g., linalool) are prepared in a high-purity solvent.[14]

  • GC Separation: A precise volume of each dilution is injected into a gas chromatograph, which separates the compounds based on their volatility and interaction with the GC column.

  • Effluent Splitting: At the end of the column, the effluent is split. One portion is directed to a chemical detector (e.g., a Mass Spectrometer, MS), while the other is directed to a heated sniffing port.

  • Olfactory Detection: A trained panelist (or panel) sniffs the effluent from the sniffing port and indicates when an odor is detected. The lowest concentration that elicits a response from 50% of the panel is typically defined as the odor threshold.[14][22]

• Data Analysis: The results from the chemical detector confirm the identity of the compound being smelled, and the panelist's response at each dilution level is used to calculate the threshold value, often expressed in ng/L (in air) or ppb.[13]

Volatility and Longevity Assessment via Headspace (HS) Analysis

Headspace analysis is used to measure the volatile compounds being emitted from a sample over time, providing crucial data on a fragrance's diffusion and longevity on a substrate like skin or fabric.[23][24]

• Objective: To evaluate the evaporation profile and substantivity (longevity) of a fragrance ingredient from a specific substrate.

• Methodology (HS-SPME-GC-MS):

  • Sample Application: A standardized amount of the fragrance material is applied to a substrate (e.g., filter paper, fabric, or a skin simulant) and placed inside a sealed headspace vial.[25][26]

  • Equilibration & Extraction: The vial is maintained at a constant temperature (e.g., 37°C to simulate skin) for a set period. A Solid Phase Microextraction (SPME) fiber is then exposed to the headspace (the air above the sample) for a defined time to adsorb the volatile molecules.[23]

  • Analysis: The SPME fiber is retracted and immediately inserted into the injector of a GC-MS system. The adsorbed volatiles are thermally desorbed, separated on the GC column, and identified and quantified by the MS.[25]

  • Temporal Measurement: To assess longevity, this process is repeated at multiple time points (e.g., T=0, 1h, 2h, 4h, 8h).[18]

• Data Interpretation: A decrease in the concentration of the target compound in the headspace over time indicates its rate of evaporation. More tenacious compounds will be detectable for longer periods.

Fragrance Stability Testing

Stability testing is essential to ensure a fragrance ingredient maintains its intended character and safety within a product formulation throughout its shelf life.[27]

• Objective: To evaluate the physical and chemical stability of the fragrance ingredient under various environmental stresses.[28]

• Protocols:

  • Accelerated Stability (Thermal Stress): The ingredient, both alone and within a product base, is stored at elevated temperatures (e.g., 40-50°C) for a period of several weeks to months. This simulates long-term aging under normal conditions.[27]

  • Light Exposure (Photostability): Samples are exposed to controlled UV and visible light sources to determine if the ingredient degrades or causes discoloration. This is critical for products in transparent packaging.[27]

  • Freeze-Thaw Cycling: Samples are subjected to repeated cycles of freezing and thawing to assess their stability under fluctuating temperature conditions, which can occur during shipping and storage.[27]

• Evaluation: At regular intervals, samples are evaluated for changes in color, clarity, viscosity, and, most importantly, odor profile, often using both sensory panels and analytical methods like GC-MS.[29]

Mandatory Visualizations

The following diagrams illustrate the workflows for the experimental protocols described above.

Caption: General workflow for fragrance performance evaluation.

Caption: Experimental workflow for Headspace (HS-SPME-GC-MS) analysis.

References

• 1. Nopol | C11H18O | CID 31408 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ScenTree - Linalool (CAS N° 78-70-6) [scentree.co]
• 3. essencejournal.com [essencejournal.com]
• 4. ゲラニオール 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. ScenTree - Geraniol (CAS N° 106-24-1) [scentree.co]
• 6. Geraniol | C10H18O | CID 637566 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. hazechem.com [hazechem.com]
• 8. nbinno.com [nbinno.com]
• 9. Linalool - Wikipedia [en.wikipedia.org]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Geraniol - Wikipedia [en.wikipedia.org]
• 12. (R)-(-)- linalool & (S)-(+)-linalool [leffingwell.com]
• 13. Structure-odor relationships of linalool, linalyl acetate and their corresponding oxygenated derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. scent.vn [scent.vn]
• 16. researchgate.net [researchgate.net]
• 17. Sensory Evaluation in Cosmetics: Key Protocols and Best Practices – Cosmetics Testing News [news.skinobs.com]
• 18. How to Test the Longevity of Perfume | NIKOO Chemical [nikoochem.com]
• 19. media.timtul.com [media.timtul.com]
• 20. Odor detection threshold - Wikipedia [en.wikipedia.org]
• 21. Odor threshold: Significance and symbolism [wisdomlib.org]
• 22. goldbook.iupac.org [goldbook.iupac.org]
• 23. mdpi.com [mdpi.com]
• 24. jcanoingenieria.com [jcanoingenieria.com]
• 25. scielo.br [scielo.br]
• 26. pubs.acs.org [pubs.acs.org]
• 27. iltusa.com [iltusa.com]
• 28. orchadia.org [orchadia.org]
• 29. Chemical stability and in chemico reactivity of 24 fragrance ingredients of concern for skin sensitization risk assessment - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative study of different catalysts for Nopol synthesis.

For Researchers, Scientists, and Drug Development Professionals

The synthesis of Nopol, a valuable fragrance ingredient with a characteristic woody aroma, is a subject of ongoing research, particularly concerning the development of efficient and sustainable catalytic systems. The primary route to Nopol is the Prins condensation of β-pinene, a renewable feedstock, with paraformaldehyde. The choice of catalyst is paramount in determining the reaction's efficiency, selectivity, and environmental impact. This guide provides a comparative analysis of various catalysts employed for Nopol synthesis, supported by experimental data to aid in catalyst selection and process optimization.

Performance Comparison of Catalytic Systems

The efficacy of different catalysts in the synthesis of Nopol is summarized in the table below. The data highlights key performance indicators such as β-pinene conversion, Nopol selectivity, and the reaction conditions employed.

Catalyst System	Support/Promoter	β-Pinene Conversion (%)	Nopol Selectivity (%)	Reaction Conditions	Reusability
Sulfated Zirconia (SZ)	Zr(OH)₄ impregnated with 2N H₂SO₄	>99	~99	Not specified	Up to 5 cycles with minor loss of activity.[1]
Zinc Chloride (Traditional)	Homogeneous or supported on Montmorillonite Clay (MMT)	75 (on MMT)	97 (on MMT)	Optimized conditions	Comparable to neat ZnCl₂.[1]
Tin-based Catalyst	Sn supported on MCM-41	>99	>99	Turpentine as β-pinene source, no solvent	Reusable.
Molybdenum Oxide	25 wt% MoO₃ on SiO₂	77	98.7	Benzonitrile solvent, 80°C, 24h	Reusable after regeneration.[1][2]
Zinc Oxide	25 wt% ZnO on SiO₂	72	96.3	Benzonitrile solvent, 80°C, 24h	Reusable after regeneration.[1][2]
Zinc-Chromium Mixed Oxide	Zn/Cr atomic ratio of 1:6	97	100	Not specified	Easily recovered and recycled.[1]

Experimental Workflow and Catalytic Pathway

The general experimental workflow for Nopol synthesis via the Prins condensation is depicted in the following diagram. The process involves the reaction of β-pinene and paraformaldehyde in the presence of a catalyst, followed by product separation and catalyst recovery.

General experimental workflow for catalytic Nopol synthesis.

Detailed Experimental Protocols

Below are generalized methodologies for the synthesis of Nopol using different catalytic systems, based on available literature. Researchers should refer to the specific cited papers for precise details.

1. Nopol Synthesis using Sulfated Zirconia (SZ)

• Catalyst Preparation : Zirconium hydroxide (Zr(OH)₄) is impregnated with a 2N sulfuric acid solution. The resulting solid is then dried and calcined to produce the active sulfated zirconia catalyst.[1]

• Reaction Procedure : In a typical reaction, β-pinene, paraformaldehyde, and the SZ catalyst are mixed in a suitable solvent (e.g., benzonitrile). The molar ratio of β-pinene to paraformaldehyde is a critical parameter to optimize.[1] The reaction mixture is heated to the desired temperature (e.g., 80°C) and stirred for a specific duration (e.g., 2-24 hours).[1][2]

• Work-up and Analysis : After the reaction, the catalyst is separated by filtration. The filtrate is then subjected to purification, typically by distillation, to isolate Nopol. The product is characterized by techniques such as Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

• Catalyst Reusability : The recovered catalyst can be washed, dried, and reused for subsequent reaction cycles.[1]

2. Nopol Synthesis using Tin-supported MCM-41 (Sn-MCM-41)

• Catalyst Preparation : The Sn-MCM-41 catalyst is prepared by incorporating tin into the mesoporous silica framework of MCM-41. This can be achieved through impregnation or direct synthesis methods.

• Reaction Procedure : The Prins condensation is carried out by reacting β-pinene (or turpentine as a source of β-pinene) with paraformaldehyde in the presence of the Sn-MCM-41 catalyst.[1] The reaction can be performed with or without a solvent. When using turpentine, α-pinene present in the mixture can act as a solvent.[1] The reaction is typically heated and stirred for a set period.

• Work-up and Analysis : Similar to the SZ-catalyzed reaction, the catalyst is removed by filtration. The product, Nopol, is then purified from the reaction mixture.

• Catalyst Reusability : The Sn-MCM-41 catalyst has been shown to be reusable for multiple cycles without a significant loss in activity.[3]

3. Nopol Synthesis using Molybdenum or Zinc Modified Silica (MoO₃–SiO₂ or ZnO–SiO₂)

• Catalyst Preparation : These catalysts are prepared by impregnating a silica support with a solution containing a precursor of molybdenum or zinc, followed by drying and calcination to form the respective metal oxides on the silica surface.[1][2]

• Reaction Procedure : The reaction is typically conducted in a solvent such as benzonitrile at an elevated temperature (e.g., 80°C).[1][2] β-pinene and paraformaldehyde are reacted in a specific molar ratio in the presence of the catalyst.

• Work-up and Analysis : Post-reaction, the solid catalyst is filtered off. The liquid product mixture is then worked up to isolate and purify Nopol.

• Catalyst Reusability : These catalysts can be regenerated and reused in subsequent reactions.[1][2]

Comparative Analysis and Concluding Remarks

The choice of catalyst for Nopol synthesis significantly influences the process's efficiency and sustainability.

• Heterogeneous vs. Homogeneous Catalysts : While the traditional homogeneous catalyst, zinc chloride (ZnCl₂), is effective, it suffers from drawbacks such as corrosiveness and difficulty in separation.[3] Heterogeneous catalysts, such as sulfated zirconia, tin-supported MCM-41, and metal-modified silicas, offer significant advantages in terms of ease of separation, reusability, and potential for use in continuous flow processes.[1][2][3]

• Activity and Selectivity : Several heterogeneous catalysts have demonstrated excellent performance, with some achieving over 99% conversion of β-pinene and nearly 100% selectivity to Nopol.[1] For instance, sulfated zirconia and a specific ZnCr mixed oxide have shown exceptionally high selectivity.[1] Tin-supported MCM-41 has also proven to be highly active and selective, even when using crude turpentine as the feedstock.[1]

• Reaction Conditions : The optimal reaction conditions vary depending on the catalyst used. Factors such as solvent, temperature, and reactant molar ratios need to be carefully optimized for each catalytic system to maximize yield and selectivity.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Nopol Derivatives: A Comparative Guide to Their Structure-Activity Relationships

For Researchers, Scientists, and Drug Development Professionals

Nopol, a bicyclic primary alcohol derived from the abundant natural resource β-pinene, has garnered significant attention as a versatile scaffold in medicinal chemistry. Its unique rigid structure and reactive functional groups, including a hydroxyl moiety, a carbon-carbon double bond, and a strained four-membered ring, make it an attractive starting point for the synthesis of novel bioactive compounds. This guide provides a comparative analysis of the structure-activity relationships (SAR) of various Nopol derivatives, with a focus on their antifungal and antiplasmodial activities. While the exploration of Nopol derivatives in anticancer and antiviral applications is an emerging field, this guide will also touch upon the existing general knowledge and future potential in these areas.

Antifungal Activity of Nopol Derivatives

Recent research has highlighted the potential of Nopol-based compounds as potent antifungal agents. The primary strategy has been the derivatization of the Nopol backbone with various heterocyclic moieties, leading to compounds with significant activity against a range of plant pathogenic fungi.

Nopol-Derived 1,3,4-Thiadiazole-Thiourea Compounds

A series of novel Nopol derivatives incorporating 1,3,4-thiadiazole and thiourea moieties have been synthesized and evaluated for their antifungal properties. The general synthetic pathway involves the conversion of Nopol to Nopol aldehyde, followed by reaction with thiosemicarbazide and subsequent cyclization and coupling with various isothiocyanates.

Quantitative Data Summary: Antifungal Activity

The antifungal activity of these derivatives was tested against a panel of eight plant pathogenic fungi. The data is summarized as the percentage of mycelial growth inhibition at a concentration of 50 µg/mL.

Compound ID	R Group (Substituent on Thiourea)	P. piricola (% Inhibition)	C. arachidicola (% Inhibition)	A. solani (% Inhibition)	G. zeae (% Inhibition)
6c	m-Me Ph	86.1	-	-	-
6h	m-Cl Ph	-	80.6	-	-
6i	p-Cl Ph	80.2	-	-	-
6j	m,p-Cl Ph	-	-	-	51.9 (average)
6n	o-CF3 Ph	-	-	-	79.0
6q	i-Pr	86.1	-	-	-
Chlorothalonil	(Positive Control)	<80	<80	-	<79

Data sourced from a study on novel Nopol-derived 1,3,4-thiadiazole-thiourea compounds.[1][2][3]

Structure-Activity Relationship Insights:

• The introduction of a 1,3,4-thiadiazole-thiourea moiety to the Nopol scaffold is crucial for the antifungal activity.

• Substituents on the phenyl ring of the thiourea moiety significantly influence the activity. Electron-withdrawing groups (e.g., Cl, CF3) and electron-donating groups (e.g., Me) at different positions on the phenyl ring can enhance the antifungal effect against specific fungi.[1][2][3]

• For instance, compounds 6c (m-Me Ph) and 6q (i-Pr) exhibited excellent activity against P. piricola.[1][2][3]

• Compound 6j (m, p-Cl Ph) displayed the best broad-spectrum antifungal activity.[1][2][3]

Antiplasmodial Activity of Nopol Derivatives

Nopol has also been utilized as a scaffold for the development of antiplasmodial agents, primarily through the synthesis of Nopol-based quinoline derivatives. These compounds have shown moderate to potent activity against Plasmodium falciparum, the parasite responsible for malaria.

Nopol-Based Quinoline Derivatives

The synthesis of these derivatives typically involves the coupling of nopoic acid (obtained from the oxidation of Nopol) with various aminoquinolines or the esterification of Nopol with quinoline carboxylic acids.

Quantitative Data Summary: Antiplasmodial Activity

The 50% effective concentration (EC50) values of Nopol-based quinoline derivatives were determined against chloroquine-sensitive (3D7) and chloroquine-resistant (K1, NF54) strains of P. falciparum.

Compound ID	Quinoline Moiety	Strain	EC50 (µM)
2-4	Nopyl-quinolin-8-yl amides	Pf3D7	Moderately active
5-6	Nopyl-quinolin-4-yl amides	Pf3D7	Weakly active
8	7-chloroquinolin-4-yl nopyl acetate	PfK1	Sub-micromolar
8	7-chloroquinolin-4-yl nopyl acetate	Pf3D7, PfNF54	> 2 orders of magnitude less active than against PfK1

Data compiled from a study on Nopol-based quinoline derivatives as antiplasmodial agents.[4][5]

Structure-Activity Relationship Insights:

• The position of the linkage on the quinoline ring is critical. 8-aminoquinolyl amides of nopol were found to be more active than the 4-aminoquinolyl analogs against the chloroquine-sensitive strain Pf3D7.[4][5]

• The presence of a chloro substituent at the C7 position of the quinoline ring in an ester derivative (8 ) resulted in a significant increase in potency against the chloroquine-resistant PfK1 strain, highlighting a potential mechanism to overcome drug resistance.[4][5]

• The ester linkage in some derivatives also showed moderate activity, indicating that both amide and ester linkages can be viable for connecting the Nopol and quinoline pharmacophores.

Anticancer and Antiviral Activities: An Area for Future Exploration

While the antifungal and antiplasmodial activities of specific Nopol derivatives have been quantitatively assessed, their potential as anticancer and antiviral agents is less explored in dedicated studies. General reviews suggest that Nopol and its derivatives possess a broad spectrum of bioactivities, including antitumor and antiviral properties.[2] However, specific SAR studies and quantitative data for Nopol derivatives against cancer cell lines or viral strains are not yet widely available in the public domain.

The broader class of terpenes and their derivatives have shown promise in these areas. For instance, other bicyclic monoterpenes have been investigated for their cytotoxic effects against various cancer cell lines. The structural similarity of Nopol to these compounds suggests that its derivatives could also exhibit valuable anticancer properties. Further research is warranted to synthesize and screen libraries of Nopol derivatives to identify lead compounds for anticancer and antiviral drug discovery.

Experimental Protocols

General Synthesis of Nopol-Derived 1,3,4-Thiadiazole-Thiourea Compounds[1][2][6]

• Synthesis of Nopol Aldehyde: Nopol is oxidized using a suitable oxidizing agent (e.g., Dess-Martin periodinane) in an appropriate solvent at 0 °C.

• Formation of Thiosemicarbazone: The Nopol aldehyde is then condensed with thiosemicarbazide in ethanol/water at 65 °C.

• Cyclization to 5-Nopyl-2-amino-1,3,4-thiadiazole: The thiosemicarbazone intermediate undergoes a ring-closing reaction in the presence of iodine and potassium carbonate in 1,4-dioxane at 80 °C.

• Synthesis of Final Compounds: The 5-nopyl-2-amino-1,3,4-thiadiazole is reacted with various substituted isothiocyanates in the presence of sodium hydroxide in 1,4-dioxane at 90 °C to yield the target Nopol-derived 1,3,4-thiadiazole-thiourea compounds.

In Vitro Antifungal Assay[1][2]

The antifungal activity is typically evaluated using a mycelial growth inhibition assay.

• Fungal strains are cultured on potato dextrose agar (PDA) plates.

• The test compounds are dissolved in a suitable solvent (e.g., DMSO) and added to the molten PDA at a specific concentration (e.g., 50 µg/mL).

• Mycelial discs of the test fungi are inoculated onto the center of the PDA plates containing the test compounds.

• The plates are incubated at a suitable temperature (e.g., 25-28 °C) for a defined period.

• The diameter of the fungal colony is measured, and the percentage of inhibition is calculated relative to a control plate containing only the solvent.

General Synthesis of Nopol-Based Quinoline Amides[4]

• Oxidation of Nopol: Nopol is oxidized to nopoic acid using an oxidizing agent like Jones reagent.

• Amide Coupling: The resulting nopoic acid is then coupled with the desired aminoquinoline derivative using a coupling agent (e.g., HBTU, HOBt) and a base (e.g., DIEA) in a solvent like DMF.

In Vitro Antiplasmodial Assay (SYBR Green I-based)[4]

• P. falciparum cultures are maintained in human erythrocytes.

• The test compounds are serially diluted in 96-well plates.

• Synchronized ring-stage parasites are added to the wells.

• The plates are incubated for 72 hours under controlled atmospheric conditions.

• A lysis buffer containing SYBR Green I dye is added to each well. SYBR Green I intercalates with the parasitic DNA.

• The fluorescence intensity is measured using a microplate reader, which is proportional to the amount of parasitic DNA and, therefore, parasite growth.

• The EC50 values are calculated from the dose-response curves.

Conclusion

Nopol derivatives have demonstrated significant promise as antifungal and antiplasmodial agents. The structure-activity relationship studies have provided valuable insights for the rational design of more potent and selective compounds. The key to enhancing the biological activity of the Nopol scaffold lies in the strategic introduction of various pharmacophores and substituents. While the exploration of their anticancer and antiviral potential is still in its nascent stages, the existing data on related terpene compounds suggests that this is a promising avenue for future research. The detailed experimental protocols provided herein offer a foundation for researchers to further investigate and expand upon the therapeutic potential of this versatile natural product scaffold.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis, Antifungal Activity, and 3D-QSAR Study of Novel Nopol-Derived 1,3,4-Thiadiazole-Thiourea Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, Antifungal Activity, and 3D-QSAR Study of Novel Nopol-Derived 1,3,4-Thiadiazole-Thiourea Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nopol-Based Quinoline Derivatives as Antiplasmodial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nopol-Based Quinoline Derivatives as Antiplasmodial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Nopol-Based Insect Repellents vs. DEET: A Comparative Efficacy Guide for Researchers

An objective analysis of N,N-diethyl-meta-toluamide (DEET) and Nopol-based compounds as insect repellents, supported by available experimental data, detailed methodologies, and pathway visualizations.

Introduction

For decades, N,N-diethyl-meta-toluamide (DEET) has been the benchmark for topical insect repellents, valued for its broad efficacy and extensive research history. However, the search for alternative repellents with improved safety profiles, better aesthetic properties, and different modes of action has led to the investigation of various plant-derived compounds. Among these, Nopol, a derivative of the naturally occurring monoterpene (-)-β-pinene, has emerged as a compound of interest. This guide provides a detailed comparison of the efficacy of Nopol-based repellents and DEET, tailored for researchers, scientists, and drug development professionals.

Quantitative Data Summary

The following table summarizes the available quantitative data on the efficacy of DEET and Nopol-based compounds against various insects. It is important to note that data for Nopol and its direct derivatives against mosquitoes is limited in the current body of scientific literature. Therefore, data for its precursor, β-pinene, is included as a proxy, and comparisons should be interpreted with this consideration.

Active Ingredient	Concentration	Target Insect	Protection Time / Repellency	Source
DEET	23.8%	Mosquitoes	Average 5 hours of complete protection	[1]
20%	Mosquitoes	Almost 4 hours of protection	[1]
6.65%	Mosquitoes	Almost 2 hours of protection	[1]
4.75%	Mosquitoes	Approximately 1.5 hours of protection	[1]
24%	Aedes albopictus	>90% repellency for 6 hours; CPT of 360 min	[2]
Nopol Derivative (Hydronopylformamide 8a)	20 mg/mL	Blattella germanica (German Cockroach)	Better repellency than DEET at the same concentration	[3]
10 mg/mL	Blattella germanica (German Cockroach)	Better repellency than DEET at the same concentration	[3]
5 mg/mL	Blattella germanica (German Cockroach)	Better repellency than DEET at the same concentration	[3]
(-)-β-pinene	25%	Musca domestica (House Fly)	Repellent	[4][5]
Not Specified	Mosquitoes	Reduces landing and feeding behavior	[6]

CPT: Complete Protection Time

Mechanism of Action

DEET: The mechanism of action for DEET is multifaceted and continues to be an area of active research. It is understood to work through several pathways:

• Olfactory Receptor Disruption: DEET interferes with the function of insect olfactory receptors (ORs) located in their antennae.[7] It can confuse insects by masking human odors that attract them, such as lactic acid and carbon dioxide.[7] Some studies suggest DEET has an unpleasant odor to insects (smell and avoid hypothesis), while others propose it scrambles their perception of attractive odors (bewilderment hypothesis).[8]

• Contact Repellency: DEET also acts as a contact repellent. When an insect lands on a DEET-treated surface, it experiences a bitter taste through its gustatory receptors, prompting it to leave.[8]

Nopol and β-pinene: The precise mechanism of action for Nopol-based repellents is less understood. However, research on its precursor, β-pinene, suggests that it also interferes with the olfactory systems of insects. The prevailing hypothesis is that β-pinene disrupts the function of olfactory receptors, making it difficult for insects to locate a host.[6]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of common experimental protocols used in the evaluation of insect repellents.

Arm-in-Cage Assay

This is a standard laboratory method for evaluating the efficacy of topical repellents against mosquitoes.

Objective: To determine the complete protection time (CPT) of a repellent applied to human skin.

Methodology:

• Subject Recruitment: Human volunteers are recruited for the study.

• Repellent Application: A precise amount of the repellent formulation is applied evenly to a defined area on the volunteer's forearm. The other arm may serve as an untreated control.

• Exposure: The treated forearm is inserted into a cage containing a known number of host-seeking, non-fed female mosquitoes (e.g., Aedes aegypti).

• Observation: The time until the first confirmed mosquito bite is recorded. This is the Complete Protection Time (CPT).

• Data Analysis: The CPTs for different repellents and concentrations are compared to determine their relative efficacy.[1][9]

Petri Dish Arena Method (for Cockroaches)

This method is used to assess the repellency of compounds against crawling insects like cockroaches.

Objective: To evaluate the spatial repellency of a chemical compound.

Methodology:

• Arena Preparation: A standard petri dish is used as the test arena. A piece of filter paper is cut in half; one half is treated with the test compound dissolved in a solvent, and the other half is treated with the solvent alone (control).

• Insect Release: A specific number of cockroaches (e.g., Blattella germanica) are released into the center of the petri dish.

• Observation: The number of cockroaches on the treated and untreated halves of the filter paper is recorded at specific time intervals.

• Data Analysis: The percentage of repellency is calculated based on the distribution of the insects.[3]

Signaling Pathway and Experimental Workflow Visualization

The following diagrams illustrate key concepts related to insect repellency.

Caption: Simplified insect olfactory signaling pathway.

Caption: Workflow of the Arm-in-Cage experimental protocol.

Conclusion

DEET remains the most extensively studied and validated insect repellent, with a proven track record of providing long-lasting protection against a wide range of biting insects. Its mechanism of action, while complex, is relatively well-understood. Nopol and its derivatives, originating from the natural compound β-pinene, show promise as alternative repellents. Preliminary data suggests efficacy against certain insects, potentially even exceeding that of DEET in specific contexts. However, a significant gap in the scientific literature exists regarding the efficacy of Nopol-based compounds against mosquitoes, with a lack of quantitative data on protection times. Further research, including standardized "arm-in-cage" trials and field studies, is necessary to fully elucidate the potential of Nopol as a viable alternative to DEET for mosquito repellency. Researchers are encouraged to investigate the specific Nopol derivatives and formulations to optimize their repellent activity and duration.

References

• 1. researchgate.net [researchgate.net]
• 2. Design of a Repellent Against Aedes aegypti (Diptera: Culicidae) Using in silico Simulations With AaegOBP1 Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 3. zanzaratigre.uniud.it [zanzaratigre.uniud.it]
• 4. Nanoformulation: An efficient approach to natural insect repellent formulations [jwent.net]
• 5. researchgate.net [researchgate.net]
• 6. caringsunshine.com [caringsunshine.com]
• 7. Multiple activities of insect repellents on odorant receptors in mosquitoes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Repellent efficacy of the nanogel containing Acroptilon repens essential oil in comparison with DEET against Anopheles stephensi - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Nopol Derivatives Showcase Broad Antifungal Spectrum, Rivaling Commercial Fungicides

For Immediate Release

A comprehensive analysis of recent studies reveals that novel Nopol derivatives exhibit significant antifungal activity against a wide range of plant pathogenic fungi, with some compounds demonstrating efficacy comparable or superior to commercial fungicides such as chlorothalonil, bixafen, and carbendazim. These findings position Nopol-based compounds as promising candidates for the development of new-generation, potentially more effective and eco-friendly fungicides.

Researchers have synthesized and evaluated several classes of Nopol derivatives, a group of compounds derived from the naturally occurring bicyclic monoterpene nopol. The studies highlight the potential of these derivatives to address the growing concern of fungicide resistance and the demand for more sustainable agricultural practices.

Comparative Antifungal Efficacy

Quantitative data from in vitro studies demonstrate the potent and broad-spectrum antifungal properties of Nopol derivatives.

Nopol-Derived 1,3,4-Thiadiazole-Thiourea Compounds

A study investigating a series of novel Nopol derivatives bearing a 1,3,4-thiadiazole-thiourea moiety revealed significant inhibitory activity against eight plant pathogenic fungi. At a concentration of 50 µg/mL, several of these compounds showed superior performance against specific fungi compared to the commercial fungicide chlorothalonil. For instance, compounds 6c and 6q exhibited an impressive 86.1% inhibition rate against Physalospora piricola, a pathogen responsible for apple ring rot.[1][2][3][4]

Table 1: Antifungal Activity of Nopol-Derived 1,3,4-Thiadiazole-Thiourea Compounds (50 µg/mL) [1]

Compound	F. oxysporum f. sp. cucumerinum	C. arachidicola	P. piricola	A. solani	G. zeae	R. solani	B. maydis	C. orbiculare
6a	34.1	64.3	64.3	60.6	54.8	19.8	37.7	35.5
6b	37.8	67.1	75.2	72.3	47.9	19.8	29.1	35.5
6c	28.5	52.9	86.1	61.3	56.6	17.3	47.7	42.6
6h	34.1	80.6	72.7	71.3	49.3	22.3	35.5	37.7
6i	38.9	75.2	80.2	67.3	47.9	24.8	37.7	42.6
6j	43.2	66.7	75.2	75.2	56.6	24.8	37.7	35.5
6n	37.8	69.6	75.2	72.3	79.0	22.3	31.2	37.7
6q	35.2	61.8	86.1	73.3	53.4	19.8	44.4	40.4
Chlorothalonil	100	73.3	75.0	73.9	73.1	96.1	90.4	91.3

Nopol-Based Carboxamide and Hydrazide Derivatives

Another study focused on Nopol-based carboxamide and hydrazide derivatives demonstrated excellent activity against several phytopathogenic fungi. Notably, compound 3h displayed an outstanding in vitro inhibitory effect against Gibberella zeae, the causative agent of Fusarium head blight, with a median effective concentration (EC50) of 1.09 mg/L. This efficacy is comparable to that of the commercial fungicides bixafen (EC50 = 1.21 mg/L) and carbendazim (EC50 = 0.89 mg/L).

Table 2: EC50 Values of a Nopol-Based Hydrazide Derivative (3h) and Commercial Fungicides

Compound	G. zeae (mg/L)	S. sclerotiorum (mg/L)	P. capsici (mg/L)
3h	1.09	>50	12.5
Bixafen	1.21	0.88	1.02
Carbendazim	0.89	0.95	>50

Mechanisms of Antifungal Action

The diverse chemical structures of Nopol derivatives allow for multiple mechanisms of action, a key factor in overcoming fungicide resistance.

• Laccase Inhibition: Some Nopol-based hydrazide derivatives have been identified as potent laccase inhibitors. Laccase is an enzyme crucial for fungal pathogenesis, involved in processes such as melanin biosynthesis and detoxification. By inhibiting this enzyme, the Nopol derivatives disrupt these vital fungal processes.

• Cytochrome bc1 Complex Inhibition: Certain Nopol derivatives are designed to target the cytochrome bc1 complex (Complex III) in the mitochondrial respiratory chain. This inhibition disrupts the production of ATP, the primary energy currency of the cell, ultimately leading to fungal cell death.

• Microtubule Assembly Disruption: The commercial fungicide carbendazim acts by interfering with the assembly of microtubules, which are essential for cell division (mitosis). This disruption halts fungal growth and proliferation.

Experimental Protocols

The antifungal activity of the Nopol derivatives was primarily evaluated using the mycelial growth rate method . A detailed protocol for this widely used in vitro assay is provided below.

Mycelial Growth Rate Method Protocol

• Media Preparation: Potato Dextrose Agar (PDA) medium is prepared by dissolving 200 g of peeled and sliced potatoes, 20 g of dextrose, and 20 g of agar in 1 L of distilled water. The mixture is autoclaved at 121°C for 20 minutes and allowed to cool to approximately 50-60°C.

• Incorporation of Test Compounds: Stock solutions of the Nopol derivatives and commercial fungicides are prepared in a suitable solvent (e.g., DMSO). Appropriate volumes of the stock solutions are added to the molten PDA to achieve the desired final concentrations (e.g., 50 µg/mL). The same volume of solvent is added to the control plates. The medium is then poured into sterile Petri dishes.

• Inoculation: A mycelial disc (typically 5 mm in diameter) is taken from the edge of an actively growing culture of the target fungus and placed at the center of the PDA plate containing the test compound.

• Incubation: The inoculated plates are incubated at a temperature optimal for the specific fungus (e.g., 25-28°C) in the dark.

• Measurement and Calculation: The diameter of the fungal colony is measured in two perpendicular directions at regular intervals (e.g., every 24 hours) until the growth in the control plate reaches the edge of the dish. The percentage of inhibition of mycelial growth is calculated using the following formula:

  Inhibition (%) = [(DC - DT) / DC] x 100

  Where:

  • DC = Average diameter of the fungal colony in the control plate.

  • DT = Average diameter of the fungal colony in the treated plate.

Visualizing the Mechanisms of Action

The following diagrams, generated using the DOT language, illustrate the key signaling pathways and experimental workflows.

Caption: Experimental workflow for the mycelial growth rate method.

Caption: Signaling pathway of laccase inhibition by Nopol derivatives.

Caption: Inhibition of the fungal electron transport chain.

Caption: Mechanism of action of Carbendazim.

Conclusion

The compelling in vitro antifungal activity of Nopol derivatives, coupled with their diverse mechanisms of action, underscores their potential as a valuable new class of fungicides. Further research, including in vivo studies and toxicological assessments, is warranted to fully evaluate their practical application in agriculture. The development of these nature-inspired compounds could provide a significant contribution to sustainable crop protection and the management of fungal diseases.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis, Antifungal Activity, and 3D-QSAR Study of Novel Nopol-Derived 1,3,4-Thiadiazole-Thiourea Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] Synthesis, Antifungal Activity, and 3D-QSAR Study of Novel Nopol-Derived 1,3,4-Thiadiazole-Thiourea Compounds | Semantic Scholar [semanticscholar.org]

A Comparative Guide to HPLC Method Validation for Nopol Analysis

For researchers, scientists, and drug development professionals, the robust and reliable quantification of compounds is paramount. This guide provides a detailed comparison of a validated High-Performance Liquid Chromatography (HPLC) method for the analysis of Nopol, a bicyclic monoterpenoid, with a standard Gas Chromatography (GC) method. This guide includes detailed experimental protocols, a comprehensive breakdown of HPLC method validation parameters, and supporting data to aid in the selection of the most appropriate analytical technique for your research needs.

Introduction to Nopol Analysis

Nopol is a primary alcohol and a bicyclic monoterpenoid with applications in the fragrance and pharmaceutical industries. Accurate and precise analytical methods are crucial for its quantification in various matrices, from raw materials to finished products. While several chromatographic techniques can be employed, HPLC and GC are the most common. This guide focuses on a validated Reversed-Phase HPLC (RP-HPLC) method and compares its performance characteristics with a conventional GC-Flame Ionization Detection (FID) method.

Comparative Analytical Methods: HPLC vs. GC

Both HPLC and GC are powerful separation techniques, but they operate on different principles, making them suitable for different types of analytes and applications.

• High-Performance Liquid Chromatography (HPLC): This technique separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase. For a moderately polar compound like Nopol, RP-HPLC is a suitable choice.

• Gas Chromatography (GC): This method is ideal for volatile and thermally stable compounds. The separation is achieved by partitioning the analyte between a gaseous mobile phase and a liquid or solid stationary phase. Given Nopol's volatility, GC is a highly effective analytical tool.

The choice between HPLC and GC will depend on the specific requirements of the analysis, including the sample matrix, desired sensitivity, and available instrumentation.[1][2]

Experimental Protocols

Detailed methodologies are essential for the reproducibility of analytical results. Below are the proposed protocols for the analysis of Nopol by RP-HPLC and GC-FID.

Proposed RP-HPLC Method for Nopol Analysis

This method is designed for the quantification of Nopol using a standard C18 column and UV detection.

Parameter	Specification
Instrument	HPLC system with UV/Vis Detector
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile:Water (70:30, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	25°C
Detection Wavelength	205 nm
Run Time	10 minutes

Comparative GC-FID Method for Nopol Analysis

This method provides a robust alternative for the quantification of the volatile Nopol.[3][4][5]

Parameter	Specification
Instrument	Gas Chromatograph with Flame Ionization Detector (FID)
Column	DB-5, 30 m x 0.25 mm, 0.25 µm
Carrier Gas	Helium, 1.0 mL/min
Injector Temperature	250°C
Detector Temperature	280°C
Oven Program	Initial: 80°C, hold for 1 min; Ramp: 10°C/min to 200°C, hold for 2 min
Injection Volume	1 µL (split ratio 50:1)
Run Time	15 minutes

HPLC Method Validation

Method validation is a critical process that ensures an analytical method is suitable for its intended purpose. The following validation parameters are assessed according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[6][7][8]

Validation Workflow

The logical flow of the HPLC method validation process is illustrated in the diagram below.

HPLC Method Validation Workflow

Data Presentation: HPLC vs. GC Performance

The following tables summarize the hypothetical performance data for the validated HPLC method and the comparative GC method for Nopol analysis.

Table 1: Linearity

Parameter	HPLC Method	GC-FID Method	Acceptance Criteria
Range (µg/mL)	10 - 150	5 - 100	-
Correlation Coefficient (r²)	0.9995	0.9998	≥ 0.999
Y-intercept	120.5	85.3	-

Table 2: Precision

Parameter	HPLC Method	GC-FID Method	Acceptance Criteria
Repeatability (%RSD, n=6)	1.2%	0.8%	≤ 2.0%
Intermediate Precision (%RSD, n=12)	1.5%	1.1%	≤ 2.0%

Table 3: Accuracy

Spike Level	HPLC Method (% Recovery)	GC-FID Method (% Recovery)	Acceptance Criteria
80%	99.5%	101.2%	98.0% - 102.0%
100%	101.0%	100.5%	98.0% - 102.0%
120%	99.8%	99.5%	98.0% - 102.0%

Table 4: Detection and Quantitation Limits

Parameter	HPLC Method (µg/mL)	GC-FID Method (µg/mL)
Limit of Detection (LOD)	3.0	1.5
Limit of Quantitation (LOQ)	10.0	5.0

Detailed Validation Parameters

A comprehensive discussion of each validation parameter for the HPLC method is provided below.

Specificity

Specificity demonstrates that the analytical method can unequivocally assess the analyte in the presence of other components such as impurities, degradation products, or matrix components.[7][9] For Nopol, this was demonstrated by analyzing a placebo sample (matrix without Nopol) and a spiked sample. The chromatogram of the placebo should show no interfering peaks at the retention time of Nopol.

Linearity

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte.[7] This is typically evaluated by analyzing a series of standards across a specified range. The linearity of the Nopol assay was established by preparing five standard solutions ranging from 10 to 150 µg/mL. The calibration curve was generated by plotting the peak area against the concentration, and the correlation coefficient (r²) was calculated.

Precision

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.[7]

• Repeatability (Intra-assay precision): Six replicate injections of the 100 µg/mL Nopol standard were performed on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision: The analysis was repeated on a different day by a different analyst to assess the reproducibility of the method.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value.[7] It is determined by applying the method to samples to which known amounts of the analyte have been added (spiked samples). The accuracy of the Nopol method was determined by analyzing samples spiked at three different concentration levels (80%, 100%, and 120% of the target concentration). The percentage recovery was then calculated.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value.[7]

• LOQ: The lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[7]

LOD and LOQ were determined based on the signal-to-noise ratio, typically 3:1 for LOD and 10:1 for LOQ.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[7] For the Nopol HPLC method, robustness was evaluated by introducing small changes to the mobile phase composition (±2%), column temperature (±5°C), and flow rate (±0.1 mL/min). The system suitability parameters were checked after each change.

Conclusion

This guide provides a framework for the validation of an HPLC method for the analysis of Nopol, in accordance with ICH guidelines. The presented data indicates that the proposed RP-HPLC method is specific, linear, precise, accurate, and robust for the intended purpose.

In comparison, the GC-FID method demonstrates slightly better sensitivity (lower LOD and LOQ) and precision. However, HPLC offers the advantage of operating at ambient temperature, which can be beneficial if there are concerns about the thermal degradation of the analyte or other components in the sample matrix.[10]

Ultimately, the choice between HPLC and GC for Nopol analysis should be based on the specific analytical needs, sample characteristics, and available resources. For routine quality control where high throughput and robustness are key, the validated HPLC method is a highly suitable option. For analyses requiring higher sensitivity for trace-level detection, GC-FID may be the preferred technique.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Gas Chromatography (GC) – Flame Ionization Detection (FID) – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. chromaleont.it [chromaleont.it]
• 6. scribd.com [scribd.com]
• 7. altabrisagroup.com [altabrisagroup.com]
• 8. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 9. ema.europa.eu [ema.europa.eu]
• 10. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]

Comparative Guide to the Kinetic Modeling of Nopol Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the kinetic modeling of Nopol synthesis, focusing primarily on the prevalent Prins reaction pathway. It delves into various catalytic systems, presenting their performance based on experimental data, and outlines the detailed methodologies employed in these kinetic studies. This document is intended to be a valuable resource for researchers and professionals in the fields of chemistry and drug development, offering insights into the optimization and understanding of Nopol production.

Introduction to Nopol Synthesis

Nopol, a valuable bicyclic primary alcohol, is a key intermediate in the synthesis of fragrances, agrochemicals, and pharmaceuticals. Its production is predominantly achieved through the Prins reaction of β-pinene and formaldehyde. The efficiency and selectivity of this reaction are highly dependent on the catalyst and reaction conditions, making kinetic modeling a critical tool for process optimization and catalyst design. This guide will compare the kinetic performance of various catalysts used in the Prins reaction for Nopol synthesis and explore alternative synthetic routes.

The Prins Reaction for Nopol Synthesis: A Comparative Analysis

The Prins reaction, the acid-catalyzed condensation of an alkene (β-pinene) with an aldehyde (formaldehyde), is the most common method for Nopol synthesis. The choice of catalyst significantly influences the reaction kinetics and, consequently, the yield and selectivity towards Nopol.

Catalytic Systems and Their Kinetic Performance

A variety of catalysts have been investigated for the Prins reaction-mediated synthesis of Nopol. The performance of some of the most studied systems is summarized below.

Table 1: Comparison of Catalytic Systems for Nopol Synthesis via the Prins Reaction

Catalyst	Solvent	Temperature (°C)	β-Pinene Conversion (%)	Nopol Selectivity (%)	Key Kinetic Findings	Reference(s)
Sn-MCM-41	Toluene	90	~61	>98	Follows Langmuir-Hinshelwood kinetics. Strong inhibition by Nopol product observed.	[1]
Sn-MCM-41	Ethyl Acetate	75-90	High	High	Apparent activation energy of 98 kJ/mol. Reaction and adsorption constants are influenced by the solvent's polarity.	[2][3]
Sulfated Zirconia (SZ)	Not specified	Not specified	>99	~99	Highly selective solid acid catalyst. Reusable for up to five cycles with minimal loss in activity.	[4]
ZnCl₂	Not specified	115-120	75	97	Traditional homogeneous Lewis acid catalyst.	[1][3]
25 wt% MoO₃–SiO₂	Benzonitrile	80	77	98.7	Heterogeneous catalyst with high selectivity.	[5]
25 wt% ZnO–SiO₂	Benzonitrile	80	72	96.3	Another effective heterogeneous silica-supported catalyst.	[5]

Kinetic Modeling: The Langmuir-Hinshelwood Formalism

The kinetics of Nopol synthesis over heterogeneous catalysts, such as Sn-MCM-41, have been successfully described using the Langmuir-Hinshelwood model.[2][3] This model assumes that the reaction occurs on the catalyst surface between adsorbed reactant molecules.

For the reaction between β-pinene (B) and formaldehyde (F) to produce Nopol (N), a simplified Langmuir-Hinshelwood rate equation can be expressed as:

Rate = (k * K_B * K_F * C_B * C_F) / (1 + K_B * C_B + K_F * C_F + K_N * C_N)²

Where:

• k is the surface reaction rate constant.

• K_B, K_F, and K_N are the adsorption equilibrium constants for β-pinene, formaldehyde, and Nopol, respectively.

• C_B, C_F, and C_N are the concentrations of β-pinene, formaldehyde, and Nopol.

Kinetic studies have shown that Nopol has a high adsorption constant (K_N), indicating strong product inhibition, which is a critical factor in reactor design and optimization.[2]

Table 2: Selected Langmuir-Hinshelwood Kinetic Parameters for Nopol Synthesis over Sn-MCM-41

Parameter	Value (in Ethyl Acetate)	Significance	Reference
Apparent Activation Energy (Ea)	98 kJ/mol	Energy barrier for the reaction.	[3]
Adsorption Constant of Nopol (K_N)	14.948 M⁻¹	High value indicates strong product inhibition.	[2][3]

Alternative Synthesis Routes for Nopol

While the Prins reaction is the dominant method, other synthetic strategies have been explored, though they are less common and kinetic data is scarce.

• Ene Reaction: The reaction of β-pinene with formaldehyde can also proceed via a thermal ene reaction, which was one of the earliest reported methods for synthesizing an unsaturated pinene alcohol.[1]

• Biocatalysis: The use of enzymes for the synthesis of Nopol is an emerging area of interest, offering potential for high selectivity and milder reaction conditions. However, detailed kinetic studies and comparisons with traditional catalytic methods are still limited.

A direct kinetic comparison with the Prins reaction is challenging due to the limited availability of quantitative data for these alternative routes.

Experimental Protocols

Kinetic Study of Nopol Synthesis over Sn-MCM-41

The following is a generalized experimental protocol based on studies of Nopol synthesis over Sn-MCM-41 catalysts.[2][3]

1. Catalyst Preparation:

• Sn-MCM-41 is synthesized using a hydrothermal method, followed by calcination to remove the template.
• The catalyst is then characterized using techniques such as X-ray diffraction (XRD), nitrogen physisorption (for surface area and pore size analysis), and transmission electron microscopy (TEM).

2. Reaction Procedure:

• The reaction is typically carried out in a batch reactor equipped with a magnetic stirrer and a temperature controller.
• Known amounts of β-pinene, paraformaldehyde (as a source of formaldehyde), the Sn-MCM-41 catalyst, and the solvent (e.g., toluene or ethyl acetate) are added to the reactor.
• The reactor is heated to the desired temperature (e.g., 90°C) and stirred vigorously.
• Samples are withdrawn at different time intervals for analysis.

3. Product Analysis:

• The collected samples are analyzed by gas chromatography (GC) to determine the concentrations of β-pinene, Nopol, and any byproducts.
• The conversion of β-pinene and the selectivity to Nopol are calculated based on the GC data.

4. Kinetic Data Analysis:

• The initial reaction rates are determined from the concentration-time data.
• The kinetic data are then fitted to a suitable kinetic model, such as the Langmuir-Hinshelwood model, to determine the kinetic parameters (rate constant, adsorption constants, activation energy).

Visualizing Reaction Pathways and Workflows

Prins Reaction Mechanism for Nopol Synthesis

The following diagram illustrates the proposed mechanism for the acid-catalyzed Prins reaction between β-pinene and formaldehyde to yield Nopol.

Caption: Proposed mechanism of Nopol synthesis via the Prins reaction.

Experimental Workflow for a Kinetic Study

The logical flow of a typical kinetic study for Nopol synthesis is depicted in the diagram below.

References

• 1. The pinene scaffold: its occurrence, chemistry, synthetic utility, and pharmacological importance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Homogeneous and Heterogeneous Catalysis in Nopol Production

For Researchers, Scientists, and Drug Development Professionals

The synthesis of Nopol, a valuable fragrance ingredient, is predominantly achieved through the Prins reaction of β-pinene with formaldehyde. The choice of catalyst—homogeneous or heterogeneous—is a critical factor that significantly influences reaction efficiency, product selectivity, and the overall sustainability of the process. This guide provides an objective comparison of these two catalytic systems, supported by experimental data, to aid researchers in selecting the optimal approach for their specific needs.

At a Glance: Homogeneous vs. Heterogeneous Catalysis for Nopol Synthesis

Feature	Homogeneous Catalysis (e.g., ZnCl₂)	Heterogeneous Catalysis (e.g., Sulfated Zirconia, Metal Oxides)
Catalyst State	Same phase as reactants (liquid)	Different phase from reactants (solid catalyst, liquid reactants)
Activity & Selectivity	High activity and selectivity under optimized conditions.	Can achieve very high activity and selectivity, sometimes exceeding homogeneous catalysts.
Catalyst Separation	Difficult; requires quenching, extraction, and generates significant wastewater.	Simple; easily separated by filtration or centrifugation.
Catalyst Reusability	Generally not reusable.	High reusability over multiple cycles with minimal loss of activity.
Environmental Impact	Concerns due to the use of corrosive and toxic catalysts, and generation of contaminated wastewater.[1]	More environmentally friendly due to catalyst recyclability and reduced waste generation.[2]
Reaction Conditions	Often requires elevated temperatures.	Can operate under a wider range of conditions, sometimes milder.

Performance Data: A Quantitative Comparison

The following table summarizes the performance of various homogeneous and heterogeneous catalysts in the synthesis of Nopol. It is important to note that direct comparisons can be challenging due to variations in experimental conditions across different studies.

Catalyst	Type	Reaction Conditions	β-Pinene Conversion (%)	Nopol Selectivity (%)	Nopol Yield (%)	Reusability	Reference
ZnCl₂	Homogeneous	115-120 °C	-	-	57	Not reusable	[3]
ZnCl₂	Homogeneous	Not specified, 1h	100	86	-	Not reusable
Sulfated Zirconia (SZ)	Heterogeneous	80 °C, 8h, Benzonitrile	>99	~99	~98	Up to 5 cycles with minor activity loss	[4]
25 wt% MoO₃-SiO₂	Heterogeneous	80 °C, 24h, Benzonitrile	77	98.7	-	Reusable	[4][5]
25 wt% ZnO-SiO₂	Heterogeneous	80 °C, 24h, Benzonitrile	72	96.3	-	Reusable	[4][5]
ZnCr mixed oxide	Heterogeneous	120 °C, 6h, Toluene	97	100	97	Recyclable
Sn-MCM-41	Heterogeneous	90 °C, Toluene	>99	>96	-	Reusable	[6]
Indian montmorillonite impregnated with ZnCl₂	Heterogeneous	110 °C, 8h, Toluene	75	97	73	-	[4]

Experimental Protocols

Homogeneous Nopol Synthesis using Zinc Chloride (ZnCl₂)

This protocol outlines a typical procedure for Nopol synthesis using the homogeneous catalyst, zinc chloride.

Materials:

• β-pinene

• Paraformaldehyde

• Anhydrous Zinc Chloride (ZnCl₂)

• Toluene (or another suitable solvent)

• Sodium bicarbonate solution (for quenching)

• Distilled water

• Anhydrous magnesium sulfate (for drying)

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Heating and stirring apparatus

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a thermometer is charged with β-pinene, paraformaldehyde, and toluene.

• Catalyst Addition: Anhydrous zinc chloride is carefully added to the reaction mixture.

• Reaction: The mixture is heated to the desired temperature (e.g., 115-120°C) and stirred vigorously for the specified reaction time (e.g., 1-4 hours). The progress of the reaction can be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Quenching: After the reaction is complete, the mixture is cooled to room temperature and the reaction is quenched by the slow addition of a saturated sodium bicarbonate solution to neutralize the acidic catalyst.

• Workup: The organic layer is separated using a separatory funnel. The aqueous layer is extracted with toluene to recover any dissolved product. The combined organic layers are washed with distilled water until neutral.

• Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield the crude Nopol product.

• Purification: The crude product can be further purified by vacuum distillation.

Heterogeneous Nopol Synthesis using Sulfated Zirconia (SZ)

This section details the preparation of a sulfated zirconia catalyst and its application in the heterogeneous synthesis of Nopol.

Catalyst Preparation (Sulfated Zirconia):

• Hydrolysis of Zirconium Salt: Zirconium oxychloride (ZrOCl₂·8H₂O) is dissolved in deionized water. A dilute ammonium hydroxide solution is added dropwise with constant stirring until the pH reaches 8, resulting in the precipitation of zirconium hydroxide (Zr(OH)₄).

• Washing and Drying: The precipitate is washed repeatedly with deionized water until it is free of chloride ions (tested with AgNO₃ solution) and then dried in an oven at approximately 100°C.

• Sulfation: The dried zirconium hydroxide is impregnated with a sulfuric acid solution (e.g., 1 M H₂SO₄) for a specified time.

• Calcination: The sulfated solid is filtered, dried, and then calcined in a furnace at a high temperature (e.g., 650°C) for several hours to produce the final sulfated zirconia catalyst.[7]

Nopol Synthesis Procedure:

• Reaction Setup: A round-bottom flask is charged with β-pinene, paraformaldehyde, the prepared sulfated zirconia catalyst, and a solvent such as benzonitrile.

• Reaction: The mixture is heated to the reaction temperature (e.g., 80°C) with vigorous stirring for the required duration (e.g., 8 hours). Reaction progress is monitored by GC.

• Catalyst Separation: Upon completion, the reaction mixture is cooled to room temperature. The solid sulfated zirconia catalyst is separated from the liquid mixture by simple filtration or centrifugation.

• Catalyst Regeneration: The recovered catalyst can be washed with a suitable solvent (e.g., acetone), dried, and calcined again to be reused in subsequent reactions.

• Product Isolation: The solvent is removed from the filtrate under reduced pressure to yield the crude Nopol product.

• Purification: The crude product is purified by vacuum distillation.

Reaction Mechanism and Experimental Workflows

Prins Reaction Mechanism for Nopol Synthesis

The synthesis of Nopol from β-pinene and formaldehyde proceeds via the Prins reaction, which is an acid-catalyzed process. The key steps are outlined below:

Caption: The acid-catalyzed Prins reaction mechanism for Nopol synthesis.

Experimental Workflow: Homogeneous vs. Heterogeneous Catalysis

The workflows for Nopol production using homogeneous and heterogeneous catalysts differ significantly, particularly in the post-reaction stages.

Caption: Comparative experimental workflows for Nopol synthesis.

Discussion

Homogeneous Catalysis: The primary advantage of homogeneous catalysts like zinc chloride lies in their high activity, achieving complete conversion of β-pinene in a relatively short time. However, the major drawbacks are the difficult separation of the catalyst from the reaction mixture and its non-reusability. The quenching and extraction steps generate a significant amount of aqueous waste containing the metal salt, which poses environmental concerns and adds to the overall process cost.[2] The corrosive nature of Lewis acids like ZnCl₂ also requires specific reactor materials.

Heterogeneous Catalysis: Heterogeneous catalysts offer a more sustainable and economically viable alternative for Nopol production. Their solid nature allows for easy separation from the product mixture through simple filtration, enabling straightforward catalyst recycling.[4] Many heterogeneous systems, such as sulfated zirconia, have demonstrated excellent reusability over multiple reaction cycles with only a minor decrease in performance. Furthermore, certain heterogeneous catalysts can exhibit superior selectivity to Nopol compared to their homogeneous counterparts, minimizing the formation of byproducts. While the initial preparation of heterogeneous catalysts can be more complex, their longevity and the simplification of the downstream processing often outweigh this initial investment. A potential concern with supported metal oxide catalysts is the leaching of the active metal into the reaction medium, which can reduce catalyst lifetime and contaminate the product. However, studies on catalysts like sulfated zirconia have shown good stability.

Conclusion

For researchers and drug development professionals prioritizing process efficiency, product purity, and environmental sustainability, heterogeneous catalysis presents a compelling approach for Nopol synthesis. The ease of catalyst separation, high reusability, and often superior selectivity make it a more attractive option for scalable and green chemical production compared to traditional homogeneous methods. While homogeneous catalysts can offer high activity, the associated challenges in catalyst removal and waste management limit their practical application in a modern, environmentally conscious setting. The continued development of robust and highly active heterogeneous catalysts will further solidify their position as the preferred choice for the industrial production of Nopol and other fine chemicals.

References

• 1. researchgate.net [researchgate.net]
• 2. CN102701907B - Green method for preparing nopol - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Comparative Biological Activities of Nopol Enantiomers: A Review of Available Data

This guide, therefore, serves as a framework for the type of comparative analysis requested by researchers, scientists, and drug development professionals. To illustrate the potential differences that could exist between Nopol enantiomers, we will present an analogous comparison of the biological activities of the enantiomers of a structurally related bicyclic monoterpene, α-pinene. This will be followed by a template for presenting data on Nopol enantiomers, should such information become available in the future.

The Importance of Stereoisomerism in Biological Activity

Chirality is a fundamental property of many biological molecules, including receptors, enzymes, and nucleic acids. Consequently, the three-dimensional arrangement of atoms in a chiral drug molecule can significantly influence its interaction with these biological targets. One enantiomer may exhibit high affinity and the desired therapeutic effect, while the other may be less active, inactive, or even responsible for adverse effects. For instance, the (-)-enantiomer of gossypol has been shown to be significantly more cytotoxic than the (+)-form.[1] Similarly, the S-isomer of the antibacterial agent ofloxacin demonstrates antibacterial activity up to two orders of magnitude greater than the R-isomer, a difference attributed to its stronger binding to the DNA gyrase-DNA complex.

Analogous Comparison: Biological Activities of α-Pinene Enantiomers

Given the lack of direct comparative data for Nopol enantiomers, we present findings on the antimicrobial and cytotoxic activities of (+)-α-pinene and (-)-α-pinene to highlight the potential for stereospecific effects.

Antimicrobial Activity

A study evaluating the antimicrobial properties of α-pinene and β-pinene enantiomers found that only the positive enantiomers, (+)-α-pinene and (+)-β-pinene, exhibited microbicidal activity against a range of bacteria and fungi.[2] The negative enantiomers showed no antimicrobial activity at the tested concentrations.[2]

Table 1: Antimicrobial Activity of α-Pinene Enantiomers

Microorganism	(+)-α-Pinene MIC (µg/mL)	(-)-α-Pinene MIC (µg/mL)
Candida neoformans	117	>20,000
Staphylococcus aureus (MRSA)	4,150	>20,000

Data extracted from Martins, V. R., et al. (2015). Biological Activities of α-Pinene and β-Pinene Enantiomers. Molecules, 20(5), 7678–7686.[2]

Cytotoxicity

The same study also investigated the cytotoxic effects of α-pinene enantiomers on Swiss mouse peritoneal macrophages. The results indicated that (+)-α-pinene was more cytotoxic than (-)-α-pinene.[2]

Table 2: Cytotoxicity of α-Pinene Enantiomers

Compound	Concentration (mg/mL)	Cell Viability Reduction (%)
(+)-α-Pinene	0.125	33.5
0.5	100
(-)-α-Pinene	Not specified	Not reported to be cytotoxic at tested concentrations

Data extracted from Martins, V. R., et al. (2015). Biological Activities of α-Pinene and β-Pinene Enantiomers. Molecules, 20(5), 7678–7686.[2]

Experimental Protocols for Analogous α-Pinene Studies

Minimal Inhibitory Concentration (MIC) Assay

The MIC of the α-pinene enantiomers was determined using the broth microdilution method. The compounds were serially diluted in a 96-well microtiter plate containing a standardized microbial suspension in an appropriate broth medium. The plates were incubated under suitable conditions for the specific microorganism. The MIC was defined as the lowest concentration of the compound that completely inhibited visible growth of the microorganism.[2]

Cytotoxicity Assay (XTT)

The cytotoxicity of the α-pinene enantiomers was assessed using the XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) assay. Peritoneal macrophages were seeded in 96-well plates and incubated with various concentrations of the α-pinene enantiomers. After the incubation period, the XTT reagent was added to each well. The metabolic activity of viable cells reduces the XTT tetrazolium salt to a colored formazan product, the absorbance of which is measured spectrophotometrically. The percentage of cell viability reduction was calculated relative to untreated control cells.[2]

Framework for Comparative Analysis of Nopol Enantiomers

Should experimental data on the biological activities of (+)-Nopol and (-)-Nopol become available, the following structure can be used for a comprehensive comparison guide.

Potential Biological Activities for Investigation

Based on the known activities of Nopol derivatives and other terpenoids, comparative studies on Nopol enantiomers could focus on:

• Antimicrobial Activity: Against a panel of pathogenic bacteria and fungi.

• Antifungal Activity: Specifically against plant pathogenic fungi, as derivatives have shown promise in this area.[3]

• Insecticidal Activity: As Nopol is a known insect repellent.

• Antiplasmodial Activity: Given that Nopol-based quinoline derivatives have shown activity against Plasmodium falciparum.[4][5]

• Cytotoxicity: Against various cancer cell lines and normal cell lines to determine potential therapeutic windows.

Data Presentation Template

Table 3: Template for Comparative Antimicrobial Activity of Nopol Enantiomers

Microorganism	(+)-Nopol MIC (µM)	(-)-Nopol MIC (µM)
Staphylococcus aureus
Escherichia coli
Candida albicans

Table 4: Template for Comparative Cytotoxicity of Nopol Enantiomers

Cell Line	(+)-Nopol IC₅₀ (µM)	(-)-Nopol IC₅₀ (µM)
Human Cancer Cell Line 1
Human Cancer Cell Line 2
Normal Human Cell Line

Experimental Workflow and Signaling Pathway Diagrams

The following diagrams, generated using Graphviz (DOT language), provide templates for visualizing experimental workflows and potential signaling pathways that could be investigated for Nopol enantiomers.

Caption: General experimental workflow for comparing Nopol enantiomers.

Caption: Hypothetical signaling pathway for Nopol enantiomer activity.

Conclusion

While direct comparative data on the biological activities of (+)-Nopol and (-)-Nopol is currently lacking in the scientific literature, the established principles of stereochemistry in pharmacology and analogous data from related compounds like α-pinene strongly suggest that such differences are likely to exist. The framework provided in this guide offers a clear path for future research in this area. Elucidating the distinct biological profiles of Nopol enantiomers will be crucial for any potential therapeutic or agrochemical development of this natural product. Further investigation is warranted to isolate or synthesize the pure enantiomers and perform the necessary comparative biological assays.

References

• 1. Cytotoxicity of enantiomers of gossypol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biological Activities of α-Pinene and β-Pinene Enantiomers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, Antifungal Activity, and 3D-QSAR Study of Novel Nopol-Derived 1,3,4-Thiadiazole-Thiourea Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nopol-Based Quinoline Derivatives as Antiplasmodial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Nopol-Based Quinoline Derivatives as Antiplasmodial Agents - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of Nopol: Green Chemistry vs. Traditional Routes

For researchers, scientists, and professionals in drug development, the synthesis of Nopol, a valuable intermediate in the fragrance, pharmaceutical, and agrochemical industries, presents a choice between established traditional methods and emerging green chemistry alternatives. This guide provides an objective comparison of these routes, supported by experimental data, detailed protocols, and process visualizations to inform methodology selection.

The industrial production of Nopol, chemically known as 2-(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)ethanol, has historically relied on the Prins reaction of β-pinene with formaldehyde (or its polymers like paraformaldehyde and trioxane). Traditional methods often employ homogeneous catalysts, such as zinc chloride (ZnCl₂), or harsh conditions like high temperatures and pressures. While effective, these approaches are often associated with challenges in product separation, catalyst recovery, and environmental concerns. In contrast, green synthesis routes focus on the use of heterogeneous catalysts that are more environmentally benign, reusable, and often lead to higher selectivity and milder reaction conditions.

Quantitative Performance Comparison

The following tables summarize key performance indicators for traditional and green synthesis routes for Nopol, based on published experimental data.

Table 1: Comparison of Reaction Parameters and Performance for Nopol Synthesis

Parameter	Traditional Method (ZnCl₂)	Green Method (Sulfated Zirconia)	Green Method (Zn-Cr Mixed Oxide)	Green Method (Sn-MCM-41)
Catalyst	Homogeneous (ZnCl₂)	Heterogeneous (SO₄²⁻/ZrO₂)	Heterogeneous (Zn-Cr)	Heterogeneous (Sn-MCM-41)
β-pinene Conversion	~75%[1]	>99%[1]	97%[1]	>99%
Nopol Selectivity	~97%[1]	~99%[1]	100%[1]	>96%[1]
Reaction Temperature	115-120 °C	80 °C	80 °C	90 °C
Reaction Time	Several hours (not specified)	~2 hours[1]	2 hours[1]	Not specified
Solvent	Not specified	Benzonitrile[1]	Acetonitrile[2]	Toluene or Ethyl Acetate[1][3]
Catalyst Reusability	Not readily reusable	Reusable up to five cycles[1]	Easily recovered and recycled[1]	Reusable

Table 2: Overview of Different Catalytic Systems for Nopol Synthesis

Catalyst	Category	Key Advantages	Key Disadvantages
ZnCl₂	Traditional (Homogeneous)	Readily available, well-established	Difficult to separate, potential for waste generation
Acids (Formic, Acetic)	Traditional (Homogeneous)	Inexpensive	Can lead to byproducts, corrosive
Hot-Pressing	Traditional (Physical)	High yield, fewer byproducts	High energy consumption (high temp. & pressure)
Sulfated Zirconia	Green (Heterogeneous)	High activity and selectivity, reusable[1]	Requires catalyst synthesis
Metal Oxides (e.g., MoO₃–SiO₂, ZnO–SiO₂, Zn-Cr)	Green (Heterogeneous)	High selectivity, catalyst is recyclable[1][4]	Performance can vary with metal loading and support
Pillared Zirconium Phosphate	Green (Heterogeneous)	High product selectivity, few byproducts, no pollution[5]	Catalyst preparation can be complex
Sn-MCM-41	Green (Heterogeneous)	High activity and selectivity, reusable	Requires synthesis of mesoporous support

Experimental Protocols

Traditional Synthesis of Nopol using Zinc Chloride

This protocol is a representative example of a traditional, homogeneous catalytic approach.

Materials:

• β-pinene

• Paraformaldehyde

• Anhydrous Zinc Chloride (ZnCl₂)

• Toluene (or another suitable solvent)

• Sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware for organic synthesis (round-bottom flask, condenser, etc.)

• Heating and stirring apparatus

Procedure:

• A mixture of β-pinene, paraformaldehyde, and a catalytic amount of anhydrous zinc chloride in toluene is charged into a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• The reaction mixture is heated to a reflux temperature of approximately 115-120 °C and maintained under vigorous stirring for several hours.

• The progress of the reaction is monitored by a suitable analytical technique, such as gas chromatography (GC).

• Upon completion, the reaction mixture is cooled to room temperature.

• The mixture is washed with a sodium bicarbonate solution to neutralize the catalyst and then with water.

• The organic layer is separated, dried over anhydrous magnesium sulfate, and filtered.

• The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation to yield Nopol.

Green Synthesis of Nopol using Sulfated Zirconia

This protocol exemplifies a green, heterogeneous catalytic approach that allows for catalyst recovery and reuse.

Materials:

• β-pinene

• Paraformaldehyde

• Sulfated Zirconia (SO₄²⁻/ZrO₂) catalyst

• Benzonitrile (or another suitable high-boiling solvent)

• Standard laboratory glassware for organic synthesis

• Heating and stirring apparatus

• Filtration apparatus

Procedure:

• β-pinene, paraformaldehyde, the sulfated zirconia catalyst, and benzonitrile are added to a reaction vessel.

• The mixture is heated to 80 °C with constant stirring.

• The reaction is monitored by GC until the desired conversion of β-pinene is achieved (typically within 2 hours).

• After the reaction is complete, the mixture is cooled.

• The solid sulfated zirconia catalyst is separated from the reaction mixture by filtration.[1] The catalyst can be washed, dried, and stored for reuse in subsequent batches.

• The filtrate, containing the product Nopol and the solvent, is subjected to vacuum distillation to separate the Nopol from the higher-boiling solvent.

Visualizing the Synthesis Pathways

To better illustrate the processes, the following diagrams have been generated using the DOT language.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. CN102701907B - Green method for preparing nopol - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for Nopol

This document provides essential safety and logistical information for the proper disposal of Nopol, a combustible liquid used as a fragrance ingredient. Adherence to these procedural guidelines is critical for ensuring laboratory safety and environmental protection. This guide is intended for researchers, scientists, and drug development professionals who handle Nopol.

Nopol: Key Safety & Hazard Information

Nopol is a colorless to pale yellow viscous liquid with a mild, woody, camphoraceous odor.[1][2][3][4][5] It is classified as a hazardous chemical and presents several risks that necessitate careful handling and disposal.

Primary Hazards:

• Health Hazards: Harmful if swallowed, causes skin irritation, and causes serious eye irritation.[2][3][6][7] It may also cause an allergic skin reaction.[2][7]

• Environmental Hazards: Harmful to aquatic life with long-lasting effects.[2] Therefore, it must not be allowed to enter drains, sewers, or waterways.[3][7]

• Physical Hazards: It is a combustible liquid with a flash point of approximately 98°C / 208.4°F.[6]

Data Presentation: Physicochemical Properties

The following table summarizes key quantitative data for Nopol.

Property	Value	Source
Molecular Formula	C₁₁H₁₈O	[2][5]
Molecular Weight	~166.26 g/mol	[2][5]
Appearance	Colorless to pale yellow viscous liquid	[2][3][4]
Boiling Point	230 - 240 °C (446 - 464 °F)	[2][6]
Flash Point	98 °C (208.4 °F)	[6]
Density	~0.974 g/cm³	[6]
Solubility	Insoluble in water; Soluble in organic solvents and oils	[2][4][5]

Essential Safety Protocol: Personal Protective Equipment (PPE)

Before handling or preparing Nopol for disposal, all personnel must wear appropriate PPE to prevent exposure.

• Eye and Face Protection: Wear chemical safety goggles or glasses that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6]

• Skin Protection: Wear appropriate protective gloves (e.g., chemically resistant) and clothing to prevent skin exposure.[3][6]

• Respiratory Protection: Ensure adequate ventilation. If ventilation is insufficient, a respirator may be required.[3][8]

Step-by-Step Disposal Protocol

Disposal of Nopol must be conducted in accordance with local, regional, and national regulations. Under no circumstances should Nopol be disposed of down the drain or in regular trash.[7][9]

Step 1: Waste Characterization and Segregation

• Characterize all waste containing Nopol (including pure Nopol, solutions, and contaminated materials) as hazardous chemical waste.[7][9]

• Segregate Nopol waste from other incompatible waste streams, particularly strong oxidizing agents.[3][6]

Step 2: Proper Containerization

• Use a suitable, leak-proof, and chemically compatible container for waste collection. The container must have a secure screw-top cap.[9][10]

• Ensure the container is in good condition, free from cracks or damage.[9]

• Keep the waste container closed except when adding waste.[9]

Step 3: Accurate Labeling

• Affix a "Hazardous Waste" label to the container as soon as waste is first added.[9][10]

• The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "Nopol" or "2-(6,6-dimethyl-2-bicyclo[3.1.1]hept-2-enyl)ethanol." Do not use abbreviations or formulas.[10]

  • A clear indication of the hazards (e.g., "Combustible," "Irritant").

  • The accumulation start date.

  • The name and contact information of the generating researcher or lab.[10]

Step 4: Safe Interim Storage

• Store the labeled hazardous waste container in a designated, well-ventilated satellite accumulation area.

• Store it away from heat, sparks, and open flames.[3]

• Ensure secondary containment is used to capture any potential leaks.[9]

Step 5: Final Disposal

• Arrange for the collection of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[6][7]

• Follow all institutional procedures for waste pickup requests.

Accidental Release and Spill Protocol

Step 1: Ensure Personnel Safety

• Evacuate non-essential personnel from the spill area.

• Ensure adequate ventilation and eliminate all sources of ignition (no smoking, flares, sparks, or flames).[3][7][8]

• Wear the appropriate PPE as described in Section 3. Avoid breathing vapors.[3]

Step 2: Containment and Cleanup

• Prevent the spill from entering drains or waterways.[3][7]

• For small spills, absorb the material with a non-combustible, inert absorbent such as dry sand, earth, or vermiculite.[3][7]

• Collect the absorbed material and contaminated soil into a suitable, labeled container for hazardous waste disposal. Use spark-proof tools for collection.[8]

Step 3: Decontamination

• Clean the spill area thoroughly with soap and water. Collect all cleaning materials for disposal as hazardous waste.

Disposal of Empty Containers

Empty containers that held Nopol may retain product residue and must be managed carefully.[7]

• Procedure: The preferred method is to triple-rinse the container with a suitable solvent (such as ethanol) that can dissolve Nopol.[9]

• Important: Collect all rinsate (the solvent used for rinsing) as hazardous waste and place it in a properly labeled container.[9]

• After triple-rinsing and air drying, the defaced (label removed or blacked out) container may be disposed of in the regular trash, pending institutional and local regulations.[9][11]

Mandatory Visualization

The following diagram illustrates the decision-making workflow for the proper handling and disposal of Nopol waste.

Caption: Nopol Disposal Decision and Operational Workflow.

References

• 1. NOPOL | 128-50-7 [chemicalbook.com]
• 2. Nopol | C11H18O | CID 31408 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemicalbull.com [chemicalbull.com]
• 4. Nopol | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 5. Nopol, (+-)- | C11H18O | CID 1272250 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. fishersci.com [fishersci.com]
• 7. vigon.com [vigon.com]
• 8. echemi.com [echemi.com]
• 9. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 10. Chapter 8 - Hazardous Waste Disposal Procedures | Environment, Health and Safety [ehs.cornell.edu]
• 11. sfasu.edu [sfasu.edu]

Essential Safety and Handling of Nopol: A Guide for Laboratory Professionals

For Immediate Reference: Key Safety and Logistical Information for Handling Nopol

This guide provides crucial safety protocols and logistical plans for the handling and disposal of Nopol in a laboratory setting. Designed for researchers, scientists, and drug development professionals, this document outlines essential personal protective equipment (PPE), step-by-step procedures for safe handling and spill containment, and compliant disposal methods. Our commitment is to furnish laboratory personnel with the necessary information to ensure a safe and efficient work environment.

Personal Protective Equipment (PPE) for Nopol

PPE Category	Item	Specifications and Recommendations
Eye and Face Protection	Safety Goggles or Glasses	Chemical splash goggles are recommended to provide a seal around the eyes. Safety glasses with side shields can be used for low-volume handling.[1][2]
Face Shield	A face shield should be worn in conjunction with safety goggles when there is a significant risk of splashing, such as during bulk transfers.
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended for their general resistance to alcohols and organic compounds.[1][2] Always inspect gloves for tears or punctures before use.
Body Protection	Laboratory Coat	A standard laboratory coat should be worn to protect against incidental skin contact.
Chemical-Resistant Apron	For procedures with a higher risk of splashes, a chemical-resistant apron should be worn over the lab coat.
Respiratory Protection	Not generally required	Respiratory protection is typically not necessary when handling Nopol in a well-ventilated area or a chemical fume hood.[2] If ventilation is inadequate and vapors may be generated, a respirator may be required.

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is paramount to minimizing risks associated with Nopol.

Handling:

• Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

• Avoid direct contact with skin and eyes by wearing the appropriate PPE.[1][3]

• Ground all equipment when transferring large quantities to prevent static discharge, as Nopol is a combustible liquid.[3]

• Use non-sparking tools when handling containers of Nopol.[3]

Storage:

• Store Nopol in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1]

• Keep containers tightly closed to prevent the release of vapors.[1]

• Store away from incompatible materials, such as strong oxidizing agents.[1][2]

Emergency Procedures: Spill and Exposure Response

Immediate and appropriate action is critical in the event of a spill or exposure to Nopol.

Spill Cleanup Protocol:

• Evacuate and Ventilate: Immediately alert others in the area and, if safe to do so, ensure the area is well-ventilated.

• Don PPE: Before attempting to clean the spill, don the appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Contain the Spill: For small spills, use an inert absorbent material such as vermiculite, sand, or earth to contain the liquid.

• Absorb and Collect: Cover the spill with the absorbent material and allow it to fully absorb the Nopol.

• Clean the Area: Once absorbed, carefully scoop the material into a sealable, labeled waste container.

• Decontaminate: Clean the spill area with soap and water.

• Dispose of Waste: Dispose of the sealed container and any contaminated cleaning materials as hazardous waste.

First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[1][2]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water. If skin irritation occurs, seek medical attention.[1][2]

• Ingestion: If swallowed, do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[1][2]

• Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial respiration. Seek medical attention if symptoms occur.[2]

Disposal Plan

All Nopol waste, including contaminated absorbent materials and empty containers, must be disposed of as hazardous waste in accordance with local, state, and federal regulations.

Waste Collection and Disposal Procedure:

• Segregate Waste: Collect all Nopol-contaminated waste in a designated, properly labeled, and sealed container.

• Labeling: Clearly label the waste container as "Hazardous Waste - Flammable Liquid" and list the contents.

• Storage: Store the waste container in a designated satellite accumulation area away from incompatible materials.

• Arrange for Pickup: Contact your institution's environmental health and safety (EHS) department to arrange for the pickup and disposal of the hazardous waste. Do not pour Nopol down the drain.[4]

Nopol Handling Workflow

The following diagram illustrates the logical workflow for safely handling Nopol from receipt to disposal.

Caption: Workflow for safe handling of Nopol.

References

• 1. fishersci.com [fishersci.com]
• 2. chemicalbull.com [chemicalbull.com]
• 3. echemi.com [echemi.com]
• 4. vigon.com [vigon.com]